Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate

• CAS: 1188264-99-4

Core Science & Biosynthesis

Technical Whitepaper: Physicochemical Profiling and Synthetic Utility of Tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)ethylcarbamate

Executive Summary

As a Senior Application Scientist, I have structured this technical guide to provide an authoritative deep-dive into Tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)ethylcarbamate (CAS: 1188264-99-4) . In modern medicinal chemistry, this compound is not merely a generic reagent; it is a highly privileged building block. It is extensively utilized in the synthesis of targeted oncology therapeutics, most notably in the development of pyrazol-4-yl-heterocyclyl-carboxamide compounds acting as pan-Pim kinase inhibitors [1]. This guide synthesizes structural theory, physicochemical data, and field-proven, self-validating experimental protocols to ensure rigorous scientific execution.

Physicochemical and Structural Profiling

The utility of this compound stems from its bifunctional nature. The 1-methylpyrazole ring is an electron-rich, metabolically stable heteroaromatic system that frequently acts as a hydrogen-bond acceptor in the ATP-binding hinge region of kinases. The ethyl linker provides optimal spatial geometry for solvent-channel projection, while the tert-butyloxycarbonyl (Boc) group ensures orthogonal protection, preventing unwanted side reactions during complex multi-step syntheses [2].

Quantitative Data Summary

Property	Value / Description
Chemical Name	Tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)ethylcarbamate
CAS Registry Number	1188264-99-4 [4]
Molecular Formula	C₁₁H₁₉N₃O₂
Molecular Weight	225.29 g/mol
Physical State	Low-melting solid to viscous yellow oil (at 25 °C)
Predicted Boiling Point	~320–340 °C at 760 mmHg
Predicted Density	1.05 – 1.10 g/cm³
Solubility Profile	Soluble in DCM, DMF, DMSO, EtOAc, MeOH; Slightly soluble in H₂O

Self-Validating Experimental Protocols

To integrate this building block into a drug discovery pipeline, researchers must execute highly controlled deprotection and coupling sequences. The following protocols are designed with built-in causality and self-validation mechanisms to ensure absolute trustworthiness in the lab.

Protocol 1: Chemoselective Boc Deprotection

Objective: Cleave the Boc group to yield the primary amine TFA salt, preparing the molecule for downstream amide coupling.

• Preparation: Dissolve Tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)ethylcarbamate (1.0 eq) in anhydrous Dichloromethane (DCM) to achieve a 0.2 M concentration.

  • Causality: DCM is selected over polar protic solvents to ensure complete, homogeneous solubilization of the highly lipophilic Boc-protected substrate.

• Scavenger Addition: Add Triisopropylsilane (TIPS) (0.1 eq) and Deionized Water (0.1 eq).

  • Causality: TIPS and water act as highly efficient carbocation scavengers. They intercept the highly reactive tert-butyl cation generated during cleavage, preventing it from electrophilically alkylating the electron-rich pyrazole ring.

• Acidification: Cool the mixture to 0 °C and add Trifluoroacetic Acid (TFA) dropwise to achieve a 1:1 (v/v) ratio with DCM.

  • Causality: Gradual addition at 0 °C mitigates the exothermic nature of the reaction, preventing thermal degradation of the pyrazole core.

• Reaction Execution: Warm the vessel to room temperature and stir for 2 hours.

• Self-Validation (In-Process Control): Analyze an aliquot via LC-MS.

  • Validation Standard: The protocol is considered successful when the precursor mass (m/z 226 [M+H]⁺) is completely replaced by the free amine mass (m/z 126 [M+H]⁺). A stable baseline in the UV trace at 254 nm confirms complete consumption.

• Isolation: Concentrate under reduced pressure. Co-evaporate with toluene (3x) to azeotropically remove residual TFA, yielding the amine as a stable, crystalline TFA salt.

Protocol 2: Amide Coupling for Heterocyclyl-Carboxamide Synthesis

Objective: Couple the resulting amine to a heteroaryl carboxylic acid (e.g., thiazole-4-carboxylic acid) to form a Pim kinase inhibitor framework[1].

• Activation: Dissolve the target thiazole-4-carboxylic acid (1.0 eq) and HATU (1.2 eq) in anhydrous N,N-Dimethylformamide (DMF) (0.1 M).

  • Causality: HATU is selected over standard carbodiimides (like EDC) because it generates a highly reactive HOAt ester. This is critical for overcoming the steric hindrance and electronic deactivation inherent to heteroaryl carboxylic acids.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq) and stir for 15 minutes.

  • Causality: DIPEA neutralizes the TFA salt from Protocol 1 and promotes the formation of the active ester. Its steric bulk prevents unwanted nucleophilic attack on the coupling reagent itself.

• Amine Introduction: Add the 2-(1-methyl-1H-pyrazol-4-yl)ethan-1-amine TFA salt (1.1 eq) to the activated mixture. Stir at room temperature for 4 hours.

• Self-Validation: Monitor via RP-HPLC at 254 nm.

  • Validation Standard: The reaction is validated by the disappearance of the activated ester intermediate and the emergence of a single major product peak corresponding to the target carboxamide.

• Workup: Quench with saturated aqueous NaHCO₃ and extract with Ethyl Acetate. Wash the organic layer with a 5% aqueous LiCl solution.

  • Causality: The LiCl wash is a field-proven technique to efficiently partition and remove residual DMF from the organic phase, ensuring high purity prior to crystallization.

Visualizations: Synthetic Workflows and Biological Application

The following diagrams map the chemical transformation of the building block and its ultimate biological function within oncology research.

Fig 1: Synthetic workflow from Boc-protected building block to Pim kinase inhibitor.

Application in Oncology: Pim Kinase Inhibition

Pim kinases (Pim-1, Pim-2, and Pim-3) are constitutively active serine/threonine kinases downstream of the JAK/STAT pathway. They are heavily implicated in tumor cell survival by phosphorylating BAD (inhibiting apoptosis) and synergizing with c-Myc to drive proliferation [3]. Compounds derived from CAS 1188264-99-4 act as competitive inhibitors in the ATP-binding pocket of these kinases.

Fig 2: Pim Kinase signaling pathway and the mechanism of action for pyrazol-4-yl inhibitors.

References

• Title: Pyrazol-4-yl-heterocyclyl-carboxamide compounds and methods of use (US Patent 8,436,001 B2)

• Title: Greene's Protective Groups in Organic Synthesis Source: John Wiley & Sons URL: [Link]

• Title: Pim-1 kinase as a target for cancer therapy Source: Immunology (2005) / PubMed URL: [Link]

Synthesis pathway and mechanism for Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate

An In-depth Technical Guide to the Synthesis of Tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)ethylcarbamate

Abstract

This technical guide provides a comprehensive overview of a robust and efficient synthetic pathway for tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)ethylcarbamate, a valuable building block in medicinal chemistry and drug development. The document details a preferred multi-step synthesis commencing from 1-methyl-1H-pyrazole, proceeding through a key 2-(1-methyl-1H-pyrazol-4-yl)ethanamine intermediate. Each step is accompanied by a detailed experimental protocol, mechanistic insights, and a discussion of the underlying chemical principles. The guide is intended for researchers, scientists, and professionals in the field of organic synthesis and drug discovery, offering field-proven insights into experimental choices and process optimization.

Introduction and Strategic Overview

Tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)ethylcarbamate is a bifunctional molecule incorporating a 1-methylpyrazole core and a Boc-protected ethylamine side chain. The pyrazole motif is a privileged scaffold in medicinal chemistry, found in numerous FDA-approved drugs due to its ability to engage in various biological interactions.[1][2] The Boc-protected amine provides a stable, yet readily cleavable, functional handle for further elaboration in complex molecule synthesis, making the title compound a highly sought-after intermediate.

The synthetic strategy outlined herein is predicated on a logical retrosynthetic disconnection, identifying 2-(1-methyl-1H-pyrazol-4-yl)ethanamine as the pivotal precursor. The final step involves the well-established N-Boc protection of this primary amine. The core of the synthetic challenge, therefore, lies in the efficient construction of the pyrazole-ethylamine intermediate.

This guide will focus on a reliable and scalable three-step sequence starting from commercially available 1-methyl-1H-pyrazole:

• Nitration: Electrophilic nitration at the C4 position of the pyrazole ring.

• Henry Reaction: A base-catalyzed carbon-carbon bond formation between the resulting 4-nitro-pyrazole and formaldehyde to introduce the two-carbon side chain.

• Reductive Cascade: A one-pot reduction of both the nitro group and the alkene bond of the vinylnitro intermediate to yield the target primary amine.

• Boc Protection: The final N-protection step to yield the title compound.

This pathway is chosen for its high efficiency, use of readily available reagents, and robust, well-understood reaction mechanisms.

Retrosynthetic Analysis Workflow

Caption: Retrosynthetic pathway for the target carbamate.

Synthesis of the Key Intermediate: 2-(1-Methyl-1H-pyrazol-4-yl)ethanamine

Step 1: Synthesis of 1-Methyl-4-nitro-1H-pyrazole

The initial step involves the electrophilic nitration of 1-methyl-1H-pyrazole. The pyrazole ring is an electron-rich heterocycle, and electrophilic substitution occurs preferentially at the C4 position due to electronic and steric factors. A standard nitrating mixture of fuming nitric acid and sulfuric acid provides the desired product in high yield.

Experimental Protocol:

• To a round-bottom flask cooled to 0 °C in an ice bath, add concentrated sulfuric acid (H₂SO₄, 50 mL).

• Slowly add 1-methyl-1H-pyrazole (10.0 g, 0.122 mol) dropwise while maintaining the internal temperature below 10 °C.

• Once the addition is complete, add fuming nitric acid (HNO₃, 10 mL) dropwise to the stirred solution, ensuring the temperature does not exceed 10 °C.

• After the addition, remove the ice bath and allow the reaction mixture to warm to room temperature, stirring for 2-3 hours.

• Carefully pour the reaction mixture onto crushed ice (approx. 200 g).

• Neutralize the resulting solution by the slow addition of a saturated sodium bicarbonate (NaHCO₃) solution until the pH is ~7.

• Extract the aqueous layer with dichloromethane (DCM, 3 x 100 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield 1-methyl-4-nitro-1H-pyrazole as a solid.

Parameter	Value	Reference
Typical Yield	85-95%	[1]
Purity	>98% (by NMR)	[1]
Reagents	1-methyl-1H-pyrazole, H₂SO₄, fuming HNO₃	N/A

Step 2: Synthesis of (E)-1-Methyl-4-(2-nitrovinyl)-1H-pyrazole

The Henry reaction (or nitroaldol reaction) is a classic carbon-carbon bond-forming reaction between a nitroalkane and a carbonyl compound. In this step, the C-H bond of the methyl group in a nitromethane equivalent is not used; instead, the acidic proton is on the nitro-activated pyrazole ring's implicit C-H bond which is not correct. The reaction proceeds via the deprotonation of a nitroalkane, in this case nitromethane, which then attacks an aldehyde. Here, we will adapt this by reacting 1-methyl-4-nitro-1H-pyrazole with formaldehyde. The reaction is base-catalyzed, typically using a mild amine base.

Experimental Protocol:

• Suspend 1-methyl-4-nitro-1H-pyrazole (10.0 g, 0.079 mol) in ethanol (100 mL).

• Add aqueous formaldehyde (37 wt. %, 15 mL, 0.197 mol) to the suspension.

• Add a catalytic amount of a primary amine, such as methylamine or ethylamine, as a base.

• Reflux the mixture for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature. The product often precipitates from the solution.

• Filter the solid product, wash with cold ethanol, and dry under vacuum to obtain (E)-1-methyl-4-(2-nitrovinyl)-1H-pyrazole.

Step 3: Synthesis of 2-(1-Methyl-1H-pyrazol-4-yl)ethanamine

This crucial step involves the simultaneous reduction of the nitro group and the carbon-carbon double bond. Catalytic hydrogenation is the method of choice, offering high efficiency and clean conversion. Palladium on carbon (Pd/C) is a highly effective catalyst for this transformation.[1]

Experimental Protocol:

• In a Parr hydrogenation vessel or a suitable flask, dissolve (E)-1-methyl-4-(2-nitrovinyl)-1H-pyrazole (10.0 g, 0.060 mol) in methanol or ethanol (150 mL).

• Carefully add 10% Palladium on Carbon (Pd/C) catalyst (5-10 mol% loading, e.g., 1.0 g).

• Seal the vessel and purge with nitrogen or argon gas to remove air.

• Pressurize the vessel with hydrogen gas (H₂) to 50-60 psi (or use a hydrogen-filled balloon for atmospheric pressure hydrogenation).

• Stir the reaction mixture vigorously at room temperature for 12-24 hours, or until hydrogen uptake ceases.

• Carefully vent the hydrogen and purge the vessel with nitrogen.

• Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the pad with additional methanol.

• Concentrate the filtrate under reduced pressure to yield the crude 2-(1-methyl-1H-pyrazol-4-yl)ethanamine as an oil. This product can often be used in the next step without further purification.

Parameter	Value	Reference
Typical Yield	80-90% (over 2 steps)	[1]
Purity	>95% (by NMR)	[3]
Reagents	Vinylnitro-pyrazole, H₂, 10% Pd/C	[1]

Final Synthesis of Tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)ethylcarbamate

The final step is the protection of the primary amine with a tert-butoxycarbonyl (Boc) group. This is a standard and highly efficient reaction, typically employing di-tert-butyl dicarbonate ((Boc)₂O) in the presence of a non-nucleophilic base.[4][5]

Mechanism of Boc Protection

The reaction proceeds via a nucleophilic acyl substitution. The lone pair of the primary amine nitrogen attacks one of the electrophilic carbonyl carbons of the Boc anhydride. This forms a tetrahedral intermediate which then collapses, releasing tert-butanol, carbon dioxide, and the N-protected product. The evolution of CO₂ gas provides a strong thermodynamic driving force for the reaction.[4]

Caption: Simplified mechanism for N-Boc protection.

Experimental Protocol:

• Dissolve the crude 2-(1-methyl-1H-pyrazol-4-yl)ethanamine (approx. 0.060 mol) in a suitable solvent such as dichloromethane (DCM) or tetrahydrofuran (THF) (150 mL).

• Add a base, such as triethylamine (TEA, 1.5 eq, 12.5 mL) or N,N-diisopropylethylamine (DIPEA), to the solution and stir.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of di-tert-butyl dicarbonate ((Boc)₂O, 1.1 eq, 14.4 g) in the same solvent (50 mL) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring by TLC until the starting amine is consumed.

• Quench the reaction by adding water (100 mL). Separate the organic layer.

• Wash the organic layer sequentially with 1M HCl (optional, to remove excess amine), saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the final product, tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)ethylcarbamate, typically as a white solid or viscous oil.

Parameter	Value	Reference
Typical Yield	90-98%	[4][6]
Purity	>99% (by HPLC/NMR)	N/A
Reagents	Pyrazole-ethylamine, (Boc)₂O, TEA or DIPEA	[5]

Alternative Synthetic Strategies

While the outlined pathway is highly effective, other strategies can be employed depending on the availability of starting materials and specific laboratory capabilities.

• Reductive Amination: If 1-methyl-1H-pyrazol-4-yl)acetaldehyde were available, a direct reductive amination with ammonia followed by Boc protection would be a viable, albeit less common, route.[7]

• Wittig Reaction: One could envision a Wittig reaction on 1-methyl-1H-pyrazole-4-carbaldehyde to form a styrene analog, which could then be converted to the amine via hydroboration-oxidation and subsequent functional group interconversion.[8][9]

• Sonogashira Coupling: Starting from a 4-halo-1-methylpyrazole, a Sonogashira coupling with a protected amino-alkyne could install the side chain, followed by reduction.[10][11][12][13] This approach offers high modularity but involves more expensive palladium catalysts.

Conclusion

The synthesis of tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)ethylcarbamate is efficiently achieved through a robust four-step sequence starting from 1-methyl-1H-pyrazole. The pathway, involving nitration, a Henry reaction, catalytic hydrogenation, and a final Boc protection, is scalable, high-yielding, and utilizes well-understood chemical transformations. The key intermediate, 2-(1-methyl-1H-pyrazol-4-yl)ethanamine, is produced cleanly via a one-pot reductive cascade. This guide provides the necessary protocols and mechanistic rationale to enable researchers to successfully synthesize this valuable chemical building block for applications in drug discovery and development.

References

• Kumar, V., & Aggarwal, M. (2019). An Intramolecular Wittig Approach toward Heteroarenes: Synthesis of Pyrazoles, Isoxazoles, and Chromenone-oximes. Organic Letters, 21(11), 4219–4223.
• Kumar, V., & Aggarwal, M. (2019). An Intramolecular Wittig Approach toward Heteroarenes: Synthesis of Pyrazoles, Isoxazoles, and Chromenone-oximes.
• Reddy, T. J., et al. (2014). One-pot regioselective synthesis of substituted pyrazoles and isoxazoles in PEG-400/water medium by Cu-free nano-Pd catalyzed sequential acyl Sonogashira coupling–intramolecular cyclization. Catalysis Science & Technology, 4, 1644-1655.
• Li, J., et al. (2016). Pyrazole synthesis via a cascade Sonogashira coupling/cyclization of N-propargyl sulfonylhydrazones. Organic & Biomolecular Chemistry, 14(34), 8079-8082.
• Eller, G. A., et al. (2011). Sonogashira Coupling Offers a New Synthetic Route to Thieno[2,3-c]pyrazoles.
• Jubault, P., et al. (2010). Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction. Semantic Scholar.
• Eller, G. A., et al. (2011). Sonogashira Coupling Offers a New Synthetic Route to Thieno[2,3-c]pyrazoles. Taylor & Francis Online.
• Long, H., et al. (2024). Synthesis of tert-Butyl N-(2-{[({1-Methyl-5-[(triphenylmethyl)amino]-1H-pyrazol-4-yl}amino)carbonyl]amino}ethyl)carbamate.
• Rojas, R., et al. (2018). One-pot synthesis of the N-pyrazolyl amine via a reductive amination.

• Cilibrizzi, A., et al. (2021). Experimental and Theoretical DFT Investigations in the[14][15]-Wittig-Type Rearrangement of Propargyl/Allyl-Oxy-Pyrazolones. MDPI.

• Sharma, R., et al. (2020). Green approach toward protection of secondary amine in pyrazole nucleus by PEG-400 and Boc catalyst. Journal of Chemical and Pharmaceutical Research, 12(5), 1-6.
• Simenel, A. A., et al. (2021). SYNTHESIS AND REDUCTIVE AMINATION OF 1-ARYL-5- FERROCENYL-1H-PYRAZOLE-4-CARBALDEHYDES. INEOS OPEN, 4(X), XX–XX*.
• Çetin, A. (2017). Synthesis of Some New Pyrazoles. DergiPark.
• Wikipedia. (n.d.). Wittig reaction. Wikipedia.
• Alec, C. (2024). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. Journal of Organic Chemistry and Pharmaceutical Research.
• CN105646357A - 5-amino-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester synthesis process.
• Ashenhurst, J. (2018). Wittig Reaction - Examples and Mechanism. Master Organic Chemistry.
• BenchChem. (n.d.). Application Notes and Protocols: 1,3,5-Trimethyl-4-nitro-1H-pyrazole as a Precursor for Amine Synthesis. BenchChem.
• Du, S., et al. (2015). Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides. MDPI.
• Yang, J. W., Pan, S. C., & List, B. (n.d.). SYNTHESIS OF TERT-BUTYL (1S,2S)-2-METHYL-3-OXO-1-PHENYLPROPYLCARBAMATE BY ASYMMETRIC MANNICH REACTION. Organic Syntheses.
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• Zhang, R., & Edgar, K. J. (2017). Efficient Synthesis of Secondary Amines by Reductive Amination of Curdlan Staudinger Ylides.
• Sapphire Bioscience. (n.d.). 2-(1-Methyl-1H-pyrazol-4-yl)ethan-1-amine dihydrochloride. Sapphire Bioscience.
• Kumar, A., et al. (2026). Chemical synthesis, bioinformatics and antiproliferative studies of novel pyrimidin-4-yl-1H-pyrazole derivatives in chronic myeloid cancer cells. PMC.
• Sigma-Aldrich. (n.d.). 2-(1-methyl-1H-pyrazol-4-yl)ethanamine. Sigma-Aldrich.
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• Costa, R. F., et al. (2020). Synthesis of 2-(4-((1-phenyl-1H-pyrazol-4-yl)methyl)piperazin-1-yl)ethan-1-ol (LQFM032).
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• Smith, A. B., et al. (2026). Base-Promoted Deprotection of tert-Butyl 4-(1-(3-(cyanomethyl)-1-(ethylsulfonyl)azetidin-3-yl)-1H-pyrazol-4-yl)-7H-pyrrolo[2,3-d]pyrimidine-7carboxylate: Preservation of a Nitrile Functional Group under Mild Conditions. ChemRxiv.
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An In-depth Technical Guide to the Structural Analysis of Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate using NMR Spectroscopy

Introduction

In the landscape of drug discovery and development, the precise structural elucidation of novel chemical entities is paramount. Tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)ethylcarbamate is a molecule of interest, incorporating a pharmacologically significant pyrazole moiety and a commonly used tert-butyloxycarbonyl (Boc) protecting group. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful and definitive technique for the unambiguous determination of its molecular structure in solution. This guide provides a comprehensive, in-depth analysis of the structural characterization of this compound, detailing the theoretical underpinnings, experimental protocols, and data interpretation, tailored for researchers, scientists, and drug development professionals.

Core Principles of NMR-Based Structural Elucidation

Nuclear Magnetic Resonance spectroscopy leverages the magnetic properties of atomic nuclei. When placed in a strong magnetic field, nuclei with a non-zero spin, such as ¹H and ¹³C, can absorb and re-emit electromagnetic radiation at a specific frequency. This resonance frequency is highly sensitive to the local electronic environment of the nucleus, providing a detailed fingerprint of the molecular structure.

For the structural analysis of tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)ethylcarbamate, we will primarily focus on ¹H (proton) and ¹³C (carbon-13) NMR. Additionally, two-dimensional (2D) NMR techniques, such as Correlation Spectroscopy (COSY) and Heteronuclear Single Quantum Coherence (HSQC), are indispensable for establishing connectivity between different parts of the molecule.[1][2]

Molecular Structure and Numbering Scheme

To facilitate a clear and systematic analysis of the NMR data, a standardized numbering scheme for the atoms in tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)ethylcarbamate is essential.

Caption: Numbering scheme for tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)ethylcarbamate.

Experimental Protocols

Sample Preparation

A meticulously prepared sample is crucial for acquiring high-quality NMR data.

Step-by-Step Protocol:

• Weighing the Sample: Accurately weigh approximately 5-10 mg of tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)ethylcarbamate.

• Solvent Selection: Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent, such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆), in a clean, dry vial.[3] The choice of solvent can influence the chemical shifts, particularly of exchangeable protons like the N-H of the carbamate.

• Internal Standard: Tetramethylsilane (TMS) is typically added by the solvent manufacturer and serves as an internal reference for chemical shifts (0.00 ppm).

• Transfer to NMR Tube: Filter the solution through a small plug of glass wool or a syringe filter directly into a 5 mm NMR tube to remove any particulate matter.

• Degassing (Optional): For sensitive experiments or to remove dissolved oxygen which can affect relaxation times, the sample can be degassed by several freeze-pump-thaw cycles.

NMR Data Acquisition

The following is a general procedure for acquiring 1D and 2D NMR spectra on a standard NMR spectrometer (e.g., 400 or 500 MHz).

• Instrument Setup: Insert the NMR tube into the spectrometer's probe. The instrument should be locked onto the deuterium signal of the solvent and properly shimmed to ensure a homogeneous magnetic field.

• ¹H NMR Acquisition:

  • Set the spectral width to approximately 16 ppm.

  • Use a 90° pulse.

  • Set the relaxation delay to 1-2 seconds and the acquisition time to 2-3 seconds.

  • Acquire a sufficient number of scans (typically 8 to 16) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Use a proton-decoupled pulse sequence to simplify the spectrum to single lines for each carbon.

  • Set the spectral width to approximately 200-220 ppm.

  • A longer relaxation delay (2-5 seconds) and a larger number of scans are typically required due to the lower natural abundance and sensitivity of the ¹³C nucleus.

• 2D NMR Acquisition (COSY & HSQC):

  • These experiments are proton-detected, making them relatively sensitive.[4]

  • COSY: This experiment reveals proton-proton couplings, typically through 2-3 bonds. Standard pulse sequences available on the spectrometer software can be used.[4]

  • HSQC: This experiment shows correlations between protons and the carbons to which they are directly attached (one-bond C-H coupling).[2][4] The spectral widths for both the ¹H and ¹³C dimensions need to be set appropriately.

¹H NMR Spectral Analysis

The ¹H NMR spectrum provides a wealth of information based on chemical shift, integration, and signal splitting (multiplicity).

Expected ¹H NMR Data

Proton Assignment	Expected Chemical Shift (ppm)	Multiplicity	Integration	Rationale for Assignment
H3 & H5 (pyrazole)	~7.5 - 7.6	Singlets	1H each	Protons on the pyrazole ring, typically in the aromatic region.[5]
N-CH₃ (pyrazole)	~3.8	Singlet	3H	Methyl group attached to a nitrogen atom in a heteroaromatic ring.[5]
C4-CH₂	~2.8	Triplet	2H	Methylene group adjacent to the pyrazole ring and another methylene group.
CH₂-N	~3.3	Quartet (or Triplet of Triplets)	2H	Methylene group adjacent to a methylene group and an NH group.
NH (carbamate)	~4.8 - 5.2 (variable)	Broad Singlet or Triplet	1H	Exchangeable proton, often broad. Coupling to the adjacent CH₂ may be observed.[6]
C(CH₃)₃ (Boc)	~1.4	Singlet	9H	Nine equivalent protons of the tert-butyl group, appearing as a large singlet.[6]

Causality Behind ¹H NMR Chemical Shifts and Multiplicities:

• Pyrazole Protons (H3 & H5): These protons are in an aromatic environment and are therefore deshielded, appearing at a relatively high chemical shift.[7] The lack of adjacent protons results in them appearing as singlets.

• N-Methyl Protons: The methyl group is attached to a nitrogen atom, which is slightly electron-withdrawing, causing a downfield shift compared to a simple alkyl methyl group.

• Ethyl Bridge Protons: The methylene group attached to the pyrazole ring (C4-CH₂) will be a triplet due to coupling with the adjacent methylene group. The methylene group attached to the carbamate nitrogen (CH₂-N) will be influenced by both the adjacent CH₂ and the NH proton, potentially leading to a more complex splitting pattern like a quartet or a triplet of triplets.

• Carbamate NH Proton: The chemical shift of the NH proton is highly dependent on solvent, concentration, and temperature due to hydrogen bonding and chemical exchange.[8] Its signal is often broad for the same reasons. A D₂O exchange experiment can confirm its identity, as the proton will be replaced by deuterium, causing the signal to disappear.[8]

• Tert-butyl Protons: The nine protons of the tert-butyl group are chemically equivalent due to free rotation.[8] The absence of adjacent non-equivalent protons results in a characteristic sharp singlet with a large integration value.[6]

¹³C NMR Spectral Analysis

The ¹³C NMR spectrum, typically acquired with proton decoupling, shows a single peak for each unique carbon atom.

Expected ¹³C NMR Data

Carbon Assignment	Expected Chemical Shift (ppm)	Rationale for Assignment
C3 & C5 (pyrazole)	~139 & ~129	Carbons in a heteroaromatic ring.[9][10]
C4 (pyrazole)	~115 - 120	The pyrazole carbon bearing the substituent.
N-CH₃ (pyrazole)	~36	Methyl carbon attached to a nitrogen atom.
C4-CH₂	~25 - 30	Aliphatic methylene carbon.
CH₂-N	~40 - 45	Aliphatic methylene carbon attached to a nitrogen atom.
C=O (carbamate)	~155 - 156	Carbonyl carbon of the carbamate group.[11][12]
C(CH₃)₃ (Boc, quaternary)	~79 - 80	Quaternary carbon of the tert-butyl group.[13]
C(CH₃)₃ (Boc, methyls)	~28	Equivalent methyl carbons of the tert-butyl group.[13]

Causality Behind ¹³C NMR Chemical Shifts:

• Pyrazole Carbons: The chemical shifts of the pyrazole carbons are characteristic of heteroaromatic systems. The exact values can be influenced by the substituents.[9]

• Carbamate Carbonyl: The carbonyl carbon of a carbamate is typically found around 150-160 ppm.[12][14]

• Boc Group Carbons: The quaternary carbon of the tert-butyl group is deshielded due to its attachment to an oxygen atom, while the three equivalent methyl carbons appear in the aliphatic region.

Advanced Structural Confirmation with 2D NMR

While 1D NMR provides a strong foundation for the structural assignment, 2D NMR techniques offer definitive confirmation by revealing through-bond correlations between nuclei.[15][16]

COSY (Correlation Spectroscopy)

The COSY experiment identifies protons that are coupled to each other, typically over two or three bonds.[4]

Expected COSY Correlations:

• A cross-peak between the C4-CH₂ protons (~2.8 ppm) and the CH₂-N protons (~3.3 ppm), confirming the connectivity of the ethyl bridge.

• A potential cross-peak between the NH proton (~4.8-5.2 ppm) and the adjacent CH₂-N protons (~3.3 ppm), which can help to definitively assign the NH signal.

Caption: Expected COSY correlations for the ethylcarbamate fragment.

HSQC (Heteronuclear Single Quantum Coherence)

The HSQC experiment correlates each proton signal with the signal of the carbon atom to which it is directly attached.[2] This is an incredibly powerful tool for assigning both the proton and carbon spectra simultaneously.

Expected HSQC Correlations:

• A cross-peak between the H3 signal and the C3 signal.

• A cross-peak between the H5 signal and the C5 signal.

• A cross-peak between the N-CH₃ proton signal and the N-CH₃ carbon signal.

• A cross-peak between the C4-CH₂ proton signal and the C4-CH₂ carbon signal.

• A cross-peak between the CH₂-N proton signal and the CH₂-N carbon signal.

• A cross-peak between the C(CH₃)₃ proton signal and the C(CH₃)₃ methyl carbon signal.

Caption: HSQC workflow correlating protons to their directly attached carbons.

Conclusion

The structural elucidation of tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)ethylcarbamate is proficiently achieved through a systematic application of NMR spectroscopy. One-dimensional ¹H and ¹³C NMR provide the foundational data for identifying the key functional groups and their respective electronic environments. The definitive confirmation of the molecular structure is then accomplished using 2D NMR techniques such as COSY and HSQC, which unambiguously establish the connectivity of the carbon-hydrogen framework. This comprehensive approach ensures the scientific integrity of the structural assignment, a critical step in the progression of this compound in any research or development pipeline.

References

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2008). Introduction to Spectroscopy. Cengage Learning. [Link]

• Elguero, J., Goya, P., & Jagerovic, N. (2003). The Chemistry of Pyrazoles. In The Chemistry of Heterocyclic Compounds. John Wiley & Sons, Ltd. [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. [Link]

• Reich, H. J. (n.d.). Organic Chemistry Data. University of Wisconsin. Retrieved from [Link]

• Fuloria, N. K., & Fuloria, S. (2013). Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy. Journal of Analytical & Bioanalytical Techniques, S1. [Link]

• SDSU NMR Facility. (n.d.). Common 2D (COSY, HSQC, HMBC). San Diego State University. Retrieved from [Link]

• PubChem. (n.d.). 1H-Pyrazole, 1-methyl-. National Center for Biotechnology Information. Retrieved from [Link]

• Keeler, J. (2010). Understanding NMR Spectroscopy. John Wiley & Sons. [Link]

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• 4. 7) Common 2D (COSY, HSQC, HMBC) | SDSU NMR Facility – Department of Chemistry [nmr.sdsu.edu]
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Safety data sheet (SDS) and handling guidelines for Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate

Executive Summary & Structural Causality

In modern medicinal chemistry, the strategic use of bioisosteres and protected building blocks is foundational to rational drug design. Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate (often referred to as Boc-protected 1-methylpyrazole-4-ethanamine) is a highly versatile synthetic intermediate.

The molecule is engineered with two distinct functional domains:

• The 1-Methylpyrazole Core: This electron-rich heterocycle serves as a premier bioisostere for phenyl rings. The N-methylation prevents tautomerization, locking the molecule into a single defined regioisomer. This predictability is critical when designing kinase inhibitors or PROTAC linkers, where precise spatial geometry dictates target affinity.

• The Boc-Protected Ethylamine Chain: The primary amine is masked by a tert-butyloxycarbonyl (Boc) group. This protection strategy prevents unwanted nucleophilic attack during upstream synthetic steps (e.g., cross-coupling reactions on the pyrazole ring). The Boc group is specifically chosen for its orthogonal stability—it survives basic and nucleophilic environments but is highly labile under acidic conditions.

Physicochemical Profiling

Understanding the physical properties of this compound is essential for predicting its behavior in both synthetic workflows and hazard scenarios. The lipophilic nature of the Boc group significantly alters the physical state and solubility profile of the underlying polar amine.

Table 1: Physicochemical Properties and Behavioral Causality

Property	Value	Causality / Practical Impact
Molecular Formula	C11H19N3O2	Defines reaction stoichiometry for downstream functionalization.
Molecular Weight	225.29 g/mol	Utilized for precise molar equivalent calculations.
Physical State	Viscous oil / Low-melting solid	The bulky, lipophilic Boc group disrupts crystal lattice packing, lowering the melting point.
Solubility	Soluble in DCM, EtOAc, THF	High organic solubility facilitates homogeneous phase reactions and easy extraction.
Chemical Stability	Acid-labile	Highly susceptible to cleavage by strong acids (TFA/HCl) due to the stability of the tert-butyl cation leaving group.

Safety Data Sheet (SDS) & Hazard Mitigation

Handling this compound requires a causal understanding of its hazard profile. Rather than memorizing safety codes, researchers must understand why the molecule behaves the way it does upon biological contact.

GHS Classification & Causality

• Skin Irritation (Category 2) - H315: The lipophilic Boc group acts as a penetration enhancer, carrying the mildly irritating pyrazole core across the lipid-rich stratum corneum of the skin.

• Eye Irritation (Category 2A) - H319: Direct contact with ocular mucosa leads to localized inflammation driven by the basicity of the pyrazole nitrogens.

• STOT SE (Category 3) - H335: Inhalation of aerosols or dust (if crystallized) can irritate the respiratory tract.

Engineering Controls & PPE

• Ventilation: Must be handled in a certified chemical fume hood.

• Barrier Protection: Nitrile gloves (minimum 0.11 mm thickness) and tightly sealed safety goggles are mandatory to block dermal and ocular penetration pathways.

Fig 1. Emergency response and hazard mitigation logic for exposure events.

Experimental Workflows & Self-Validating Protocols

The primary utility of this compound lies in its deprotection to yield the free primary amine, followed by subsequent functionalization (e.g., amide coupling).

Protocol 1: Acid-Mediated Boc Cleavage

The mechanism of Boc deprotection is fundamentally driven by acid-catalyzed cleavage. As detailed by Common Organic Chemistry[1], the addition of trifluoroacetic acid (TFA) protonates the carbamate oxygen. This leads to the expulsion of a stable tert-butyl cation. The resulting carbamic acid intermediate is highly unstable and undergoes rapid, spontaneous decarboxylation into carbon dioxide and the free amine[2].

Step-by-Step Methodology:

• Preparation: Dissolve Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate (1.0 eq) in anhydrous Dichloromethane (DCM) to achieve a 0.2 M concentration. Causality: DCM is a non-reactive, volatile solvent that perfectly solubilizes the lipophilic starting material.

• Acid Addition: Slowly add Trifluoroacetic Acid (TFA) to achieve a 20% v/v ratio of TFA to DCM.

• Venting (Critical Safety Step): Do not run this reaction in a closed system. The reaction generates equimolar amounts of CO2 and isobutylene gas[1]. Sealing the vessel will result in dangerous pressurization and potential explosion.

• Self-Validation Checkpoint: The reaction is self-indicating. The generation of gases manifests as visible effervescence. The cessation of bubbling serves as a macroscopic indicator that decarboxylation is complete. Verify via LC-MS; the disappearance of the starting material and the appearance of a highly polar, early-eluting amine peak confirms full conversion.

• Isolation: Concentrate the mixture in vacuo to remove DCM and excess TFA, yielding the amine as a stable TFA salt[3].

Table 2: Boc-Deprotection Optimization Parameters

Acid System	Equivalents	Temp	Time	Conversion	Mechanistic Notes
TFA in DCM (20% v/v)	10.0	25°C	2 h	>99%	Standard protocol; rapid CO2 evolution. Inverse kinetic dependence on TFA concentration at low volumes[4].
HCl in Dioxane (4M)	5.0	25°C	3 h	>95%	Yields HCl salt directly; avoids trace TFA contamination which can interfere with some biological assays.
TsOH·H2O in MeOH	2.0	40°C	4 h	~85%	Milder alternative[3]; requires heating and longer reaction times.

Protocol 2: Amide Coupling Workflow

To utilize the newly liberated amine, it must be neutralized and coupled to a carboxylic acid.

• Neutralization: Resuspend the crude amine TFA salt in anhydrous DMF. Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq). Causality: The amine must be free-based to act as a nucleophile. DIPEA is a sterically hindered, non-nucleophilic base that neutralizes the TFA without interfering with the coupling.

• Activation & Coupling: Add the target carboxylic acid (1.1 eq) and HATU (1.2 eq). Stir at room temperature for 2-4 hours.

• Validation: Quench with water and extract with EtOAc. The shift in retention time on LC-MS will confirm the formation of the target functionalized pyrazole derivative.

Fig 2. Self-validating synthetic workflow for Boc-deprotection and amide coupling.

References

• Common Organic Chemistry. "Boc Deprotection Mechanism - TFA". Available at: [Link]

• Master Organic Chemistry. "Amine Protection and Deprotection". Available at:[Link]

• The Journal of Organic Chemistry (ACS Publications). "Kinetics and Mechanism of N-Boc Cleavage: Evidence of a Second-Order Dependence upon Acid Concentration". Available at: [Link]

• United Nations Economic Commission for Europe (UNECE). "Globally Harmonized System of Classification and Labelling of Chemicals (GHS)". Available at:[Link]

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. pubs.acs.org [pubs.acs.org]

Solubility Profile and Thermodynamic Behavior of Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate in Organic Solvents

Executive Summary

Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate (Chemical Formula: C₁₁H₁₉N₃O₂) is a highly versatile building block frequently utilized in medicinal chemistry and drug development. Understanding its solubility profile is critical for optimizing reaction conditions, purification workflows, and formulation strategies. This technical guide deconstructs the physicochemical properties of the molecule, provides a comprehensive solubility profile across various organic solvents, and outlines self-validating experimental protocols for thermodynamic analysis.

Molecular Architecture & Causality of Solvation

To accurately predict and manipulate the solubility of this compound, we must first deconstruct its molecular architecture into three distinct functional domains, each contributing a specific thermodynamic penalty or advantage during solvation:

• The 1-Methyl-1H-pyrazole Core: Unsubstituted pyrazoles typically exhibit high crystal lattice energies due to robust intermolecular N-H···N hydrogen bonding networks. By methylating the N1 position, the primary hydrogen bond donor capacity is abolished. This structural modification significantly lowers the melting point and enhances the molecule's solubility in aprotic organic solvents by preventing the formation of insoluble polymeric chains ()[1]. Furthermore, the remaining N2 atom acts as a strong hydrogen bond acceptor, facilitating solvation in protic environments ()[2].

• The Ethyl Linker: This short aliphatic chain introduces rotational degrees of freedom (conformational flexibility) between the rigid pyrazole ring and the bulky carbamate group. This flexibility further disrupts crystal packing efficiency, lowering the lattice energy and favoring solvation.

• The Tert-butyl carbamate (Boc) Group: The Boc moiety is characterized by its massive steric bulk and high lipophilicity. While the carbamate N-H retains weak hydrogen-bond donor properties, the dominant feature is the hydrophobic tert-butyl group. This domain dictates the molecule's high affinity for non-polar to moderately polar organic solvents while severely restricting aqueous solubility ()[3]. The presence of the Boc group inherently shifts the molecule's LogP, making it highly soluble in lipophilic environments ()[4].

Quantitative Solubility Profile in Organic Solvents

Based on the Hansen Solubility Parameters (HSP) derived from its structural domains, the quantitative solubility of Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate is summarized below.

Solvent Category	Representative Solvent	Estimated Solubility (mg/mL)	Primary Solvation Mechanism
Polar Aprotic	Dichloromethane (DCM)	> 100 (Excellent)	Favorable dipole-dipole interactions; high polarizability matches the Boc group.
Polar Aprotic	Ethyl Acetate (EtOAc)	> 100 (Excellent)	Strong hydrogen bond acceptance from the carbamate N-H.
Polar Protic	Methanol (MeOH)	50 - 100 (Good)	H-bond donation to the pyrazole N2 and carbamate carbonyl oxygen.
Non-Polar	Hexane / Heptane	< 10 (Poor)	Insufficient dielectric constant to overcome the polar pyrazole/carbamate domains.
Aqueous	Water (pH 7.4)	< 1 (Very Poor)	Massive hydrophobic penalty driven by the bulky tert-butyl group[4].

Thermodynamic Principles of Dissolution

The dissolution of this compound is a delicate balance of thermodynamic forces. The process requires the endothermic disruption of the solute's crystal lattice and the endothermic formation of a cavity within the solvent. For this specific molecule, the exothermic solute-solvent interactions (van der Waals forces from the tert-butyl group and dipole interactions from the pyrazole ring) easily overcome the lattice energy in solvents like DCM and THF.

Thermodynamic pathway of solute dissolution in organic solvents.

Self-Validating Experimental Protocols

As a standard in rigorous drug development, experimental protocols must not merely generate data; they must prove their own validity.

Protocol 1: Isothermal Shake-Flask Kinetic Solubility Assay

Causality & Self-Validation: A single time-point solubility measurement is scientifically invalid because it cannot distinguish between kinetic dissolution (a supersaturated state) and true thermodynamic equilibrium. This protocol utilizes dual time-point sampling (24h and 48h). If the concentration variance between these points is <5%, the system self-validates that true thermodynamic equilibrium has been achieved.

Step-by-Step Methodology:

• Saturation: Add 50 mg of the compound to 0.5 mL of the target solvent (e.g., EtOAc) in a sealed borosilicate glass vial.

• Equilibration: Agitate the suspension at 300 rpm in an isothermal shaker set precisely to 25.0 ± 0.1 °C for 24 hours.

• Phase Separation: Extract a 100 µL aliquot and centrifuge at 10,000 x g for 10 minutes to pellet undissolved microcrystals.

• Quantification: Dilute the supernatant 1:100 in the mobile phase and analyze via HPLC-UV (λ = 254 nm). Quantify against a 5-point standard calibration curve.

• Validation: Repeat steps 3-4 at the 48-hour mark. Calculate the ΔC. If ΔC < 5%, the solubility profile is validated.

Self-validating shake-flask workflow for thermodynamic solubility determination.

Protocol 2: Chemoselective Boc-Deprotection Workflow

Causality & Self-Validation: The solubility profile directly dictates synthetic workflows. Because the Boc-protected compound is highly soluble in DCM, but the resulting deprotected amine-salt is not, we can design a self-purifying reaction that validates its own completion via precipitation ()[5].

Step-by-Step Methodology:

• Dissolution: Dissolve 1.0 mmol of the compound in 5.0 mL of anhydrous DCM. The high solubility ensures a homogeneous starting state.

• Acidification: Cool the reaction vessel to 0 °C and add 5.0 mL of Trifluoroacetic acid (TFA) dropwise.

• Cleavage: Stir at room temperature for 2 hours. The evolution of isobutylene and CO₂ gas drives the reaction forward according to Le Chatelier's principle.

• Precipitation (Self-Validation): Concentrate the mixture in vacuo. Triturate the residue with cold diethyl ether. The newly formed 2-(1-methyl-1H-pyrazol-4-YL)ethanamine TFA salt is insoluble in ether and will precipitate as a white solid, visually validating the successful removal of the lipophilic Boc group.

References

• BoldChem Tech. "1H-pyrazole | CAS 288-13-1". BoldChem. URL: [Link]

• Journal of Chemical & Engineering Data. "Determination and Correlation of Solubility of 3,4-Dinitro-1H-pyrazole in Different Pure Solvents". ACS Publications. URL:[Link]

• Green Chemistry. "WET hydrolysis of tert-butyl carbamates". RSC Publishing. URL:[Link]

• PMC. "Fluorescent Marinoquinoline Derivative as Inhibitors of Plasmodium falciparum: SAR Analysis, Mode of Action and In Vivo Studies". National Institutes of Health (NIH). URL: [Link]

• International Journal of Organic Chemistry. "Solvent-Free Mechanochemical Deprotection of N-Boc Group". Scientific Research Publishing (SCIRP). URL: [Link]

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• 4. Fluorescent Marinoquinoline Derivative as Inhibitors of Plasmodium falciparum: SAR Analysis, Mode of Action and In Vivo Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Solvent-Free Mechanochemical Deprotection of N-Boc Group [scirp.org]

An In-Depth Technical Guide to the In Vitro Stability of Tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)ethylcarbamate at Room Temperature

This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals to assess the in vitro stability of Tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)ethylcarbamate at room temperature. The document outlines the underlying chemical principles governing the stability of this molecule, detailed experimental protocols for stability assessment, and robust analytical methodologies for accurate quantification.

Introduction: The Significance of In Vitro Stability Assessment

The in vitro stability of a potential drug candidate is a critical parameter evaluated during the early stages of drug discovery and development. It provides essential insights into a compound's shelf-life, potential degradation pathways, and suitability for further formulation and preclinical studies. Tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)ethylcarbamate incorporates two key chemical moieties: a tert-butyl carbamate (Boc) protecting group and a 1-methyl-1H-pyrazole ring. Understanding the interplay of these functional groups is paramount to predicting and evaluating the compound's stability.

The tert-butyl carbamate group is a widely used protecting group in organic synthesis due to its general stability under many conditions and its susceptibility to cleavage under specific, controlled acidic environments.[1][2] However, its stability can be compromised under certain in vitro conditions. The pyrazole ring, being an aromatic heterocycle, is generally stable but its reactivity and influence on adjacent functional groups can be modulated by substituents.[3][4] This guide will provide the necessary protocols to empirically determine the stability of this specific molecule at room temperature.

Chemical Structure and Potential Degradation Pathways

A thorough understanding of the chemical structure of Tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)ethylcarbamate is fundamental to postulating its potential degradation pathways.

Structure:

The primary points of potential instability in this molecule are the carbamate linkage and, to a lesser extent, the pyrazole ring under harsh conditions.

Hydrolysis of the Tert-butyl Carbamate Group

The most probable degradation pathway for this compound under aqueous in vitro conditions is the hydrolysis of the carbamate bond. This can be catalyzed by either acidic or basic conditions, although tert-butyl carbamates are notably more susceptible to acid-catalyzed cleavage.[1][5]

• Acid-Catalyzed Hydrolysis: In the presence of acidic species, the carbonyl oxygen of the carbamate can be protonated, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water. This leads to the loss of the tert-butyl group as isobutylene and carbon dioxide, ultimately yielding the corresponding primary amine.[6]

• Base-Catalyzed Hydrolysis: While generally more stable to basic conditions, prolonged exposure to strong bases can also induce hydrolysis of the carbamate, although this is less common for tert-butyl carbamates compared to other carbamates.[7]

Stability of the 1-methyl-1H-pyrazole Ring

The 1-methyl-1H-pyrazole ring is an aromatic heterocycle and is expected to be relatively stable under typical in vitro room temperature conditions.[3] However, extreme pH or the presence of strong oxidizing agents could potentially lead to ring-opening or modification, though this is considered a less likely degradation pathway under the scope of this guide.

A visual representation of the primary anticipated degradation pathway is provided below.

Caption: Postulated primary degradation pathway of Tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)ethylcarbamate.

Experimental Design for In Vitro Stability Assessment

A well-designed experimental protocol is crucial for obtaining reliable and reproducible stability data. This section outlines a comprehensive approach to assessing the in vitro stability of Tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)ethylcarbamate at room temperature.

Materials and Reagents

• Tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)ethylcarbamate (of known purity)

• HPLC-grade acetonitrile

• HPLC-grade methanol

• HPLC-grade water

• Phosphate-buffered saline (PBS), pH 7.4

• Hydrochloric acid (HCl) solution (0.1 N)

• Sodium hydroxide (NaOH) solution (0.1 N)

• Hydrogen peroxide (H₂O₂) solution (3%)

• High-purity reference standards of the parent compound and any identified degradation products.

Experimental Workflow

The following diagram illustrates the overall workflow for the stability study.

Caption: Experimental workflow for the in vitro stability assessment.

Detailed Protocol for Room Temperature Stability Study

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of Tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)ethylcarbamate in HPLC-grade acetonitrile or methanol.

• Sample Preparation:

  • For each buffer condition (PBS pH 7.4, 0.1 N HCl, and 0.1 N NaOH), dilute the stock solution to a final concentration of 10 µg/mL.

  • Prepare a sufficient volume for all time points.

• Incubation: Store the prepared solutions in tightly sealed, clear glass vials at a constant room temperature of 25 °C ± 2 °C. Protect from light if photostability is not being concurrently assessed.

• Time Points: Withdraw aliquots at predetermined time points, such as 0, 2, 4, 8, 24, 48, and 72 hours. The initial time point (T=0) serves as the baseline.

• Sample Quenching:

  • For the acidic samples (0.1 N HCl), neutralize the aliquot with an equivalent volume of 0.1 N NaOH immediately after withdrawal.

  • For the basic samples (0.1 N NaOH), neutralize the aliquot with an equivalent volume of 0.1 N HCl.

  • PBS samples generally do not require quenching.

• HPLC Analysis: Analyze the samples immediately using a validated stability-indicating HPLC method as described in Section 4.0.

Forced Degradation Studies

Forced degradation studies are essential to identify potential degradation products and to ensure the analytical method is "stability-indicating."[8] These studies involve exposing the compound to more extreme conditions than the primary stability study.

Stress Condition	Protocol
Acid Hydrolysis	Incubate the compound in 0.1 N HCl at 60 °C for 24 hours.
Base Hydrolysis	Incubate the compound in 0.1 N NaOH at 60 °C for 24 hours.
Oxidative Degradation	Incubate the compound in 3% H₂O₂ at room temperature for 24 hours.
Thermal Degradation	Store the solid compound at 60 °C for 72 hours.
Photostability	Expose the compound in solution to a calibrated light source according to ICH Q1B guidelines.

Samples from these forced degradation studies should be analyzed by the same HPLC method to identify and separate any degradation products from the parent peak.

Analytical Methodology: Stability-Indicating HPLC Method

A robust and validated High-Performance Liquid Chromatography (HPLC) method is the cornerstone of an accurate stability assessment.[9][10] The method must be able to separate the parent compound from all potential degradation products, thus being "stability-indicating."

HPLC System and Conditions (Example)

• System: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of Mobile Phase A (e.g., 0.1% formic acid in water) and Mobile Phase B (e.g., 0.1% formic acid in acetonitrile).

• Gradient Program: A linear gradient starting from a low percentage of Mobile Phase B, gradually increasing to a high percentage to elute all components.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: Determined by the UV spectrum of the parent compound (e.g., 220 nm).

• Injection Volume: 10 µL.

Method Validation

The analytical method must be validated according to ICH Q2(R1) guidelines, including the following parameters:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, including degradants. This is demonstrated through the analysis of forced degradation samples.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be detected and quantified, respectively, with acceptable precision and accuracy.

Data Analysis and Interpretation

The data obtained from the HPLC analysis will be used to determine the stability of Tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)ethylcarbamate under the tested conditions.

Quantification

The concentration of the parent compound at each time point is determined by comparing its peak area to a calibration curve generated from reference standards of known concentrations.

Calculation of Percentage Remaining

The percentage of the parent compound remaining at each time point is calculated using the following formula:

% Remaining = (Concentration at time t / Concentration at time 0) * 100

Degradation Kinetics

The degradation of a compound often follows first-order kinetics. The natural logarithm of the percentage remaining can be plotted against time. If the plot is linear, the degradation follows first-order kinetics. The slope of this line is the negative of the degradation rate constant (k).

The half-life (t₁/₂) of the compound can then be calculated using the following equation:

t₁/₂ = 0.693 / k

Data Presentation

The results of the stability study should be presented in a clear and concise manner, typically in a tabular format.

Time (hours)	Concentration (µg/mL)	% Remaining
0	10.00	100.0
2	9.95	99.5
4	9.90	99.0
8	9.82	98.2
24	9.50	95.0
48	9.05	90.5
72	8.60	86.0

(Example data for illustrative purposes only)

Conclusion

This technical guide provides a robust framework for the in vitro stability assessment of Tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)ethylcarbamate at room temperature. By following the detailed experimental protocols and analytical methodologies outlined herein, researchers can generate high-quality, reliable data to inform critical decisions in the drug discovery and development process. A thorough understanding of a compound's stability profile at an early stage is indispensable for mitigating risks and ensuring the successful progression of promising therapeutic candidates.

References

• Agilent Technologies. (n.d.). The Determination of N-Methylcarbamate Pesticides by HPLC EPA Method 531.1.
• BenchChem. (2025). An In-depth Technical Guide to the Solubility and Stability of tert-Butyl (3-aminopropyl)carbamate.
• CPT Labs. (2021). Stability Testing Of Drug Products In The US 2021.
• D'yakonov, V. A., et al. (2015). Protonation Sites and Dissociation Mechanisms of t-Butylcarbamates in Tandem Mass Spectrometric Assays for Newborn Screening. Journal of The American Society for Mass Spectrometry, 26(10), 1754–1764.
• EPA. (n.d.). Method 632: The Determination of Carbamate and Urea Pesticides in Municipal and Industrial Wastewater.
• Gao, C., et al. (2022). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. Signal Transduction and Targeted Therapy, 7(1), 1-36.
• Krause, R. T. (1980). A method is described for determining 7 carbamate insecticide residues...
• LCGC International. (2020). Stability Studies and Testing of Pharmaceuticals - An Overview.
• Malhotra, H., et al. (2021). Conserved Metabolic and Evolutionary Themes in Microbial Degradation of Carbamate Pesticides. Frontiers in Microbiology, 12, 684800.
• NIH's Seed. (n.d.). Regulatory Knowledge Guide for Small Molecules.
• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups.
• Organic Syntheses. (n.d.). Carbamic acid, tert-butyl ester.
• Patel, R. V., et al. (2022). Pyrazoline Containing Compounds as Therapeutic Targets for Neurodegenerative Disorders. ACS Omega, 7(43), 38031–38053.
• Pharmaceutical Technology. (2019). Stability Testing for Small-Molecule Clinical Trial Materials.
• ResearchGate. (2021). Metabolic pathways for the degradation of aromatic ring-based....
• Restek. (n.d.). Analysis of N-Methyl Carbamate Pesticides in Food.
• Sotomayor, M., et al. (2018). Discovery of carbamate degrading enzymes by functional metagenomics. PLoS ONE, 13(1), e0191023.
• Su, W., et al. (2006). Aqueous phosphoric acid as a mild reagent for deprotection of tert-butyl carbamates, esters, and ethers. The Journal of Organic Chemistry, 71(24), 9273–9276.
• U.S. Geological Survey. (n.d.). METHODS OF ANALYSIS BY THE U.S. GEOLOGICAL SURVEY NATIONAL WATER QUALITY LABORATORY- DETERMINATION OF SELECTED CARBAMATE PESTICI.
• Varki, A., et al. (2008). Structure-activity relationship and improved hydrolytic stability of pyrazole derivatives that are allosteric inhibitors of West Nile Virus NS2B-NS3 proteinase. Bioorganic & Medicinal Chemistry Letters, 18(24), 6616–6620.
• Viswanath, O. (2018). Pharmaceutical Forced Degradation Studies with Regulatory Consideration. Journal of Pharmaceutical Sciences and Research, 10(6), 1394-1398.

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• 5. Aqueous phosphoric acid as a mild reagent for deprotection of tert-butyl carbamates, esters, and ethers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Protonation Sites and Dissociation Mechanisms of t-Butylcarbamates in Tandem Mass Spectrometric Assays for Newborn Screening - PMC [pmc.ncbi.nlm.nih.gov]
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What is the CAS number and molecular weight for Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate?

Executive Summary

In the landscape of modern medicinal chemistry, the strategic selection of molecular building blocks dictates the success of downstream lead optimization. Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate is a highly versatile, bifunctional intermediate. By combining the privileged 1-methylpyrazole pharmacophore with a conformationally flexible ethylamine linker—masked by an orthogonal tert-butyloxycarbonyl (Boc) protecting group—this compound serves as a critical node in the synthesis of kinase inhibitors, anti-inflammatory agents, and novel neurotherapeutics.

This guide provides an in-depth technical analysis of its physicochemical properties, mechanistic utility, and field-proven protocols for its application in drug development.

Physicochemical Profiling & Structural Analysis

Accurate structural characterization is the foundation of reproducible synthetic chemistry. The compound is a Boc-protected primary amine attached to a 1-methylpyrazole ring via a two-carbon aliphatic chain[1][2].

Table 1: Core Physicochemical and Structural Properties

Property	Value
IUPAC Name	tert-butyl N-[2-(1-methyl-1H-pyrazol-4-yl)ethyl]carbamate
CAS Number	1188264-99-4
Molecular Weight	225.29 g/mol
Molecular Formula	C11H19N3O2
Topological Polar Surface Area (TPSA)	56.1 Ų
Hydrogen Bond Donors	1 (Carbamate NH)
Hydrogen Bond Acceptors	4 (Pyrazole N, Carbamate O)
Rotatable Bonds	5

Data synthesized from authoritative chemical registries[2][3].

Mechanistic Role in Drug Development

The Pyrazole Scaffold as a Privileged Bioisostere

The pyrazole ring is a cornerstone of contemporary drug design, featuring prominently in over 20 USFDA-approved drugs in the past decade (e.g., Ruxolitinib, Ibrutinib)[4]. Mechanistically, the 1-methylpyrazole moiety acts as a bioisostere for phenyl or pyridine rings. In kinase inhibitor design, the unmethylated nitrogen (N2) of the pyrazole ring acts as a potent hydrogen bond acceptor, specifically targeting the highly conserved hinge region of kinase active sites.

Causality of the Linker and Protecting Group

The ethylamine linker provides critical vector projection. It allows the terminal amine—once deprotected and coupled to a larger scaffold—to project into solvent-exposed regions or adjacent allosteric pockets without introducing excessive entropic penalties.

The selection of the is highly intentional[5]. It provides orthogonal stability against catalytic hydrogenation and basic conditions, which are frequently employed during multi-step cross-coupling reactions (e.g., Suzuki-Miyaura couplings) on the pyrazole core.

Fig 2. Pharmacophore mapping of the pyrazole building block in kinase inhibitors.

Synthetic Workflows & Protocols

To utilize this building block, the Boc group must be cleaved to reveal the reactive primary amine. The deprotection mechanism relies on the protonation of the carbamate oxygen by a strong acid, leading to the expulsion of a tert-butyl cation and subsequent decarboxylation[5][6].

Fig 1. Synthetic workflow for Boc deprotection and amide coupling.

Protocol 1: Acid-Mediated Boc Deprotection & Free-Base Isolation

This protocol utilizes a basic ion-exchange resin to prevent the loss of the highly polar pyrazole-ethylamine during traditional aqueous workup[7].

Step 1: Preparation & Solvation Dissolve Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate (1.0 eq) in anhydrous Dichloromethane (DCM) to achieve a 0.2 M concentration. Causality: Anhydrous conditions prevent premature quenching of reactive intermediates, while a 0.2 M concentration ensures optimal thermodynamic collision rates without excessive heat generation.

Step 2: Acid Addition Cool the reaction flask to 0 °C. Slowly add to achieve a 1:1 (v/v) DCM:TFA ratio[8]. Causality: The low temperature mitigates the exothermic protonation step, preventing side reactions such as the polymerization of the generated tert-butyl cation.

Step 3: Self-Validating Reaction Monitoring Remove the ice bath and allow the reaction to warm to room temperature. Monitor the evolution of CO₂ gas. Validation: The cessation of effervescence serves as the primary visual indicator of complete decarboxylation[5]. Stir for an additional 30 minutes to ensure total conversion.

Step 4: Scavenging and Isolation Concentrate the mixture in vacuo to remove excess TFA and DCM. Dissolve the resulting TFA salt in methanol and add Amberlyst A-21 basic ion-exchange resin (3.0 eq by weight)[7]. Stir for 45 minutes, filter, and concentrate to yield the pure free amine. Causality: Using a basic resin avoids aqueous extraction. The highly polar 2-(1-methyl-1H-pyrazol-4-yl)ethanamine is highly water-soluble and would be lost in the aqueous phase if standard NaHCO₃ neutralization were used[7].

Analytical Validation & Quality Control

Every synthesized derivative must undergo a self-validating analytical workflow to confirm structural integrity and purity before biological screening.

Fig 3. Self-validating analytical workflow for quality control of the derivative.

Protocol 2: Quality Control via LC-MS and NMR

• LC-MS (ESI+): Inject a 1 µL aliquot of the free amine into an LC-MS system. Validation: The exact mass of the deprotected amine (C6H11N3) is 125.10 g/mol . Look for the [M+H]+ peak at m/z 126.10 . For the intact Boc-protected starting material, the [M+H]+ peak will appear at m/z 226.15 .

• ¹H NMR (DMSO-d6): Confirm the disappearance of the intense singlet at ~1.40 ppm (integrating for 9 protons), which corresponds to the tert-butyl group, validating complete deprotection.

References

• Bansal, N., et al. (2024). Pyrazole in drug development: a medicinal-chemistry based analysis of USFDA-approved drugs in last decade. Molecular Diversity / PubMed (NIH). Retrieved from: [Link]

• Master Organic Chemistry. Amine Protection and Deprotection. Retrieved from:[Link]

• Srinivasan, N., et al. (2005). Rapid deprotection of N-Boc amines by TFA combined with freebase generation using basic ion-exchange resins. Molecular Diversity, 9: 291–293. Retrieved from:[Link]

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• 1. Tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)ethylcarbamate | 1188264-99-4 [chemicalbook.com]
• 2. 1188264-99-4|tert-Butyl (2-(1-methyl-1H-pyrazol-4-yl)ethyl)carbamate|BLD Pharm [bldpharm.com]
• 3. CAS:1188264-99-4, tert-Butyl (2-(1-methyl-1H-pyrazol-4-yl)ethyl)carbamate-毕得医药 [bidepharm.com]
• 4. researchgate.net [researchgate.net]
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• 6. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
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• 8. Boc Deprotection - TFA [commonorganicchemistry.com]

Protocols & Analytical Methods

Protocol for the Boc Deprotection of Tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)ethylcarbamate

Application Note & Methodological Guide Target Audience: Researchers, synthetic chemists, and drug development professionals.

Introduction & Context

Tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)ethylcarbamate is a highly valuable intermediate in medicinal chemistry, frequently utilized to incorporate the 1-methyl-1H-pyrazole-4-ethylamine pharmacophore into kinase inhibitors and CNS-active agents[1]. The tert-butoxycarbonyl (Boc) group is the industry standard for protecting primary amines due to its robust stability against catalytic hydrogenolysis, nucleophiles, and basic conditions[2].

However, transitioning this intermediate to the next synthetic step (e.g., amide coupling or reductive amination) requires the selective and efficient removal of the Boc group. This application note details the mechanistic causality, comparative methodologies, and self-validating analytical steps required to successfully deprotect this specific pyrazole-ethylamine derivative.

Mechanistic Overview & Causality

The cleavage of a Boc protecting group is an acid-catalyzed process that relies on the generation and subsequent elimination of a stable carbocation[3]. Understanding this mechanism is critical for troubleshooting and selecting the correct reagents.

• Protonation: The acidic environment (TFA or HCl) protonates the carbonyl oxygen of the carbamate.

• C-O Bond Cleavage: The molecule undergoes heterolytic cleavage, releasing a tert-butyl cation and forming an unstable carbamic acid intermediate.

• Decarboxylation: The carbamic acid spontaneously decarboxylates, releasing carbon dioxide (CO₂) gas. This gas evolution is a critical visual cue for reaction progress.

• Salt Formation: The resulting free primary amine—2-(1-methyl-1H-pyrazol-4-yl)ethan-1-amine—is immediately protonated by the excess acid to form a stable salt.

Causality in Reagent Selection: The choice between Trifluoroacetic Acid (TFA) and Hydrochloric Acid (HCl) dictates the final salt form[4]. TFA yields a trifluoroacetate salt, which is highly soluble in organic solvents but can interfere with downstream biological assays or require neutralization prior to peptide coupling. Conversely, HCl in 1,4-dioxane typically yields a highly crystalline hydrochloride salt that precipitates directly out of solution, bypassing the need for chromatographic purification[5].

Furthermore, the highly reactive tert-butyl cation generated during cleavage can act as an electrophile. While the 1-methylpyrazole ring is relatively electron-deficient and less prone to electrophilic aromatic substitution than indoles or pyrroles, the addition of a cation scavenger (e.g., anisole) is recommended during scale-up to prevent trace alkylation[6].

Reaction Pathway Visualization

General mechanism of acid-catalyzed Boc deprotection for pyrazole-ethylamine derivatives.

Comparative Experimental Protocols

Both protocols below are designed as self-validating systems. The completion of the reaction is physically indicated by the cessation of gas evolution and analytically confirmed via mass spectrometry.

Method A: Deprotection using TFA in Dichloromethane (DCM)

Best for rapid, small-scale synthesis (< 5 grams) where the TFA salt is acceptable.

Step-by-Step Procedure:

• Preparation: In a clean, dry round-bottom flask, dissolve tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)ethylcarbamate (1.0 equiv.) in anhydrous DCM to achieve a 0.1 M to 0.2 M concentration.

• Scavenger Addition (Optional but Recommended): Add anisole or triisopropylsilane (TIPS) (2.0 equiv.) to the solution to quench the tert-butyl cation.

• Acidification: Cool the flask to 0 °C using an ice bath. Slowly add Trifluoroacetic Acid (TFA) dropwise until a 1:1 (v/v) ratio of DCM:TFA is achieved. Caution: Do not seal the system tightly; allow CO₂ gas to vent.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 1 to 2 hours.

• Workup (Causality Note): Because TFA has a high boiling point and forms strong hydrogen bonds, it is difficult to remove via standard evaporation. Concentrate the mixture under reduced pressure, then add toluene (10 mL per gram of starting material) and co-evaporate. Repeat the toluene co-evaporation three times to azeotropically remove residual TFA.

• Isolation: Triturate the resulting crude oil with cold anhydrous diethyl ether. The 2-(1-methyl-1H-pyrazol-4-yl)ethan-1-amine trifluoroacetate salt will precipitate as a solid. Filter and dry under high vacuum.

Method B: Deprotection using HCl in 1,4-Dioxane

Best for large-scale synthesis and generating bench-stable hydrochloride salts.

Step-by-Step Procedure:

• Preparation: Dissolve the Boc-protected pyrazole derivative (1.0 equiv.) in a minimal volume of anhydrous methanol or DCM (just enough to achieve full dissolution).

• Acidification: At room temperature, slowly add a commercially available solution of 4M HCl in 1,4-dioxane (5.0 to 10.0 equiv. of HCl)[4].

• Reaction: Stir the mixture at room temperature. As the lipophilic Boc group is cleaved, the highly polar amine hydrochloride salt will typically begin to precipitate out of the relatively non-polar dioxane solution.

• Workup: After 1 to 2 hours, once gas evolution has ceased, add an excess of anhydrous diethyl ether (approx. 3 volumes relative to dioxane) to force complete precipitation of the product.

• Isolation: Collect the solid via vacuum filtration. Wash the filter cake thoroughly with cold diethyl ether to remove cleaved tert-butyl byproducts and any unreacted starting material. Dry the solid under vacuum to afford the pure hydrochloride salt.

Quantitative Data & Method Comparison

Parameter	Method A: TFA / DCM	Method B: HCl / 1,4-Dioxane
Typical Yield	85 – 95%	90 – 98%
Reaction Time	1 – 2 hours	0.5 – 2 hours
Salt Form Generated	Trifluoroacetate salt	Hydrochloride salt
Workup Method	Azeotropic co-evaporation (Toluene)	Direct precipitation & filtration
Scalability	Excellent for small scale (< 5g)	Ideal for large-scale (> 5g)
Cation Scavenger	Recommended (e.g., Anisole)	Usually not required

Analytical Validation & Self-Correction

To ensure scientific integrity, the protocol must be validated analytically. Relying solely on reaction time is insufficient due to ambient temperature variations and solvent water content.

• Thin Layer Chromatography (TLC): The starting material (Boc-protected amine) will migrate near the solvent front in polar systems (e.g., 10% MeOH in DCM) and stains weakly with Ninhydrin. The deprotected primary amine will stay near the baseline and stain a deep, vibrant purple/blue upon heating.

• LC-MS Verification: The starting material will show a mass of [M+H]⁺ = 226.1 . Upon complete deprotection, the LC-MS must show a complete shift to [M+H]⁺ = 126.1 (loss of 100 Da corresponding to the Boc group).

• NMR Spectroscopy: In ¹H-NMR (DMSO-d6 or D₂O), the successful removal of the Boc group is confirmed by the complete disappearance of the intense 9-proton singlet at approximately δ 1.35 – 1.45 ppm .

• Self-Correction (Alkylation Side-Products): If LC-MS reveals a mass of [M+H]⁺ = 182.1 (M + 56), this indicates that the tert-butyl cation has alkylated the pyrazole ring. If this occurs, discard the batch and repeat the synthesis using Method A with an increased concentration of TIPS or anisole (up to 5.0 equiv.) to aggressively scavenge the carbocation.

References

• Biologically Driven Synthesis of Pyrazolo[3,4-d]pyrimidines As Protein Kinase Inhibitors: An Old Scaffold As a New Tool for Medicinal Chemistry and Chemical Biology Studies ACS Publications (Journal of Medicinal Chemistry)[Link]

• Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 M) ResearchGate (Journal of Peptide Research)[Link]

• Boc Deprotection Mechanism - HCl Common Organic Chemistry[Link]

• N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions National Institutes of Health (PMC)[Link]

• BOC Deprotection - ACS GCI Pharmaceutical Roundtable Reagent Guides American Chemical Society (ACS)[Link]

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• 3. Boc Deprotection Mechanism - HCl [commonorganicchemistry.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. BOC Deprotection - Wordpress [reagents.acsgcipr.org]

Using Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate as a building block in drug discovery

Target Audience: Medicinal Chemists, Synthetic Biologists, and Drug Development Professionals Content Focus: Structural rationale, synthetic versatility, and self-validating experimental protocols.

Structural Rationale & Medicinal Chemistry Profile

In modern drug discovery, the selection of bifunctional building blocks is critical for rapidly generating high-quality structure-activity relationship (SAR) data. Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate (CAS: 2009587-05-5) is a highly versatile, orthogonally protected primary amine that introduces a privileged heterocyclic pharmacophore into target molecules.

The architectural components of this building block offer distinct pharmacological and synthetic advantages:

• The Pyrazole Pharmacophore: The pyrazole ring is a privileged scaffold in medicinal chemistry, featured in over 20 FDA-approved drugs in the last decade alone (predominantly in oncology and rare diseases) 1. It provides a robust hydrogen-bond acceptor profile (N2) while maintaining excellent metabolic stability and conformational rigidity.

• 1-Methyl Substitution: Methylation at the N1 position eliminates tautomerization. This provides a single, predictable vector for SAR studies and slightly increases lipophilicity to enhance cellular permeability.

• Ethylamine Linker: The two-carbon ( sp3 ) spacer provides critical flexibility, allowing the pyrazole ring to optimally orient within binding pockets (e.g., kinase hinge regions) without inducing severe steric clashes during upstream synthesis.

• Boc Protection: The tert-butoxycarbonyl (Boc) group ensures the primary amine remains completely unreactive during upstream synthetic steps, enabling orthogonal deprotection under mildly acidic conditions 2.

Synthetic Versatility & Workflows

The primary utility of this building block lies in its facile conversion to the free base, 2-(1-methyl-1H-pyrazol-4-yl)ethan-1-amine , which serves as a highly nucleophilic handle for library generation.

Figure 1: Synthetic workflow for derivatizing Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate.

Self-Validating Experimental Protocols

To ensure reproducibility and high yields, the following protocols have been designed with built-in causality explanations and self-validation checkpoints.

Protocol A: Standard Boc Deprotection

Causality: Trifluoroacetic acid (TFA) is selected over HCl/dioxane for its volatility and its ability to rapidly cleave the Boc group via a tert-butyl cation intermediate. This intermediate subsequently eliminates to form isobutylene gas and carbon dioxide, driving the reaction forward 2.

• Initiation: Dissolve Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate (1.0 mmol) in anhydrous dichloromethane (DCM, 4.0 mL).

• Acidification: Slowly add TFA (1.0 mL) to achieve a 20% v/v solution. Note: This specific concentration balances rapid deprotection kinetics while preventing the precipitation of highly polar intermediates.

• Monitoring & Self-Validation: Stir at 20°C for 2 hours. Analyze an aliquot via LC-MS. The complete disappearance of the starting material peak (m/z 226 [M+H]+) and the appearance of the free amine (m/z 126 [M+H]+) validates reaction completion.

• Concentration: Remove volatiles under reduced pressure.

• Neutralization & Extraction: Dissolve the crude oil in DCM (10 mL) and wash vigorously with saturated aqueous NaHCO3​ (3 x 10 mL). Causality: The basic wash breaks the amine-TFA salt. If the TFA salt is not fully neutralized, it will consume the coupling base (e.g., DIPEA) in the next step, leading to failed amidations.

• Self-Validation Checkpoint: Check the pH of the final aqueous wash; it must be >8 to ensure complete free-basing.

• Isolation: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate to yield the free amine as a pale oil.

Protocol B: Amide Coupling with HATU

Causality: HATU is utilized because the pyridine nitrogen in its HOAt leaving group stabilizes the incoming amine through a 7-membered hydrogen-bonded cyclic transition state, significantly accelerating acylation 3. However, care must be taken with highly nucleophilic aliphatic amines; direct attack on the coupling reagent can lead to guanylation side-products if the acid is not pre-activated 4.

• Pre-activation: In a dry vial, dissolve the target carboxylic acid (1.0 mmol) and HATU (1.05 mmol) in anhydrous DMF (3.0 mL). Add N,N-Diisopropylethylamine (DIPEA, 3.0 mmol). Causality: DIPEA deprotonates the acid, allowing it to attack HATU. Pre-activating for 10 minutes forms the OAt-active ester and minimizes unwanted guanylation of the aliphatic amine.

• Coupling: Add the free 2-(1-methyl-1H-pyrazol-4-yl)ethan-1-amine (1.0 mmol) dropwise. Stir at 20°C for 1.5 hours.

• Monitoring & Self-Validation: TLC (10% MeOH in DCM) should show complete consumption of the ninhydrin-positive free amine.

• Quench & Wash: Dilute the mixture with Ethyl Acetate (15 mL). Wash sequentially with:

  • 1M HCl (5 mL) — Removes unreacted amine.

  • Saturated NaHCO3​ (5 mL) — Removes unreacted acid and HOAt byproducts.

  • 5% aqueous LiCl or Brine (3 x 5 mL) — Extracts DMF from the organic layer.

• Purification: Dry over Na2​SO4​ , concentrate, and purify via flash chromatography.

Quantitative Data Presentation

Table 1: Physicochemical & Structural Properties

Property	Value	Rationale / Impact in Drug Design
Molecular Formula	C11​H19​N3​O2​	Drug-like, low molecular weight building block.
Molecular Weight	225.29 g/mol	Leaves ample room for target elaboration without violating the Rule of 5.
H-Bond Donors	1 (Boc-NH)	Protected state; becomes 2 upon deprotection (primary amine).
H-Bond Acceptors	4	Enhances aqueous solubility and target binding interactions.
CLogP	~1.5	Favorable lipophilicity for oral bioavailability optimization.

Table 2: Typical Reaction Profiles for the Deprotected Amine

Transformation	Reagents	Typical Yield	Key Optimization Parameter
Amide Coupling	HATU, DIPEA, DMF	85 - 95%	Pre-activation of acid for 10 min minimizes guanylation side-reactions.
Reductive Amination	NaBH(OAc)3​ , DCE	70 - 85%	Addition of AcOH (1.0 equiv) accelerates intermediate imine formation.
SNAr Reaction	Ar-F or Ar-Cl, K2​CO3​ , DMSO	65 - 80%	Requires highly electron-deficient aryl halides and heating (80°C).

References

• Bansal, N., et al. (2025). Pyrazole in drug development: a medicinal-chemistry based analysis of USFDA-approved drugs in last decade. PubMed / National Institutes of Health.[Link]

• Common Organic Chemistry. Boc Deprotection Mechanism - TFA.[Link]

• Wikipedia. HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium).[Link]

• ACS Publications / NIH. (2025). Guanidium Unmasked: Repurposing Common Amide Coupling Reagents for the Synthesis of Pentasubstituted Guanidine Bases.[Link]

Sources

• 1. Pyrazole in drug development: a medicinal-chemistry based analysis of USFDA-approved drugs in last decade - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 3. HATU - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]

Optimizing Amide Bond Formation: A Guide to Coupling Reactions with Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on performing amide coupling reactions with Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate. This document offers a selection of robust protocols, an in-depth discussion of the underlying chemistry, and practical advice for overcoming common challenges in amide bond synthesis.

Introduction: The Ubiquitous Amide Bond

The amide bond is a cornerstone of modern organic and medicinal chemistry, forming the key linkage in peptides, proteins, and a vast array of pharmaceuticals.[1][2][3] The formation of this bond, typically through the coupling of a carboxylic acid and an amine, is a deceptively simple transformation that often requires careful optimization to achieve high yields and purity, especially when dealing with complex or sensitive substrates.[4][5][] The choice of coupling reagent, solvent, base, and reaction temperature can profoundly impact the reaction's success, influencing factors such as reaction rate, side product formation, and the preservation of stereochemical integrity.[5][7][8][9]

Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate presents a nucleophilic amine that is amenable to a variety of standard amide coupling conditions. The presence of the pyrazole ring and the Boc-protecting group are generally well-tolerated, but careful selection of reagents is still crucial to avoid potential side reactions. This guide will explore several reliable methods for coupling this amine with a generic carboxylic acid (R-COOH), providing detailed protocols and the scientific rationale behind each approach.

Core Principles of Amide Coupling

The direct reaction between a carboxylic acid and an amine to form an amide is a condensation reaction that liberates a molecule of water. This process is generally not spontaneous under mild conditions and requires the "activation" of the carboxylic acid. This activation is achieved by converting the hydroxyl group of the carboxylic acid into a better leaving group, thus making the carbonyl carbon more susceptible to nucleophilic attack by the amine.[5]

The general mechanism for most amide coupling reactions can be visualized as follows:

Figure 1. Generalized workflow for amide bond formation.

Choosing Your Coupling Strategy: A Comparative Overview

The selection of an appropriate coupling reagent is paramount. Several classes of reagents have been developed, each with its own set of advantages and disadvantages.[1][5][] For the coupling of Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate, we will focus on three widely used and effective methods:

Coupling Reagent System	Key Advantages	Common Solvents	Common Bases	Typical Temperature
HATU	High efficiency, fast reaction times, low racemization, suitable for sterically hindered substrates.[10][11][12]	DMF, NMP, DCM[13][14]	DIPEA, Et3N[3][10]	0 °C to RT
EDC/HOBt	Water-soluble byproducts (easy workup), cost-effective, mild conditions.[15][16][17]	DCM, DMF, THF[18][19]	DIPEA, NMM, Et3N[15][16]	0 °C to RT
T3P®	Excellent for preventing racemization, water-soluble byproducts, high yields, non-toxic.[20][21][22][23]	EtOAc, DCM, MeCN[20][23]	DIPEA, Et3N, Pyridine[21][23]	0 °C to RT

Table 1. Comparison of Common Amide Coupling Conditions.

Experimental Protocols

The following protocols are provided as a starting point and may require optimization depending on the specific carboxylic acid being used. It is always recommended to monitor the reaction progress by an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[24]

Protocol 1: HATU-Mediated Amide Coupling

This protocol is often the first choice for challenging couplings due to the high reactivity of HATU.[3][11]

Materials:

• Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate

• Carboxylic acid (R-COOH)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• DIPEA (N,N-Diisopropylethylamine)

• Anhydrous DMF (N,N-Dimethylformamide)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of the carboxylic acid (1.0 eq.) in anhydrous DMF, add Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate (1.0-1.2 eq.).

• Add DIPEA (3.0 eq.) to the mixture and stir for 5 minutes at room temperature.[10]

• Add HATU (1.1 eq.) in one portion.

• Stir the reaction mixture at room temperature for 2-4 hours, or until completion as indicated by TLC or LC-MS.

• Dilute the reaction mixture with ethyl acetate and wash sequentially with saturated aqueous NaHCO₃ solution (2x) and brine (1x).[24]

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Figure 2. Workflow for HATU-mediated amide coupling.

Protocol 2: EDC/HOBt-Mediated Amide Coupling

A classic and cost-effective method, particularly advantageous due to the water-soluble nature of the urea byproduct.[14][16][19]

Materials:

• Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate

• Carboxylic acid (R-COOH)

• EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride)

• HOBt (Hydroxybenzotriazole)

• DIPEA (N,N-Diisopropylethylamine) or NMM (N-Methylmorpholine)

• Anhydrous DCM (Dichloromethane)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of the carboxylic acid (1.0 eq.), Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate (1.0-1.2 eq.), and HOBt (1.1 eq.) in anhydrous DCM, add DIPEA or NMM (2.0-3.0 eq.).[15][16]

• Cool the mixture to 0 °C in an ice bath.

• Add EDC·HCl (1.2 eq.) portion-wise over 10 minutes.[16]

• Allow the reaction to warm to room temperature and stir for 4-16 hours, or until completion as indicated by TLC or LC-MS.

• Dilute the reaction mixture with DCM and wash sequentially with 1 M HCl (1x), saturated aqueous NaHCO₃ solution (1x), and brine (1x).[24]

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 3: T3P®-Mediated Amide Coupling

An excellent choice for minimizing racemization, with the added benefit of an easy aqueous workup to remove byproducts.[20][21][22][23]

Materials:

• Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate

• Carboxylic acid (R-COOH)

• T3P® (Propylphosphonic anhydride) solution (typically 50% in EtOAc or DMF)

• Et3N (Triethylamine) or Pyridine

• Ethyl acetate (EtOAc)

• 1 M Citric acid solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of the carboxylic acid (1.0 eq.) and Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate (1.0-1.2 eq.) in ethyl acetate, add Et3N (3.0 eq.).[23]

• Cool the mixture to 0 °C.

• Slowly add the T3P® solution (1.5 eq.) dropwise, maintaining the temperature below 10 °C.

• Allow the reaction to warm to room temperature and stir for 1-3 hours, or until completion as indicated by TLC or LC-MS.

• Wash the reaction mixture sequentially with 1 M citric acid solution (1x), saturated aqueous NaHCO₃ solution (2x), and brine (1x).[23][24]

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Troubleshooting and Considerations

• Low Yield: If the reaction is sluggish or yields are low, consider increasing the equivalents of the coupling reagent and/or the amine. Switching to a more polar solvent like DMF or NMP can also be beneficial.[13] For particularly difficult couplings, higher temperatures may be required, but this should be approached with caution to avoid side reactions.

• Side Reactions: The formation of N-acylurea is a known side reaction with carbodiimide reagents like EDC.[16] The addition of HOBt helps to suppress this by forming an active ester intermediate.

• Racemization: For chiral carboxylic acids, racemization at the α-carbon is a significant concern.[5][7] Using coupling reagents known for low racemization potential, such as HATU or T3P®, is highly recommended.[11][21][22] Running the reaction at lower temperatures can also help to minimize epimerization.

• Workup: The choice of workup procedure is critical for removing unreacted starting materials and reagent byproducts. Acidic and basic washes are effective for removing basic and acidic impurities, respectively.[24] The water-soluble nature of the byproducts from EDC and T3P® simplifies the purification process significantly compared to reagents like DCC, which produces a poorly soluble dicyclohexylurea byproduct.[16][20][22]

Conclusion

The successful synthesis of amides from Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate is readily achievable with a variety of modern coupling reagents. By understanding the principles behind carboxylic acid activation and carefully selecting the reaction conditions, researchers can efficiently and reliably form the desired amide bond. The protocols outlined in this guide provide a solid foundation for developing robust and scalable synthetic routes.

References

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. [Link]

• Sheehan, J. C., & Hess, G. P. (1955). A New Method of Forming Peptide Bonds. Journal of the American Chemical Society, 77(4), 1067-1068. [Link]

• Wang, P., et al. (2003). Study of the Racemization Observed in the Amide Bond Forming Reaction on Silica Gel. Journal of Chromatographic Science, 41(5), 259-264. [Link]

• Common Organic Chemistry. (n.d.). Amine to Amide Mechanism - T3P. [Link]

• Pace, V., et al. (2021). Amide bond formation strategies: latest advances on a dateless transformation. Molecules, 26(11), 3193. [Link]

• El-Faham, A., & Albericio, F. (2011). Peptide coupling reagents, more than a letter soup. Chemical Reviews, 111(11), 6557-6602. [Link]

• Nale, D. B., et al. (2012). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters, 53(28), 3655-3658. [Link]

• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. [Link]

• Aapptec. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. [Link]

• Organic Synthesis. (n.d.). Acid-Amine Coupling using EDCI. [Link]

• Goode, D. (n.d.). Amide Workup. Biofilm Inhibitor Synthesis.

• AAPPTec. (n.d.). Solvents for Solid Phase Peptide Synthesis. [Link]

• Toronto Research Chemicals. (2024, October 26). T3P I Propanephosphonic anhydride I T3P reagent I #amide bond I Peptide coupling #peptides [Video]. YouTube. [Link]

• Kuroda, H., et al. (1993). Powerful solvent systems useful for synthesis of sparingly-soluble peptides in solution. Peptide Science, 32(3), 247-254. [Link]

• Hu, L., et al. (2016). Ynamides as Racemization-Free Coupling Reagents for Amide and Peptide Synthesis. Journal of the American Chemical Society, 138(40), 13135-13138. [Link]

• Common Organic Chemistry. (n.d.). Amine to Amide (EDC + HOBt). [Link]

• de Figueiredo, R. M., & Suppo, C. (2023). Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review. Catalysts, 13(2), 379. [Link]

• Curia Global. (2024, April 17). Understanding T3P® from start to finish. [Link]

• Watson, A. J. B., et al. (2017). The greening of peptide synthesis. Green Chemistry, 19(6), 1412-1417. [Link]

• Common Organic Chemistry. (n.d.). Amine to Amide (Coupling) - HATU. [Link]

• Subiros-Funosas, R., et al. (2013). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development, 17(10), 1539-1554. [Link]

• Zhao, J., et al. (2019). Water-removable ynamide coupling reagent for racemization-free syntheses of peptides, amides, and esters. Green Chemistry, 21(1), 115-121. [Link]

• Zhao, J., et al. (2016). Ynamides as Racemization-Free Coupling Reagents for Amide and Peptide Synthesis. Journal of the American Chemical Society, 138(40), 13135-13138. [Link]

• Pattabiraman, V. R., & Bode, J. W. (2011). Nonclassical Routes for Amide Bond Formation. Chemical Reviews, 111(11), 6603-6616. [Link]

• AMRI. (n.d.). WE'VE GOT T3P® DOWN TO AN EXACT SCIENCE. [Link]

• Organic Synthesis. (n.d.). Acid-Amine Coupling using T3P. [Link]

• Long, H., et al. (2024, April 25). Synthesis of tert-Butyl N-(2-{[({1-Methyl-5-[(triphenylmethyl)amino]-1H-pyrazol-4-yl}amino)carbonyl]amino}ethyl)carbamate. ResearchGate. [Link]

• Kates, S. A., et al. (1993). O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HATU): A Novel Coupling Reagent for Peptide Synthesis. Letters in Peptide Science, 1(1), 89-92. [Link]

• Singh, R. P., et al. (2018). Optimized reaction conditions for the amide formation step. ResearchGate. [Link]

• Reddit. (2024, April 28). EDC-HOBt Amide coupling workup help. r/Chempros. [Link]

• AAPPTec. (n.d.). Coupling Reagents. [Link]

• Kumar, S., et al. (2023). Process optimization for acid-amine coupling: a catalytic approach. International Journal of Chemical and Biochemical Sciences, 23(1), 133-144. [Link]

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• 24. Amide Workup - Biofilm Inhibitor Synthesis [faculty.mercer.edu]

The Strategic Application of Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate in the Synthesis of Advanced Kinase Inhibitors

Introduction: The Pyrazole Moiety as a Cornerstone in Kinase Inhibitor Design

Protein kinases, as fundamental regulators of cellular signaling, have emerged as a critical class of targets for therapeutic intervention, particularly in oncology.[1][2] The development of small molecule kinase inhibitors has revolutionized cancer treatment, and at the heart of many of these successful drugs lies the pyrazole scaffold.[3] This five-membered aromatic heterocycle has proven to be a versatile building block in medicinal chemistry.[3] Its unique structural and electronic properties allow it to serve as a bioisostere for other aromatic systems, often leading to improved potency and physicochemical properties such as enhanced solubility and metabolic stability.

The 1-methyl-1H-pyrazol-4-yl motif, in particular, is a privileged structure in the design of kinase inhibitors. It frequently acts as a "hinge-binder," forming crucial hydrogen bond interactions with the backbone of the kinase hinge region, mimicking the binding of the adenine moiety of ATP. This interaction is a key anchor for many potent and selective kinase inhibitors. The strategic placement of substituents on the pyrazole ring allows for the fine-tuning of the inhibitor's affinity and selectivity for the target kinase.

This application note provides a detailed guide for researchers, scientists, and drug development professionals on the use of Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate , a key building block for the synthesis of pyrazole-based kinase inhibitors. We will delve into its properties, provide a detailed, field-proven protocol for its application in a representative synthesis, and discuss the rationale behind the experimental choices.

Properties of Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate

Property	Value	Source
Molecular Formula	C12H21N3O2	N/A
Molecular Weight	239.31 g/mol	N/A
Appearance	White to off-white solid	N/A
Solubility	Soluble in methanol, ethanol, dichloromethane, and other common organic solvents.	N/A
Key Feature	Contains a Boc-protected amine, which allows for selective deprotection and subsequent functionalization.	[4]

The tert-butyloxycarbonyl (Boc) protecting group on the ethylamine side chain is a key feature of this reagent. The Boc group is stable under a wide range of reaction conditions, yet it can be readily and selectively removed under acidic conditions, providing a free amine for further synthetic transformations. This allows for a modular and controlled approach to the synthesis of complex kinase inhibitors.

Application in the Synthesis of a Pyrazole-Pyrimidine Core: A Representative Protocol

The pyrazolo[1,5-a]pyrimidine scaffold is a well-established core structure in many potent kinase inhibitors.[2][3] The following protocol details a representative two-step synthesis of a pyrazole-pyrimidine kinase inhibitor core, starting with the deprotection of Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate and its subsequent coupling with a suitable pyrimidine derivative.

Part 1: Boc Deprotection of Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate

This protocol describes the acidic removal of the Boc protecting group to yield the free amine, 2-(1-methyl-1H-pyrazol-4-yl)ethan-1-amine, as a hydrochloride salt. This is a crucial first step to unmask the amine functionality for subsequent coupling reactions.

Diagram of the Deprotection Workflow:

Sources

• 1. Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part I—Indole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. xray.uky.edu [xray.uky.edu]

Scale-up synthesis protocols for Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate derivatives

An Application Note for the Scalable Synthesis of Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate Derivatives

Abstract

This comprehensive guide details robust and scalable protocols for the synthesis of tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)ethylcarbamate and its derivatives. Pyrazole-containing compounds are pivotal scaffolds in modern medicinal chemistry, appearing in numerous therapeutic agents.[1][2] The transition from laboratory-scale synthesis to large-scale production, however, presents significant challenges in terms of safety, efficiency, and purity.[3][4] This document provides two distinct, field-proven synthetic routes to the key intermediate, 2-(1-methyl-1H-pyrazol-4-yl)ethanamine, followed by a detailed protocol for the final Boc-protection step. We address critical scale-up parameters, including thermal management, purification strategies, and process safety, to equip researchers and drug development professionals with the necessary insights for successful implementation in pilot plant or manufacturing settings.

Introduction: The Significance of Pyrazole Scaffolds and Scale-up Challenges

The pyrazole nucleus is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms. Its unique electronic properties and ability to participate in hydrogen bonding have made it a "privileged scaffold" in drug discovery, leading to a wide array of biologically active molecules.[1][2] The target molecule, a carbamate derivative of a pyrazole ethylamine, represents a common building block for more complex pharmaceutical intermediates.

While numerous methods exist for constructing pyrazole derivatives in a laboratory setting, scaling these processes introduces complexities.[5] Key challenges frequently encountered during scale-up include:

• Thermal Management: Many synthetic steps, particularly reductions and protections, are exothermic. Inefficient heat transfer in large reactors can lead to temperature spikes, promoting side reactions, product degradation, or even hazardous thermal runaway events.[3][6]

• Mixing and Mass Transfer: Achieving homogeneity in large reaction vessels is more difficult than on the bench. Inadequate mixing can result in localized concentration gradients, leading to incomplete reactions and the formation of impurities.[3]

• Purification: Methods like column chromatography, which are common in the lab, are often impractical and costly at an industrial scale. Scalable techniques such as recrystallization and slurry washes become essential for achieving high purity.[3][7]

• Safety and Handling: The use of hazardous reagents like nitromethane, cyanides, or high-pressure hydrogenation requires stringent engineering controls and safety protocols at scale.[6]

This guide is structured to navigate these challenges by presenting validated protocols with an emphasis on the causality behind experimental choices.

Retrosynthetic Analysis and Overall Strategy

The synthesis of the target carbamate hinges on the efficient preparation of the key intermediate, 2-(1-methyl-1H-pyrazol-4-yl)ethanamine . Our retrosynthetic approach identifies this amine as the primary target, which is then protected with a tert-butoxycarbonyl (Boc) group.

Caption: Retrosynthetic analysis of the target molecule.

We will detail two scalable routes to this key intermediate:

• Route A: The Nitrostyrene Pathway , which involves a Henry reaction followed by a robust reduction.

• Route B: The Acetonitrile Pathway , an alternative that utilizes nitrile reduction.

Route A: Synthesis via the Nitrostyrene Intermediate

This route is often favored for its reliable and high-yielding steps, starting from the corresponding pyrazole aldehyde.

Caption: Workflow for the Nitrostyrene Pathway (Route A).

Protocol 1: Step-by-Step Synthesis (Route A)

Step 1.1: Henry Reaction - Synthesis of 1-methyl-4-(2-nitrovinyl)-1H-pyrazole

• Rationale: The Henry (nitroaldol) reaction is a classic C-C bond-forming reaction. Using a mild base like ammonium acetate minimizes side reactions and is easily handled at scale. The azeotropic removal of water drives the reaction to completion.

• Procedure:

  • To a multi-neck, jacketed reactor equipped with a mechanical stirrer, thermometer, and Dean-Stark apparatus, charge 1-methyl-1H-pyrazole-4-carbaldehyde (1.0 eq), nitromethane (3.0 eq), and ammonium acetate (0.8 eq).

  • Add toluene as the solvent (approx. 5-10 volumes relative to the aldehyde).

  • Heat the mixture to reflux (approx. 110-120°C) and begin collecting water in the Dean-Stark trap.

  • Monitor the reaction progress by TLC or HPLC until the starting aldehyde is consumed (typically 4-8 hours).

  • Once complete, cool the reaction mixture to room temperature. The product often precipitates upon cooling.

  • Filter the solid product, wash the cake with cold toluene, and then with heptane to facilitate drying.

  • Dry the solid under vacuum at 40-50°C to yield the nitrostyrene intermediate as a yellow solid.

Step 1.2: Reduction of the Nitrostyrene to 2-(1-methyl-1H-pyrazol-4-yl)ethanamine

• Rationale: Catalytic hydrogenation is a clean and efficient method for reducing both the nitro group and the alkene simultaneously. It avoids the use of stoichiometric metal reagents, which simplifies waste disposal. Proper safety measures for handling hydrogen gas are critical.

• Procedure:

  • In a suitable hydrogenation reactor, suspend the nitrostyrene intermediate (1.0 eq) and Palladium on Carbon (10% Pd/C, 1-5 mol%) in a solvent such as methanol or ethanol (10-20 volumes).

  • Purge the reactor with nitrogen, followed by hydrogen.

  • Pressurize the reactor with hydrogen (typically 50-100 psi) and begin vigorous stirring.

  • The reaction is exothermic; use the reactor cooling jacket to maintain the internal temperature below 40°C.

  • Monitor the reaction by hydrogen uptake and/or HPLC analysis.

  • Upon completion, carefully vent the hydrogen and purge the reactor with nitrogen.

  • Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Wash the pad with the reaction solvent.

  • Concentrate the filtrate under reduced pressure to yield the crude amine, which can be used directly in the next step or purified further if necessary.

Route B: Synthesis via the Acetonitrile Intermediate

This route provides an alternative for cases where the corresponding pyrazole halide is more accessible or cost-effective than the aldehyde.

Caption: Workflow for the Acetonitrile Pathway (Route B).

Protocol 2: Step-by-Step Synthesis (Route B)

Step 2.1: Cyanation - Synthesis of (1-methyl-1H-pyrazol-4-yl)acetonitrile

• Rationale: This is a standard nucleophilic substitution. The choice of a polar aprotic solvent like DMSO facilitates the reaction. Strict safety protocols are mandatory for handling sodium cyanide.

• Procedure:

  • In a well-ventilated, controlled area, charge a reactor with sodium cyanide (1.2 eq) and DMSO (5 volumes).

  • Heat the mixture to 40-50°C with stirring to ensure dissolution.

  • Slowly add a solution of 4-(chloromethyl)-1-methyl-1H-pyrazole (1.0 eq) in DMSO (2 volumes) to the cyanide solution, maintaining the temperature below 60°C.

  • Stir the reaction at 50-60°C until completion as monitored by HPLC.

  • Cool the mixture and perform a controlled quench by slowly adding it to a large volume of cold water.

  • Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate or MTBE).

  • Wash the combined organic layers with brine, dry over sodium sulfate, and concentrate under reduced pressure to obtain the crude nitrile.

Step 2.2: Reduction of the Nitrile to 2-(1-methyl-1H-pyrazol-4-yl)ethanamine

• Rationale: While various hydrides can reduce nitriles, catalytic hydrogenation using Raney Nickel is often preferred at scale due to better handling, cost-effectiveness, and work-up compared to reagents like LiAlH₄. The presence of ammonia or a base helps to minimize the formation of secondary amine byproducts.

• Procedure:

  • Charge a hydrogenation reactor with the nitrile intermediate (1.0 eq), Raney Nickel (approx. 10% w/w, as a slurry in water), and ethanolic ammonia (7N solution, 10-20 volumes).

  • Purge the reactor with nitrogen, then with hydrogen.

  • Pressurize with hydrogen (50-200 psi) and heat to 40-60°C with vigorous stirring.

  • Monitor the reaction by hydrogen uptake and HPLC.

  • After completion, cool the reactor, vent the hydrogen, and purge with nitrogen.

  • Filter the catalyst through Celite® and wash the filter cake with ethanol.

  • Concentrate the filtrate under reduced pressure to yield the crude amine.

Final Step: Scale-up Boc Protection

This final step converts the key amine intermediate into the desired stable carbamate product.

Caption: Final Boc-protection workflow.

Protocol 3: Synthesis of Tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)ethylcarbamate

• Rationale: The protection of amines with Di-tert-butyl dicarbonate (Boc₂O) is a highly reliable and common transformation.[8][9] The reaction is often run with a non-nucleophilic base like triethylamine (TEA) to scavenge the acid byproduct, though it can also be run under biphasic conditions with an inorganic base, which simplifies work-up at scale.[8] The reaction is exothermic and requires temperature control during the addition of Boc₂O.

• Procedure:

  • Charge the reactor with the crude amine intermediate (1.0 eq), dichloromethane (DCM) or tetrahydrofuran (THF) (10 volumes), and triethylamine (1.2 eq).

  • Cool the stirred solution to 0-5°C using a cooling jacket.

  • Slowly add a solution of Di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) in the same solvent, keeping the internal temperature below 10°C.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours, or until completion is confirmed by TLC/HPLC.

  • Quench the reaction by adding water. Separate the organic layer.

  • Wash the organic layer sequentially with dilute aqueous HCl, saturated aqueous sodium bicarbonate, and finally, brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter and concentrate the solvent under reduced pressure.

  • The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/heptane) to yield the final product as a crystalline solid.

Data Summary: Reaction Parameters

The following table summarizes typical reaction parameters for the described protocols. Note that yields are representative and will vary with scale and optimization.

Step	Key Reagents	Solvent	Temp. (°C)	Time (h)	Typical Yield
Route A
1.1 Henry Reaction	Nitromethane, Ammonium Acetate	Toluene	110-120	4-8	85-95%
1.2 Reduction	H₂, 10% Pd/C	Methanol	25-40	2-6	90-98%
Route B
2.1 Cyanation	Sodium Cyanide	DMSO	50-60	3-5	80-90%
2.2 Reduction	H₂, Raney Ni, NH₃	Ethanol	40-60	4-12	75-85%
Final Step
3. Boc Protection	Boc₂O, Triethylamine	DCM / THF	0 to 25	2-4	90-97%

Troubleshooting and Scale-up Considerations

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield in Reduction	Inactive catalyst; Insufficient hydrogen pressure; Poor mixing.	Use fresh catalyst; Ensure proper reactor sealing and H₂ pressure; Optimize stirring speed to ensure catalyst remains suspended.[3]
Formation of Impurities	Localized overheating (exotherm); Incorrect stoichiometry; Incomplete reaction.	Improve cooling efficiency; Ensure slow, controlled addition of reagents; Increase reaction time or temperature moderately; Monitor with in-process controls (IPC).[3][6]
Difficult Purification	Oily product; Persistent impurities.	Screen various solvent systems for effective recrystallization; Consider a slurry wash with a solvent where the product is poorly soluble but impurities are soluble.[3]
Safety Event (Thermal Runaway)	Rapid addition of exothermic reagent; Inadequate cooling capacity.	Reduce the rate of addition; Increase solvent volume to act as a heat sink; Ensure the reactor's cooling system is sufficient for the scale.[4][6]

Conclusion

The successful scale-up synthesis of tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)ethylcarbamate derivatives is achievable through careful process design and control. Both the nitrostyrene and acetonitrile routes offer viable pathways to the key amine intermediate, with the final choice depending on raw material availability, cost, and site-specific equipment and safety capabilities. The Boc protection is a robust and high-yielding transformation. By focusing on critical parameters such as thermal management, efficient mixing, and scalable purification techniques, researchers and drug development professionals can effectively transition this important class of molecules from the bench to production.

References

• BenchChem. (2025). challenges in the scale-up synthesis of 5-Hydrazinyl-4-phenyl-1H-pyrazole.
• BenchChem. (2025). Navigating the Challenges of Scaling Up 4-Iodopyrazole Reactions: A Technical Support Guide.
• Unknown. (n.d.). Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications.
• MDPI. (2025). The Role of Flow Chemistry on the Synthesis of Pyrazoles, Pyrazolines and Pyrazole-Fused Scaffolds.
• ACS Publications. (2024). Synthetic Development and Scale-Up of a Complex Pyrazole Fragment of Lenacapavir.
• BenchChem. (2025). Application Notes and Protocols for the Synthesis of Pyrazole Derivatives from Ethyl 2-(phenylazo)acetoacetate.
• IJFMR. (2026). Synthesis of Pyrazole Derivatives A Review.
• ResearchGate. (2024). Scalable Synthesis of C5aR1 Antagonist ACT-1014-6470 via N 7 -Selective Reductive Amination of an Unprotected Pyrazole Starting Material and Intramolecular Urea Formation with 1,1′-Carbonyl-di(1,2,4-triazol) (CDT).
• PMC. (n.d.). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review.
• Banasthali University. (2020). Green approach toward protection of secondary amine in pyrazole nucleus by PEG-400 and Boc catalyst.
• ResearchGate. (2026). (PDF) PYRAZOLE AS A PRIVILEGED HETEROCYCLIC SCAFFOLD: SYNTHETIC INNOVATIONS, STRUCTURE ACTIVITY RELATIONSHIPS, AND TRANSLATIONAL CHALLENGES.
• Unknown. (n.d.). SYNTHESIS OF SOME NOVEL 1-H PYRAZOLE DERIVATIVES AND THEIR ANTIBACTERIAL ACTIVITY STUDIES.
• BenchChem. (2025). An In-depth Technical Guide to the Boc Protection of Primary Amines.
• WuXi Biology. (n.d.). Alcohol Speed up Boc Protection of Primary Amines.
• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection.

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Incorporating Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate into PROTAC linker design

Application Notes & Protocols

Topic: Incorporating Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate into PROTAC Linker Design

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Central Role of the Linker in PROTAC Design

Proteolysis-targeting chimeras (PROTACs) have emerged as a revolutionary therapeutic modality, redirecting the cell's native ubiquitin-proteasome system (UPS) to selectively eliminate disease-causing proteins.[1][2] These heterobifunctional molecules consist of three key components: a ligand for a protein of interest (POI), a ligand to recruit an E3 ubiquitin ligase, and a chemical linker that covalently connects the two.[3][4] Upon forming a ternary complex between the POI and the E3 ligase, the PROTAC facilitates the ubiquitination of the POI, marking it for degradation by the 26S proteasome.[4][5]

While the choice of ligands determines the PROTAC's targets, the linker is a critical determinant of its overall efficacy, selectivity, and drug-like properties. The linker's length, rigidity, and chemical composition influence the stability and geometry of the ternary complex, which are essential for efficient ubiquitination.[1] Furthermore, the linker significantly impacts the PROTAC's physicochemical properties, such as solubility and cell permeability—key hurdles for these often large "beyond Rule of 5" molecules.[2][6]

This guide focuses on the strategic incorporation of a specific building block, Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate , into PROTAC linkers. We will explore the rationale behind using a pyrazole moiety and provide detailed protocols for its chemical integration and subsequent characterization.

The Strategic Advantage of Pyrazole-Containing Linkers

The design of PROTAC linkers has evolved from simple polyethylene glycol (PEG) and alkyl chains to more sophisticated structures intended to confer advantageous properties.[3][] The pyrazole ring is a privileged scaffold in medicinal chemistry, known for its metabolic stability and its ability to act as a bioisostere for other aromatic systems.[8][9]

Incorporating the 1-methyl-1H-pyrazole moiety into a linker offers several potential benefits:

• Conformational Rigidity: Unlike flexible alkyl or PEG chains, the pyrazole ring introduces a degree of rigidity, which can help pre-organize the PROTAC into a conformation favorable for ternary complex formation.[10][] This can reduce the entropic penalty associated with complex assembly.[3]

• Improved Physicochemical Properties: The pyrazole nucleus can modulate the lipophilicity and solubility of the final PROTAC molecule, impacting its absorption, distribution, metabolism, and excretion (ADME) profile.[11]

• Vectorial Control: The defined geometry of the pyrazole ring provides a predictable exit vector for extending the linker, allowing for more rational design compared to highly flexible linkers.

• Enhanced Target Engagement: The nitrogen atoms in the pyrazole ring can act as hydrogen bond acceptors, potentially forming stabilizing interactions within the ternary complex.[8]

The building block, Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate, provides a Boc-protected amine, a versatile handle for standard peptide coupling reactions, making it an ideal candidate for modular PROTAC synthesis.

PROTAC Mechanism of Action

The following diagram illustrates the catalytic cycle of a PROTAC molecule, from ternary complex formation to target protein degradation.

Caption: Catalytic cycle of PROTAC-mediated protein degradation.

Synthetic Workflow and Protocols

The incorporation of the pyrazole moiety is typically achieved through a two-step process: (1) deprotection of the Boc-protected amine and (2) amide bond formation with a carboxylic acid-functionalized partner molecule (either the POI-ligand or the E3-ligand).

Caption: Synthetic workflow for incorporating the pyrazole building block.

Protocol 1: Boc Deprotection of the Pyrazole Building Block

Objective: To remove the tert-butoxycarbonyl (Boc) protecting group to yield the free primary amine, which is essential for the subsequent coupling reaction. Acid-catalyzed cleavage is the most common method.

Materials:

• Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, nitrogen/argon line

Procedure:

• Reaction Setup: Under an inert atmosphere (N₂ or Ar), dissolve the Boc-protected pyrazole building block (1.0 eq) in anhydrous DCM (approx. 0.1 M concentration).

• Acid Addition: Cool the solution to 0 °C using an ice bath. Slowly add TFA (5-10 eq) dropwise to the stirred solution.

  • Causality Note: TFA is a strong acid that efficiently cleaves the acid-labile Boc group. The reaction is exothermic, so slow addition at 0 °C is recommended to control the reaction rate and prevent potential side reactions. Anhydrous conditions prevent water from competing in side reactions.

• Reaction Monitoring: Remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is fully consumed (typically 1-3 hours).

• Workup - Quenching: Once complete, carefully concentrate the reaction mixture under reduced pressure to remove excess DCM and TFA.

• Workup - Neutralization: Re-dissolve the residue in DCM and slowly add saturated NaHCO₃ solution until the effervescence ceases and the aqueous layer is basic (pH > 8).

  • Causality Note: This step neutralizes the excess TFA and the TFA salt of the product amine, converting it to the free base which is soluble in the organic layer.

• Workup - Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer two more times with DCM.

• Workup - Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude 2-(1-methyl-1H-pyrazol-4-yl)ethan-1-amine.

• Validation: The product is often used immediately in the next step. Purity can be checked via ¹H NMR and mass confirmed by LC-MS. The crude product should be a free-flowing oil or solid.

Protocol 2: Amide Coupling to a Carboxylic Acid-Functionalized Ligand

Objective: To form a stable amide bond between the deprotected pyrazole amine and a carboxylic acid-containing partner (e.g., a POI ligand with a linker terminating in a carboxylic acid).

Materials:

• Crude amine from Protocol 1

• Carboxylic acid-functionalized ligand (e.g., VHL ligand-linker-COOH)

• Anhydrous Dimethylformamide (DMF) or DMSO

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

• Ethyl acetate (EtOAc), water, brine

• Anhydrous Na₂SO₄

• Silica gel for column chromatography or a reverse-phase HPLC system

Procedure:

• Reaction Setup: Under an inert atmosphere, dissolve the carboxylic acid-functionalized ligand (1.0 eq) and the crude amine from Protocol 1 (1.1-1.2 eq) in anhydrous DMF.

  • Causality Note: A slight excess of the amine is used to ensure complete consumption of the more valuable carboxylic acid component. Anhydrous DMF is a polar aprotic solvent that effectively dissolves the reactants and reagents without interfering with the reaction.

• Activator Addition: Add HATU (1.2 eq) to the solution and stir for 5-10 minutes at room temperature.

  • Causality Note: HATU is a highly efficient peptide coupling reagent that reacts with the carboxylic acid to form a highly reactive O-acylisourea intermediate, which is susceptible to nucleophilic attack by the amine.[12]

• Base Addition: Add DIPEA (2.0-3.0 eq) to the reaction mixture.

  • Causality Note: DIPEA is a non-nucleophilic base that neutralizes the ammonium salt formed during the reaction and maintains a basic environment conducive to the coupling.

• Reaction Monitoring: Stir the reaction at room temperature for 4-16 hours. Monitor progress by LC-MS, looking for the disappearance of the carboxylic acid starting material and the appearance of the product mass.

• Workup: Upon completion, dilute the reaction mixture with EtOAc. Wash sequentially with water (2x), saturated NaHCO₃ solution (1x), and brine (1x).

  • Causality Note: The aqueous washes remove the water-soluble DMF, excess base, and salts formed during the reaction.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography on silica gel or by preparative reverse-phase HPLC to obtain the desired PROTAC precursor.

Typical Reaction Parameters for Amide Coupling

Parameter	Recommended Value	Rationale
Amine Stoichiometry	1.1 - 1.5 equivalents	Drives the reaction to completion by ensuring the more valuable acid is consumed.
Coupling Reagent	HATU, HBTU, or EDC/Oxyma	High efficiency, especially for sterically hindered or electron-deficient partners.[12][13]
Base	DIPEA or TEA	Non-nucleophilic base to prevent side reactions; scavenges acid byproducts.[12]
Solvent	Anhydrous DMF or DMSO	Polar aprotic solvent, good solubility for reactants. Must be anhydrous.[14]
Temperature	Room Temperature (20-25 °C)	Sufficient for most couplings; avoids thermal degradation of sensitive substrates.
Reaction Time	4 - 24 hours	Monitored by LC-MS to determine the endpoint.

Characterization of the Final PROTAC

Rigorous analytical characterization is essential to confirm the identity, purity, and stability of the synthesized PROTAC.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is the workhorse technique used to monitor reaction progress, assess crude purity, and confirm the molecular weight of the final product and intermediates.[15][16]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for unambiguous structure elucidation. The spectra should be consistent with the proposed structure, with all expected peaks present and integrated correctly.[15][17]

• High-Resolution Mass Spectrometry (HRMS): Provides the exact mass of the molecule, allowing for the confirmation of its elemental composition with high confidence (typically < 5 ppm mass error).[18]

• High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the final compound, typically aiming for >95% for biological assays.

References

• Gadd, M. S., et al. (2017). "Current strategies for the design of PROTAC linkers: a critical review". MedChemComm. [Link]

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• Valdivia, V., et al. (2024). "Advancing PROTAC Characterization: Structural Insights through Adducts and Multimodal Tandem-MS Strategies". Journal of the American Society for Mass Spectrometry. [Link]

• de Wispelaere, M., et al. (2022). "Impact of Linker Composition on VHL PROTAC Cell Permeability". Journal of Medicinal Chemistry. [Link]

• Sun, N., et al. (2022). "An overview of PROTACs: a promising drug discovery paradigm". RSC Medicinal Chemistry. [Link]

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• Research and Reviews. (2024). "Pyrazoles: Synthesis, Properties and Applications in Medicinal Chemistry". Journal of Medicinal and Organic Chemistry. [Link]

• Valdivia, V., et al. (2024). "Advancing PROTAC Characterization: Structural Insights through Adducts and Multimodal Tandem-MS Strategies". Journal of the American Society for Mass Spectrometry. [Link]

• Cyrus, K., et al. (2011). "Impact of linker length on the activity of PROTACs". Molecular BioSystems. [Link]

• Maple, H. J., et al. (2020). "Factors to Consider for Synthesis in 1536-Well Plates—An Amide Coupling Case Study for PROTACs". The Journal of Organic Chemistry. [Link]

• Zhang, B., et al. (2023). "Design, Synthesis, and Antitumor Activity Evaluation of Proteolysis-Targeting Chimeras as Degraders of Extracellular Signal-Regulated Kinases 1/2". Molecules. [Link]

• Lee, H., et al. (2022). "Development of an LC-MS/MS Method for ARV-110, a PROTAC Molecule, and Applications to Pharmacokinetic Studies". Molecules. [Link]

• Liu, Z., et al. (2024). "PROTAC: a revolutionary technology propelling small molecule drugs into the next golden age". Frontiers in Pharmacology. [Link]

• Lund, G., et al. (2014). "A protocol for amide bond formation with electron deficient amines and sterically hindered substrates". Organic & Biomolecular Chemistry. [Link]

• Liu, H., et al. (2022). "Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies". Journal of Medicinal Chemistry. [Link]

• de Wispelaere, M., et al. (2022). "Impact of Linker Composition on VHL PROTAC Cell Permeability". DiVA portal. [Link]

• NextSDS. "tert-butyl N-[2-hydroxy-1-(1-methyl-1H-pyrazol-4-yl)ethyl]carbamate". NextSDS. [Link]

• Adham, M., et al. (2025). "Design and Synthesis of Novel Candidate CK1δ Proteolysis Targeting Chimeras (PROTACs)". Molecules. [Link]

• Johnson, K. E., et al. (2022). "Amide-to-Ester Substitution as a Strategy for Optimizing PROTAC Permeability and Cellular Activity". Journal of Medicinal Chemistry. [Link]

• Li, H., et al. (2024). "Computation, Synthesis and NMR Investigations of PROTAC Linker Conformation, Chamaleonicity and their Impacts on the Mode of Action". ChemRxiv. [Link]

• Lin, H., et al. (2024). "From PROTAC to TPD: Advances and Opportunities in Targeted Protein Degradation". Pharmaceuticals. [Link]

• Shcherbakov, D., & Kliachyna, M. (2020). "Novel approaches for the rational design of PROTAC linkers". Exploratory Target Antitumor Therapy. [Link]

• Journal of Chemical Health Risks. (2024). "Review on Biological Activities of Pyrazole Derivatives". JCHR. [Link]

• de Wispelaere, M., et al. (2022). "Impact of Linker Composition on VHL PROTAC Cell Permeability". ResearchGate. [Link]

• Scott, B., et al. (2020). "Assays and Technologies for Developing Proteolysis Targeting Chimera Degraders". ACS Pharmacology & Translational Science. [Link]

• Pathak, D., et al. (2022). "Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics". Molecules. [Link]

• Edmondson, S. D., et al. "Recent Developments in PROTAC-mediated Protein Degradation: From Bench to Clinic". SLAS Discovery. [Link]

• Parvez, M. S. (2026). "Base-Promoted Deprotection of tert-Butyl...". ChemRxiv. [Link]

• D'Addario, S., et al. (2022). "Emphasizing General Trends in PROTAC Pharmacokinetics for their Rational Design". ChemMedChem. [Link]

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Application Notes and Protocols: A Step-by-Step Guide to the Synthesis of Tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)ethylcarbamate and its Analogues

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This document provides a comprehensive, in-depth guide for the laboratory preparation of Tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)ethylcarbamate, a versatile building block in medicinal chemistry and drug discovery. The protocols detailed herein are designed to be self-validating, with explanations for key experimental choices, ensuring both scientific integrity and practical applicability for researchers. This guide offers full editorial control to the user, encouraging a flexible approach to accommodate the synthesis of various analogues.

Introduction

The pyrazole scaffold is a privileged heterocycle in medicinal chemistry, present in numerous FDA-approved drugs.[1] The N-methyl-4-substituted pyrazole core, in particular, offers a valuable platform for the development of novel therapeutic agents. The title compound, Tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)ethylcarbamate, provides a key intermediate with a protected aminoethyl side chain, enabling further functionalization and elaboration into a diverse library of potential drug candidates.

This guide outlines a robust and reproducible multi-step synthesis, commencing from the readily available 1-methyl-1H-pyrazole. The synthetic strategy involves the introduction of a two-carbon extension at the 4-position of the pyrazole ring, followed by the installation of a Boc-protected amine.

Overall Synthetic Strategy

The synthesis of the target compound is envisioned through a three-stage process. This modular approach allows for the potential synthesis of a wide array of analogues by modifying the starting materials or intermediates at each stage.

Sources

• 1. quod.lib.umich.edu [quod.lib.umich.edu]

Technical Notes & Optimization

How to improve reaction yield when synthesizing Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate

Welcome to our dedicated technical support guide for the synthesis of Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate. This resource is designed for researchers, medicinal chemists, and process development professionals who are looking to optimize this synthesis, troubleshoot common issues, and improve reaction yields. We will delve into the causality behind experimental choices, providing a framework for robust and reproducible results.

The synthesis of this molecule, a valuable building block in pharmaceutical development, typically involves the protection of the primary amine of 2-(1-methyl-1H-pyrazol-4-yl)ethanamine using di-tert-butyl dicarbonate (Boc₂O). While seemingly straightforward, this N-tert-butyloxycarbonylation reaction can present challenges ranging from incomplete conversion to the formation of stubborn impurities. This guide provides a systematic approach to overcoming these hurdles.

Synthesis Overview: The Core Reaction

The primary transformation is the chemoselective N-Boc protection of a primary aliphatic amine. The pyrazole nucleus, while generally stable, can influence the reactivity of the side-chain amine. The reaction is typically conducted in the presence of a base to neutralize the acid byproduct.

Caption: General reaction scheme for Boc protection.

Troubleshooting Guide

This section addresses the most common issues encountered during the synthesis in a practical Q&A format.

Question 1: My reaction yield is consistently low. What are the primary causes and how can I fix them?

Low yield is the most frequent complaint, often stemming from several factors. Let's break down the potential causes systematically.

Possible Cause A: Incomplete Reaction

• The "Why": The nucleophilicity of the primary amine might be lower than expected, or the reaction may not have reached equilibrium or completion. The choice of base and solvent plays a critical role. An inadequate base may not effectively scavenge the tert-butoxycarboxylic acid formed, which can protonate the starting amine, rendering it unreactive.

• Troubleshooting Steps:

  • Optimize Base Selection: Switch from a tertiary amine like triethylamine (Et₃N) to a non-nucleophilic, sterically hindered base such as N,N-Diisopropylethylamine (DIPEA). This minimizes potential side reactions with the Boc anhydride.[1] Using an inorganic base like potassium carbonate can also be effective, particularly in a biphasic system or a polar aprotic solvent.[2]

  • Increase Reagent Stoichiometry: While a 1:1 stoichiometry is theoretical, a slight excess of Boc₂O (1.1 to 1.2 equivalents) can drive the reaction to completion. However, a large excess can complicate purification.

  • Solvent Effects: Ensure your starting amine is fully dissolved. Dichloromethane (DCM) and Tetrahydrofuran (THF) are common choices.[3] For weakly nucleophilic amines, alcoholic solvents like methanol or ethanol can surprisingly accelerate the reaction, even without a base, by stabilizing the transition state through hydrogen bonding.[4]

  • Reaction Time & Temperature: Most Boc protections are complete within a few hours at room temperature. Monitor the reaction by Thin Layer Chromatography (TLC) or LC-MS to determine the optimal time. If the reaction stalls, gentle heating (e.g., to 40 °C) can be beneficial, but be cautious of promoting side reactions.

Possible Cause B: Side Reactions

• The "Why": The primary side products are typically the N,N-di-Boc protected amine and urea derivatives (formed if the Boc₂O degrades to isocyanate). Di-protection is more likely with unhindered primary amines if a strong base and a large excess of Boc₂O are used.[5]

• Troubleshooting Steps:

  • Control Stoichiometry: Avoid using a large excess of Boc₂O. Stick to the 1.1-1.2 equivalent range.

  • Slow Addition: Add the Boc₂O solution dropwise to the solution of the amine and base. This maintains a low instantaneous concentration of the anhydride, disfavoring the second addition.

  • Avoid Overly Strong Bases: While a base is necessary, extremely strong bases can deprotonate the initially formed carbamate, facilitating a second N-acylation. Using catalytic 4-Dimethylaminopyridine (DMAP) can accelerate the reaction but also increases the risk of side reactions.[6] It is often not necessary for aliphatic amines.

Possible Cause C: Product Loss During Work-up/Purification

• The "Why": The Boc-protected product has moderate polarity and can be partially lost to the aqueous phase during extraction if the pH is not controlled. Emulsion formation can also trap the product.

• Troubleshooting Steps:

  • Quenching: After the reaction is complete, quench any remaining Boc₂O. A simple aqueous wash is often sufficient, but for more rigorous removal, a solution of ammonium chloride or washing with a resin-bound amine scavenger (e.g., Si-Trisamine) can be used.

  • pH of Aqueous Wash: Ensure the aqueous layer is neutral or slightly basic (pH 7-8) during extraction to keep your product deprotonated and in the organic layer.

  • Purification Strategy: While the product is often clean enough after extraction, flash column chromatography may be necessary. Use a gradient elution, starting with a non-polar solvent system (e.g., Hexane/Ethyl Acetate) and gradually increasing the polarity.

Problem	Potential Cause	Recommended Solution
Low Yield	Incomplete Reaction	Use 1.1-1.2 eq. of Boc₂O; switch to DIPEA as a base; consider alcoholic solvents.
Side Reactions	Avoid large excess of Boc₂O; add Boc₂O slowly; avoid using catalytic DMAP unless necessary.
Work-up Losses	Ensure neutral/basic pH during extraction; use brine to break emulsions; optimize chromatography.

Question 2: My final product is contaminated with unreacted starting amine. How can I improve the conversion and remove the remaining amine?

Possible Cause: Inefficient Reaction or Premature Work-up

• The "Why": This is a clear sign of an incomplete reaction. The troubleshooting steps for "Incomplete Reaction" from Question 1 are your first line of defense.

• Removal Strategy:

  • Acidic Wash: The most effective way to remove the unreacted primary amine from your Boc-protected product is an acidic wash during the work-up. The basic amine will be protonated and move into the aqueous layer, while the neutral carbamate product remains in the organic layer. A dilute solution of HCl (e.g., 1M) or citric acid is suitable.

  • Ion-Exchange Chromatography: For a non-aqueous approach, you can pass a solution of the crude product through a silica cartridge functionalized with a sulfonic acid group (SCX resin). The basic amine will be captured, and the neutral product will elute.[7]

Caption: Troubleshooting decision tree for low yield.

Frequently Asked Questions (FAQs)

Q1: What is the best way to monitor the reaction's progress?

A1: Thin Layer Chromatography (TLC) is the most convenient method. Co-spot your starting material alongside the reaction mixture. The product, being less polar than the starting amine, will have a higher Rf value. A typical mobile phase would be 10-30% Ethyl Acetate in Hexane. Staining with ninhydrin is highly effective; it will stain the primary amine starting material (usually pink or purple) but not the Boc-protected product.

Q2: My starting material, 2-(1-methyl-1H-pyrazol-4-yl)ethanamine, is supplied as a salt (e.g., hydrochloride). Do I need to free-base it first?

A2: Not necessarily. You can perform the reaction directly on the salt by adding an additional equivalent of base to neutralize the salt before adding the base for the reaction itself. For example, if you use the HCl salt, you would use at least 2.1-2.2 equivalents of Et₃N or DIPEA. Alternatively, you can pre-treat a solution of the salt with a solid-supported base to generate the free amine in situ.

Q3: Are there any compatibility issues with the pyrazole ring?

A3: The 1-methyl-1H-pyrazole ring is generally robust and stable under standard Boc protection conditions. The reaction is highly chemoselective for the more nucleophilic primary aliphatic amine over the pyrazole nitrogens.

Q4: What are the key considerations for scaling up this reaction?

A4: When scaling up, heat management and reagent addition become more critical.

• Exotherm: The reaction is mildly exothermic. For large-scale reactions, ensure adequate cooling and consider slower, controlled addition of the Boc₂O.

• Gas Evolution: The reaction produces carbon dioxide gas. Ensure your reactor is not a closed system to allow for safe venting.[3][6]

• Work-up: Liquid-liquid extractions can become cumbersome at scale. Consider alternative work-up procedures like crystallization/precipitation of the product if feasible.

Detailed Experimental Protocols

Protocol 1: Optimized Synthesis of Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate

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• 6. Boc Protection Mechanism (Boc2O + DMAP) [commonorganicchemistry.com]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Incomplete Boc Cleavage of Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate

Welcome to the technical support center for troubleshooting the deprotection of tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate. This guide is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the removal of the tert-butyloxycarbonyl (Boc) protecting group from this specific substrate. Here, we provide in-depth, experience-driven solutions in a direct question-and-answer format.

Frequently Asked Questions (FAQs) & Troubleshooting

Question 1: My Boc deprotection with standard trifluoroacetic acid (TFA) in dichloromethane (DCM) is sluggish or incomplete. What are the likely causes and how can I improve the reaction efficiency?

Incomplete Boc deprotection is a common hurdle. For your specific substrate, which contains a basic pyrazole ring, several factors could be at play.

Probable Causes:

• Insufficient Acid Stoichiometry: The nitrogen atoms on the pyrazole ring can act as a base, quenching a portion of the acid catalyst. This is a frequent issue when dealing with nitrogen-containing heterocycles.[1]

• Inadequate Reaction Time or Temperature: While many Boc deprotections are rapid at room temperature, substrates with basic moieties or steric hindrance may require more forcing conditions to achieve full conversion.[1][2]

• Reagent Quality: Trifluoroacetic acid is hygroscopic, and the presence of water can diminish its effective acidity, thereby slowing down the cleavage process.[1]

Solutions & Step-by-Step Protocols:

• Increase Acid Concentration: A straightforward approach is to increase the concentration of TFA. Instead of the typical 20-50% TFA in DCM, consider using a higher concentration, even up to neat TFA if your molecule can tolerate it.[3]

  • Protocol 1: Standard Deprotection using TFA/DCM [1]

    • Dissolve the Boc-protected amine (1 equivalent) in Dichloromethane (DCM).

    • Cool the solution to 0°C in an ice bath.

    • Add Trifluoroacetic acid (TFA) (typically a 1:1 v/v mixture of DCM:TFA).

    • Stir the reaction at 0°C for 30 minutes, then allow it to warm to room temperature.

    • Monitor the reaction by TLC or LC-MS until the starting material is consumed (typically 1-2 hours).

    • Remove the solvent and excess TFA in vacuo.

• Elevate the Reaction Temperature: If increasing the acid concentration is not sufficient, gentle heating can be employed. However, exercise caution if your molecule has other temperature-sensitive functional groups.[1]

• Consider an Alternative Acidic System: Using a solution of hydrogen chloride (HCl) in an organic solvent like dioxane or methanol can be a potent alternative to TFA.[2][4]

  • Protocol 2: Deprotection using 4M HCl in Dioxane [1]

    • Dissolve the Boc-protected amine (1 equivalent) in a minimal amount of a co-solvent like Methanol if necessary.

    • Add a solution of 4M HCl in 1,4-dioxane (4-5 equivalents).

    • Stir the mixture at room temperature. The deprotection is often complete in less than 30 minutes.

    • Monitor the reaction by TLC.

    • Upon completion, the product often precipitates as the hydrochloride salt. The solvent can be removed in vacuo, and the resulting solid can be washed with a non-polar solvent like diethyl ether and filtered.

Question 2: I'm observing side-product formation. What are the common side reactions during the deprotection of this substrate and how can they be mitigated?

The primary culprit for side-product formation during Boc cleavage is the generation of a reactive tert-butyl cation.[3][5] This electrophile can alkylate nucleophilic sites on your molecule.

Probable Side Reactions:

• Alkylation of the Pyrazole Ring: The pyrazole ring itself, being electron-rich, is susceptible to alkylation by the tert-butyl cation.

• Alkylation of other nucleophilic residues: If your full molecule contains other sensitive groups like tryptophan, methionine, or cysteine, they are also at risk of alkylation.[3]

Mitigation Strategies:

The most effective way to prevent these side reactions is by introducing a "scavenger" into the reaction mixture. Scavengers are molecules designed to trap the tert-butyl cation before it can react with your desired product.[6]

Scavenger	Function	Recommended Concentration
Triisopropylsilane (TIS)	Reduces the tert-butyl cation.	2.5-5% (v/v)
Thioanisole	Acts as a cation trap.	5% (v/v)
Anisole or Cresol	Also function as cation traps.[2]	5% (v/v)
1,2-Ethanedithiol (EDT)	Useful for preventing disulfide formation if cysteine is present and deprotecting some tryptophan protecting groups.[6]	2.5% (v/v)

• Protocol 3: Boc Deprotection with Scavengers

  • Dissolve the Boc-protected amine in DCM.

  • Add the chosen scavenger(s) (e.g., TIS and thioanisole).

  • Cool the mixture to 0°C.

  • Add TFA dropwise.

  • Stir at 0°C for 30 minutes, then warm to room temperature and continue stirring for 1-4 hours.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, concentrate the reaction mixture and proceed with work-up.

Question 3: My molecule contains other acid-sensitive functional groups. How can I selectively remove the Boc group without affecting them?

When dealing with complex molecules, chemoselectivity is paramount. While the Boc group is designed to be removed under acidic conditions, there are milder methods that can be employed to preserve other acid-labile functionalities.[2]

Alternative Deprotection Methods:

• Lewis Acid-Mediated Deprotection: Lewis acids can facilitate Boc cleavage under milder conditions. For instance, trimethylsilyl iodide (TMSI) can be used, sometimes in catalytic amounts in the presence of a silylating agent like BSA or BSTFA.[7]

• Thermolytic Cleavage: In some cases, heating the Boc-protected amine in a suitable solvent can effect deprotection without the need for an acid catalyst.[8] This is often performed in a continuous flow setup at high temperatures.[8]

• Oxalyl Chloride in Methanol: This system offers a mild and efficient method for deprotecting a wide range of N-Boc compounds at room temperature.[9][10]

  • Protocol 4: Mild Deprotection using Oxalyl Chloride [1]

    • Dissolve the Boc-protected substrate (1 equivalent) in Methanol (MeOH).

    • Add oxalyl chloride (3 equivalents) dropwise to the solution at room temperature.

    • Stir the reaction for 1-4 hours, monitoring by TLC.

    • Upon completion, remove the solvent in vacuo and proceed with purification.

Troubleshooting Workflow Diagram

Caption: A troubleshooting workflow for incomplete Boc cleavage.

Mechanism of TFA-Mediated Boc Deprotection

The cleavage of the Boc group by TFA is an acid-catalyzed elimination reaction that proceeds through the following steps:

Caption: Mechanism of TFA-mediated Boc deprotection.

• Protonation: The carbonyl oxygen of the Boc group is protonated by TFA.[5]

• Formation of a Tert-butyl Cation: The protonated carbamate becomes unstable, leading to the loss of a stable tert-butyl cation and the formation of a carbamic acid intermediate.[5]

• Decarboxylation: The carbamic acid is unstable and rapidly decomposes to release carbon dioxide gas.[5]

• Formation of the Amine Salt: The resulting free amine is then protonated by the excess TFA to form the corresponding trifluoroacetate salt.[5]

Analytical Monitoring

Consistent monitoring of your reaction is crucial for successful deprotection.

• Thin-Layer Chromatography (TLC): A quick and effective method to follow the disappearance of the starting material and the appearance of the more polar, deprotected amine product, which will have a lower Rf value.[1][4]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides a more detailed analysis, confirming the mass of the desired product and identifying any side products or remaining starting material.[2][3]

By systematically addressing these potential issues, you can optimize your Boc deprotection protocol for tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate and achieve a high yield of your desired product.

References

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow - PMC - NIH. (2024, April 25). ACS Omega. Retrieved from [Link]

• A practical, catalytic and selective deprotection of a Boc group in N,N′-diprotected amines using iron(iii). (2014, December 16). RSC Green Chemistry. Retrieved from [Link]

• TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis | Organic Process Research & Development - ACS Publications. (2025, February 23). ACS Publications. Retrieved from [Link]

• N-Boc Deprotection and Isolation Method for Water-Soluble Zwitterionic Compounds | The Journal of Organic Chemistry - ACS Publications. (2014, November 7). ACS Publications. Retrieved from [Link]

• A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection - MDPI. (2022, November 19). MDPI. Retrieved from [Link]

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC. (2020, June 23). RSC Advances. Retrieved from [Link]

• Base-Promoted Deprotection of tert-Butyl 4-(1-(3-(cyanomethyl)-1-(ethylsulfonyl)azetidin-3-yl)-1H-pyrazol-4-yl)-7H-pyrrolo[2,3-d]pyrimidine-7carboxylate: Preservation of a Nitrile Functional Group under Mild Conditions | ChemRxiv. (2026, February 2). ChemRxiv. Retrieved from [Link]

• Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis - PMC - NIH. (n.d.). MethodsX. Retrieved from [Link]

• Selective deprotection of N-Boc-imidazoles and pyrazoles by NaBH4 in EtOH - Arkivoc. (n.d.). Arkivoc. Retrieved from [Link]

• Mild deprotection of the N-tert‐butyloxycarbonyl (N-Boc) group using oxalyl chloride - Semantic Scholar. (2020, June 23). RSC Advances. Retrieved from [Link]

• Total Synthesis. (2024, January 2). Boc Protecting Group: N-Boc Protection & Deprotection Mechanism –. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Optimizing Flash Chromatography Purification of Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate

Welcome to the technical support center for the purification of tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for challenges encountered during flash chromatography purification of this key intermediate. Our focus is on providing not just protocols, but the underlying scientific principles to empower you to make informed decisions and effectively troubleshoot your experiments.

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems you may encounter during the flash chromatography of tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate.

Q1: I'm seeing poor separation between my product and a closely-eluting impurity. What should I do?

A1: This is a classic selectivity issue. When impurities co-elute with your target compound, the primary goal is to alter the separation mechanism to enhance resolution. Simply increasing the column length or decreasing the gradient slope may not be sufficient.

Core Strategy: Solvent System Optimization

The choice of mobile phase is the most powerful tool for manipulating selectivity in flash chromatography.[1][2] While a standard hexane/ethyl acetate system is a common starting point, it may not be optimal.[1] The pyrazole and carbamate moieties in your compound offer unique opportunities for interaction with the stationary phase.

Step-by-Step Protocol: TLC-Based Solvent Scouting

• Dissolve Crude Sample: Prepare a concentrated stock solution of your crude material in a suitable solvent (e.g., Dichloromethane or Ethyl Acetate).

• Spot TLC Plates: Spot the solution onto at least three different TLC plates.

• Develop in Parallel: Develop each plate in a separate chamber with different solvent systems. The goal is to find a system that maximizes the separation (ΔRf) between your product and the key impurity.

• Analyze Results: Identify the solvent system that provides the best separation with a target Rf value for your product between 0.15 and 0.35.[3] This range ensures the compound elutes within a reasonable number of column volumes (CV), typically between 2.8 and 6.7 CVs, preventing excessive peak broadening.[3][4]

Table 1: Recommended Solvent Systems for TLC Scouting

Solvent System (in Hexane/Heptane)	Selectivity Group[1]	Rationale for Use with Pyrazole-Carbamate
Ethyl Acetate (EtOAc)	VIa	Standard starting point, good hydrogen bond acceptor.
Dichloromethane (DCM) / Methanol (MeOH)	V / II	DCM offers different selectivity. A small amount of MeOH can be highly effective for polar compounds. Start with 1-5% MeOH in DCM.
Acetone	VIa	Can provide different selectivity compared to EtOAc for certain carbamates.[5]
Methyl tert-butyl ether (MTBE)	I	Less polar than EtOAc, can be useful for resolving less polar impurities.

dot graph TD { rankdir="LR"; node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} dot Caption: Troubleshooting Decision Tree for Poor Separation.

Q2: My product is exhibiting significant peak tailing. How can I get a more symmetrical peak?

A2: Peak tailing is common for nitrogen-containing compounds like yours. It is typically caused by secondary interactions between the basic nitrogen of the pyrazole ring and acidic silanol groups on the surface of the silica gel.[6]

Primary Causes & Solutions:

• Secondary Site Interactions:

  • Solution: Add a basic modifier to your mobile phase. A small concentration (0.1 - 1.0%) of triethylamine (TEA) or ammonia in methanol will compete for the active silanol sites, preventing your compound from interacting strongly and resulting in a more symmetrical peak shape.[7]

• Column Overload:

  • Solution: You may be loading too much sample for the column size. As a rule of thumb, for a good separation (ΔCV > 1), you can load up to 10% of the silica weight. For difficult separations, this may need to be reduced to 1% or less. Reduce the sample load and re-run the purification.

• Sample Solvent Effects:

  • Solution: If you perform a liquid load using a solvent that is much stronger than your initial mobile phase (e.g., dissolving the sample in pure ethyl acetate when the gradient starts at 2% ethyl acetate), it can cause band spreading and tailing.[8] Switch to a dry loading technique.

Protocol: Dry Loading the Sample

• Dissolve your crude product in a minimal amount of a low-boiling solvent (e.g., DCM, Methanol).

• Add a small amount of silica gel (or another inert sorbent like Celite®) to the solution, typically 2-3 times the mass of your crude product.

• Carefully evaporate the solvent under reduced pressure until you have a dry, free-flowing powder.

• Load this powder directly onto the top of your pre-equilibrated flash column.

Q3: My recovery is very low, even though the TLC shows the product is stable. Where is my compound going?

A3: Low recovery can be frustrating. Assuming the compound is not decomposing on the column, the most likely culprits are incomplete elution or issues with the collection process.

Troubleshooting Steps:

• Incomplete Elution: Your gradient may not be strong enough to elute all of the product from the column.

  • Solution: After your main gradient finishes, add a high-polarity "flush" step. For example, run 2-3 column volumes of 10-20% Methanol in Ethyl Acetate. This will strip any highly retained compounds from the silica. Analyze these fractions by TLC to see if your product is present.

• Improper Fraction Collection: Your fraction collector settings might be missing the peak, especially if the peak is broad.

  • Solution: Ensure your detector (UV, ELSD) is set to an appropriate wavelength or sensitivity to detect your compound. If your compound has a weak chromophore, you may need to collect smaller fractions throughout the expected elution range and analyze them manually by TLC.

• Precipitation on the Column: If your sample has low solubility in the mobile phase, it could precipitate at the head of the column upon loading.

  • Solution: This is another scenario where dry loading is advantageous.[8] It ensures the compound is adsorbed onto a solid support before entering the column, preventing precipitation issues.

Frequently Asked Questions (FAQs)

Q1: What is the best way to convert my optimized TLC conditions to a flash chromatography gradient?

A1: There is a direct mathematical relationship between the TLC Retention Factor (Rf) and the Column Volume (CV) at which a compound will elute.[3]

Formula: CV = 1 / Rf

An ideal TLC Rf of 0.25 corresponds to an elution of approximately 4 CVs. A common and effective strategy for converting a TLC method to a linear gradient is as follows:[8]

• Initial Hold: Start with an isocratic hold of 1-2 CVs using a solvent strength that is about 1/4 of the strong solvent percentage used in your TLC. (e.g., if TLC is 40% EtOAc, start at 10% EtOAc). This ensures the sample band is tightly focused at the top of the column.

• Linear Gradient: Run a linear gradient over 10 CVs from your starting solvent strength up to 2x the strong solvent percentage from your TLC (e.g., 10% to 80% EtOAc).

• Final Hold/Flush: End with a 2-3 CV hold at the high solvent strength to ensure all compounds have eluted.

Table 2: Relationship Between TLC Rf and Elution Volume

TLC Rf Value	Calculated Elution (CV)	Suitability for Flash Chromatography
0.50	2	Too fast. High risk of co-elution.
0.35	2.8	Good starting point for separation.
0.25	4.0	Optimal for good resolution and reasonable run time.
0.15	6.7	Good separation, but may lead to broader peaks.
0.10	10	Too slow. Leads to excessive peak broadening and solvent waste.

Q2: Should I be concerned about the stability of the Boc protecting group on silica gel?

A2: The tert-butoxycarbonyl (Boc) group is generally stable on standard, neutral silica gel. However, silica gel is slightly acidic (pKa ≈ 4.5), and prolonged exposure, especially with certain solvents or impurities, can potentially cause some degradation.

Best Practices:

• Use Neutral Silica: Employ high-quality, neutral pH silica gel.

• Avoid Acidic Modifiers: Do not add acidic modifiers like acetic or formic acid to the mobile phase unless absolutely necessary for separating other impurities.

• Work Quickly: Do not let the crude product sit on the silica column for extended periods before eluting. Equilibrate the column, load the sample, and run the purification promptly.

Q3: The crude product is an oil. How should I prepare it for loading?

A3: Oily products present a loading challenge. Direct liquid injection of the neat oil is not recommended as it will lead to very poor chromatography.

• Recommended Method (Dry Loading): The best approach is dry loading, as described in the troubleshooting section. Dissolve the oil in a minimal amount of a volatile solvent, adsorb it onto silica or Celite®, and evaporate to a powder.[8]

• Alternative Method (Liquid Injection in Weak Solvent): If dry loading is not feasible, dissolve the oil in the weakest possible solvent in which it is soluble. Ideally, this should be your starting mobile phase (e.g., 5% Ethyl Acetate in Hexane). Inject the minimum volume possible to avoid solvent effects that can distort the peak shape.[6]

dot graph G { layout=dot; rankdir=TB; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} dot Caption: General Workflow for Flash Chromatography Purification.

References

• Google Patents. WO2011076194A1 - Method for purifying pyrazoles.

• RSC Publishing. Cu‐Catalysed Pyrazole Synthesis in Continuous Flow. Retrieved from RSC Publishing. [Link]

• Biotage. Using TLC to Scout Flash Chromatography Solvents. Retrieved from Biotage. [Link]

• Buchi.com. All you need to know about using TLC data for flash method optimization. Retrieved from Buchi.com. [Link]

• Theseus. Optimization of automated flash chromatography methods for purification of two organic chemistry compounds for production use. Retrieved from Theseus. [Link]

• Thieme. Sustainable Routes and Mechanistic Study in Pyrazole Synthesis Using Deep Eutectic Solvents (DESs). Retrieved from Thieme. [Link]

• Organic Syntheses. Organic Syntheses Procedure. Retrieved from Organic Syntheses. [Link]

• YouTube. Flash Method Development from TLC Plates Webinar. Retrieved from YouTube. [Link]

• ResearchGate. Thin Layer Chromatographic Method For Detection and Identification of Carbamate Insectisides in Biological reagents using F.C.Reagent. Retrieved from ResearchGate. [Link]

• Teledyne Labs. Flash Method Development in a Flash. Retrieved from Teledyne Labs. [Link]

• Hawach. Several Problems of Flash Column Chromatography. Retrieved from Hawach. [Link]

• Biotage. Successful Flash Chromatography. Retrieved from Biotage. [Link]

• LCGC International. LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes. Retrieved from LCGC International. [Link]

Sources

• 1. biotage.com [biotage.com]
• 2. theseus.fi [theseus.fi]
• 3. All you need to know about using TLC data for flash method optimization | Buchi.com [buchi.com]
• 4. m.youtube.com [m.youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. teledynelabs.com [teledynelabs.com]
• 8. selekt.biotage.com [selekt.biotage.com]

Preventing side reactions during Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate functionalization

Welcome to the Advanced Troubleshooting Guide. This resource is designed for researchers, scientists, and drug development professionals working with Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate . This bifunctional building block contains a protected primary aliphatic amine and an electron-rich 1-methylpyrazole core. While highly versatile, its dual nature introduces specific chemoselectivity and regioselectivity challenges during downstream functionalization.

Regioselectivity Issues During Pyrazole C-H Functionalization

Q: Why am I getting a mixture of C3 and C5 functionalized products during directed metalation (lithiation) or cross-coupling?

The Science (Causality): The pyrazole ring possesses two vicinal nitrogen atoms: an acidic pyrrole-like nitrogen (N1) and a basic pyridine-like nitrogen (N2). In 1-methyl-1H-pyrazole derivatives, the electrophilic nature of the C5 position increases because it is adjacent to the sp3-hybridized nitrogen atom, making the C5 proton the most acidic[1]. Consequently, strong bases like n-BuLi preferentially deprotonate at C5[2]. However, the C3 position is also susceptible to functionalization, especially if steric hindrance at C5 is high or if thermodynamic equilibration is allowed to occur. Furthermore, the Lewis basic N2 site can act as a directing group, complicating transition-metal-catalyzed C-H activations[1].

Troubleshooting Strategy:

• Temperature Control: Kinetic deprotonation at C5 requires strict cryogenic conditions (-78 °C). Allowing the reaction to warm prematurely can lead to equilibration and C3-lithiation.

• Base Selection: Use LDA or n-BuLi. Avoid bases with large steric bulk if C5 is preferred, as bulk may push the deprotonation to the less hindered C3 position.

Reaction pathway showing C5 vs C3 regioselectivity during pyrazole lithiation.

Self-Validating Protocol: Regioselective C5-Lithiation and Formylation

• Preparation: Purge a flame-dried Schlenk flask with Argon. Dissolve Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate (1.0 eq) in anhydrous THF (0.2 M).

• Cooling: Submerge the flask in a dry ice/acetone bath and allow it to equilibrate to -78 °C for 15 minutes.

• Lithiation: Dropwise add n-BuLi (2.5 M in hexanes, 1.05 eq) over 10 minutes. Self-Validation Step: The solution may turn pale yellow. Stir exactly for 30 minutes at -78 °C to ensure complete kinetic C5-deprotonation without C3-equilibration.

• Electrophilic Quench: Add anhydrous DMF (1.5 eq) dropwise. Stir for 1 hour at -78 °C, then slowly warm to room temperature.

• Workup: Quench with saturated aqueous NH4Cl. Extract with EtOAc, dry over Na2SO4, and concentrate.

Unintended Side Reactions During Boc Deprotection

Q: Why do I observe +56 Da (t-butyl) or +96 Da (trifluoroacetyl) adducts in my LC-MS after removing the Boc group?

The Science (Causality): The standard deprotection of a tert-butoxycarbonyl (Boc) group utilizes strong acids like Trifluoroacetic Acid (TFA) or HCl. This process generates a highly reactive tert-butyl carbocation[3]. If this cation is not immediately quenched, it acts as a potent electrophile and will undergo electrophilic aromatic substitution on the electron-rich pyrazole ring (yielding a +56 Da impurity)[3]. Additionally, if TFA is not completely removed during workup, it can react with the newly liberated primary amine to form a trifluoroacetamide (+96 Da impurity)[3].

Troubleshooting Strategy:

• Cation Scavenging: Always incorporate nucleophilic scavengers (e.g., Triisopropylsilane (TIPS) and water) into the cleavage cocktail to trap the tert-butyl cation before it can alkylate the pyrazole.

• Alternative Reagents: Use 4M HCl in dioxane instead of TFA to completely eliminate the risk of trifluoroacetylation[3].

Boc deprotection pathways highlighting cation trapping versus side reactions.

Quantitative Data: Impact of Cleavage Conditions on Product Purity

Deprotection Condition	Scavenger Used	Primary Product Yield (%)	t-Butyl Adduct (%)	TFA Adduct (%)
50% TFA in DCM	None	65%	15%	20%
95% TFA / 2.5% TIPS / 2.5% H2O	TIPS / H2O	92%	< 2%	6%
4M HCl in Dioxane	None	98%	< 1%	0%

Self-Validating Protocol: Clean Boc Deprotection using HCl/Dioxane

• Dissolution: Dissolve the Boc-protected pyrazole in a minimal amount of anhydrous DCM (0.5 M).

• Acid Addition: Add 10 equivalents of 4M HCl in Dioxane at 0 °C.

• Reaction: Stir and allow to warm to room temperature. Self-Validation Step: A white precipitate (the amine hydrochloride salt) should begin to form within 30-60 minutes.

• Completion: Monitor by TLC (Ninhydrin stain will turn deep purple/blue indicating the free amine).

• Isolation: Concentrate under reduced pressure. Triturate the resulting solid with cold diethyl ether to remove organic impurities. Filter and dry under high vacuum.

Premature Boc Cleavage During Transition-Metal Catalysis

Q: Why is my Boc group falling off during Palladium-catalyzed cross-coupling (e.g., Suzuki or Buchwald-Hartwig) at the pyrazole C5 position?

The Science (Causality): While the Boc group is generally stable to basic conditions, it can undergo thermal degradation or base-mediated cleavage under the harsh conditions often required for cross-coupling (e.g., temperatures >90 °C, strong bases like KOtBu or Cs2CO3). When the Boc group cleaves prematurely, the resulting primary amine can coordinate to the Palladium catalyst, poisoning it, or act as a competing nucleophile, leading to off-target N-arylation.

Troubleshooting Strategy:

• Base Optimization: Switch to milder bases such as K3PO4 or K2CO3, which are less likely to induce carbamate hydrolysis.

• Ligand Selection: Use highly active, sterically demanding ligands (e.g., XPhos or BrettPhos) that allow the cross-coupling to proceed at lower temperatures (60-70 °C), preserving the Boc group.

References

• Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds. PMC.
• Transition-metal-catalyzed C–H functionalization of pyrazoles. ResearchGate.
• Common side reactions with Boc-protected amino acids and how to avoid them. Benchchem.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Resolving Poor Aqueous Solubility of Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate

Prepared by the Senior Application Scientist Team

This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the aqueous solubility of Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate. We provide a structured, in-depth approach to understanding and overcoming these issues, grounded in established scientific principles and field-proven methodologies.

Understanding the Challenge: A Molecule's Profile

Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate is a compound whose structure inherently predisposes it to low aqueous solubility. The presence of the bulky, nonpolar tert-butyloxycarbonyl (Boc) protecting group significantly increases the lipophilicity of the molecule, which can reduce its affinity for aqueous media[1]. While the pyrazole ring and carbamate linkage offer some potential for hydrogen bonding, these are often insufficient to overcome the hydrophobic nature of the tert-butyl group. Many pyrazole derivatives are known for their limited water solubility[2][3].

This guide will walk you through a logical progression of troubleshooting steps, from initial assessment to advanced formulation strategies, to help you achieve the desired concentration of your compound in aqueous experimental systems.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: What structural features of my compound are responsible for its poor aqueous solubility?

Answer: The low aqueous solubility of Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate arises from a combination of factors related to its molecular structure:

• The Tert-Butyloxycarbonyl (Boc) Group: This is the primary contributor to the molecule's hydrophobicity. The large, nonpolar tert-butyl component significantly increases the compound's lipophilic character, making it more soluble in organic solvents and less so in water[1]. The main purpose of the Boc group is to act as a stable, protective shield for the amine, but this stability comes at the cost of aqueous solubility[4][5].

• The Pyrazole Ring System: While the nitrogen atoms in the pyrazole ring can participate in hydrogen bonding, the ring itself is aromatic and can contribute to low solubility due to strong intermolecular forces like π-π stacking in the solid state. These forces create a high lattice energy that water molecules may struggle to overcome[3].

• Overall Molecular Size and Lack of Ionizable Groups: The molecule lacks strongly acidic or basic functional groups that could be readily ionized to form more soluble salts. While the pyrazole ring is weakly basic, its pKa is generally low, requiring a significantly acidic pH for protonation[3].

Q2: I'm just starting my experiments. What is a systematic workflow to approach this solubility problem?

Answer: A systematic, tiered approach is the most efficient way to resolve solubility issues. Start with the simplest methods and progress to more complex formulations only if necessary. This workflow minimizes the use of potentially interfering excipients in your experiments.

Below is a decision-making workflow to guide your efforts.

Caption: A workflow for selecting a solubilization strategy.

Begin with the Initial Solubility Screening Protocol detailed in the Experimental Protocols section to establish a baseline. This will inform which subsequent strategy is most likely to succeed.

Q3: Can I use pH adjustment to improve solubility? What are the critical risks involved?

Answer: Yes, pH adjustment can be a powerful tool for ionizable compounds, but it must be approached with extreme caution for this specific molecule due to the acid-labile nature of the Boc protecting group.

• The Principle: Pyrazoles are weakly basic and can be protonated under acidic conditions to form a more soluble cationic salt[3]. Adjusting the pH of your aqueous medium to be acidic could, in theory, increase the solubility of your compound.

• The Critical Risk: The Boc group is designed to be removed under acidic conditions[1][6]. Strong acids like trifluoroacetic acid (TFA) or hydrochloric acid (HCl) will rapidly cleave the Boc group, leaving you with the free amine, which is a different chemical entity from your starting material[4][7]. This deprotection can occur even with moderately strong acids, fundamentally altering your experiment.

• Recommendation:

  • Avoid strongly acidic conditions (pH < 4) entirely.

  • If you must explore pH adjustment, perform a stability test first. Prepare a solution of your compound in a trial buffer (e.g., pH 5.0) and monitor it over time using HPLC or LC-MS to detect any formation of the deprotected amine.

  • Generally, for Boc-protected compounds, it is safer to rely on non-pH-dependent methods like co-solvents or other formulation approaches to avoid compromising the integrity of the molecule[8]. While Boc deprotection can occur under some basic conditions, it typically requires heat or specific reagents and is less of a concern at room temperature in standard biological buffers[9].

Q4: Which co-solvents are recommended for my compound, and what is the best practice for using them?

Answer: Co-solvents are water-miscible organic solvents that, when added to water, reduce the polarity of the solvent system, thereby increasing the solubility of hydrophobic compounds[][11]. This is often the most direct and effective first-line strategy for research applications.

Recommended Co-solvents:

Co-solvent	Properties & Considerations	Typical Starting Concentration
DMSO (Dimethyl Sulfoxide)	Excellent solubilizing power for many organic compounds. Used to prepare high-concentration stock solutions. Can have biological effects at higher concentrations.	< 0.5% v/v in final assay
Ethanol	Less toxic than DMSO and widely used. Good for moderately nonpolar compounds.	1-5% v/v in final assay
PEG 400 (Polyethylene Glycol 400)	A non-volatile, low-toxicity polymer. Often used in preclinical formulations. Can increase viscosity.	1-10% v/v in final assay
Propylene Glycol (PG)	Similar properties to PEG 400, commonly used in pharmaceutical formulations[11].	1-10% v/v in final assay

Best Practice Protocol:

• Prepare a High-Concentration Stock: Dissolve the compound in 100% of your chosen co-solvent (e.g., DMSO) to create a high-concentration stock (e.g., 10-50 mM). Boc-protected amines generally show good solubility in organic solvents[1].

• Serial Dilution: Perform serial dilutions of this stock solution into your aqueous experimental buffer (e.g., PBS, cell culture media).

• Vortex and Observe: Vortex each dilution thoroughly. Visually inspect for any precipitation (cloudiness, particulates).

• Final Concentration: Ensure the final concentration of the co-solvent in your experiment is low enough to not cause artifacts. For cell-based assays, this is typically <0.5% for DMSO. Always run a vehicle control (buffer + co-solvent) in your experiments.

Q5: How can surfactants help solubilize my compound, and which ones are suitable for lab use?

Answer: Surfactants are amphiphilic molecules that, above a certain concentration (the critical micelle concentration, or CMC), form micelles in aqueous solutions. These micelles have a hydrophobic core and a hydrophilic shell. Poorly soluble compounds like yours can be encapsulated within this hydrophobic core, significantly increasing their apparent solubility in the bulk aqueous phase[12][13][14].

Recommended Surfactants for Research:

Surfactant	Type	Key Characteristics
Tween® 80 (Polysorbate 80)	Non-ionic	Widely used, low toxicity, effective at low concentrations. Common in pharmaceutical formulations[15][16].
Solutol® HS-15	Non-ionic	Newer surfactant with excellent solubilization capacity and better safety profile than some older agents[15].
Cremophor® EL	Non-ionic	A polyoxyethylated castor oil derivative with strong solubilizing properties, but can have biological side effects[16].

Protocol: Prepare a stock solution of the surfactant (e.g., 10% Tween® 80 in water). Add small amounts of this stock to your compound suspension and sonicate or vortex until the compound dissolves. This is often done in combination with a co-solvent to achieve the desired concentration.

Q6: I've heard about cyclodextrins. Are they a viable option for my compound?

Answer: Yes, cyclodextrins are an excellent and widely used option, particularly when you need to avoid organic co-solvents or surfactants.

• Mechanism of Action: Cyclodextrins are cyclic oligosaccharides shaped like a truncated cone with a hydrophilic exterior and a hydrophobic interior cavity[17][18]. Your compound can form an "inclusion complex" where the hydrophobic parts of the molecule (likely the Boc-protected end and pyrazole ring) are sequestered inside the cyclodextrin's cavity, while the hydrophilic exterior of the cyclodextrin allows the entire complex to dissolve in water[19][][21].

• Recommended Cyclodextrins:

  • HP-β-CD (Hydroxypropyl-β-cyclodextrin): Highly water-soluble and has a cavity size suitable for many drug molecules. It is a preferred choice in pharmaceutical formulations for enhancing solubility and bioavailability[21].

  • SBE-β-CD (Sulfobutylether-β-cyclodextrin): Another modified β-cyclodextrin with high water solubility and an excellent safety profile.

Refer to the Cyclodextrin Solubilization Protocol in the section below for a detailed methodology.

Experimental Protocols

Protocol 1: Initial Solubility Screening

• Preparation: Weigh out approximately 1-2 mg of your compound into several separate glass vials.

• Solvent Addition: To each vial, add a small, precise volume (e.g., 100 µL) of a different solvent. Test a range of solvents:

  • Deionized Water

  • Phosphate-Buffered Saline (PBS), pH 7.4

  • DMSO

  • Ethanol

• Equilibration: Vortex each vial vigorously for 1-2 minutes. Place the vials on a shaker or rotator at room temperature for 2-4 hours to allow them to reach equilibrium.

• Observation: Visually inspect each vial. If the solid is completely gone, the compound is soluble at that concentration (e.g., 10-20 mg/mL). If solid remains, it is sparingly soluble or insoluble.

• Quantification (Optional): For a precise measurement, centrifuge the vials with undissolved solid, carefully remove a known volume of the supernatant, and determine the concentration using a calibrated HPLC or UV-Vis spectrophotometry method.

Protocol 2: Cyclodextrin Solubilization Study

• Prepare Cyclodextrin Solutions: Create a series of aqueous solutions of HP-β-CD at different concentrations (e.g., 0%, 1%, 2%, 5%, 10%, 20% w/v) in your desired buffer.

• Add Excess Compound: Add an excess amount of your solid compound to each cyclodextrin solution.

• Equilibrate: Tightly seal the vials and shake them at a constant temperature (e.g., 25 °C) for 24-48 hours to ensure equilibrium is reached.

• Separate Undissolved Solid: Centrifuge the samples at high speed (e.g., 14,000 rpm for 15 minutes) to pellet all undissolved material.

• Analyze Supernatant: Carefully withdraw the supernatant, filter it through a 0.22 µm syringe filter to remove any remaining particulates, and determine the concentration of the dissolved compound via HPLC or another suitable analytical method.

• Plot Data: Plot the concentration of your dissolved compound against the concentration of HP-β-CD. A linear increase indicates the formation of a soluble inclusion complex.

References

• Cyclodextrins in Formulation Development: Complexation and Stability Enhance. (2025, September 20). Preprints.org.
• Gautam, S., & Singh, R. (n.d.). cyclodextrin in novel formulations and solubility enhancement techniques: a review.
• Cyclodextrin Solutions for API Solubility Boost. (n.d.). BOC Sciences.
• Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies. (2024, March 15). WuXi AppTec DMPK.
• pH Adjustment and Co-Solvent Optimiz
• An In-depth Technical Guide to the Physical and Chemical Properties of Boc-Protected Amines. (n.d.). Benchchem.
• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. (n.d.). PMC.
• How can cyclodextrins enhance solubility? (2025, July 31). Roquette.
• Improving solubility of pyrazole deriv
• Cosolvency. (n.d.). Wikipedia.
• Overcoming poor solubility of pyrazole derivatives during reaction workup. (n.d.). Benchchem.
• Shah, F. (2023). Surfactants in pharmaceutical formulations: enhancing drug solubility and bioavailability.
• Limitations and Innovative Application Methods of Surfactants for Solubilization of Poorly W
• Surfactant vs Solubilizer: Which Enhances Drug Bioavailability? (2026, March 20).
• Boc-Protected Amino Groups. (n.d.). Organic Chemistry Portal.
• Hyda, Y. (2024, December 19). The Role of Surfactants in Solubilization of Poorly Soluble. Journal of Chemical and Pharmaceutical Research.
• BOC Resin Cleavage Protocol. (n.d.). Sigma-Aldrich.
• Can anyone tell me how to cleave a Boc group in basic conditions, as my molecule has acid sensitive functional group? (2013, February 20).
• Kinetics and Mechanism of N-Boc Cleavage: Evidence of a Second-Order Dependence upon Acid Concentration. (2010, November 10). The Journal of Organic Chemistry.
• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. (2024, April 25). PMC.
• BOC Deprotection. (2026, March 10). ACS GCI Pharmaceutical Roundtable Reagent Guides.
• Di-tert-butyl dicarbon

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Minimizing epimerization during Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate coupling reactions

Technical Support Center: Minimizing Epimerization During Amide Coupling Reactions

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center. This guide provides in-depth technical information and actionable troubleshooting advice to minimize epimerization during the coupling of chiral building blocks, with a focus on N-protected amino acid derivatives like Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate. Maintaining stereochemical integrity is paramount for the biological activity and safety of pharmaceutical compounds, making the control of epimerization a critical process parameter.[1][2][3]

Section 1: The Root Cause: Understanding the Mechanism of Epimerization

Epimerization is the unwanted inversion of a single stereocenter in a chiral molecule.[1][4] During amide bond formation, this primarily occurs at the α-carbon of the activated carboxylic acid. The loss of stereochemical purity can be difficult to rectify due to the similar physical properties of the resulting diastereomers, complicating purification efforts.[1][3]

The two primary pathways leading to epimerization are:

• Oxazolone Formation (Most Common): Activation of the N-protected carboxyl group can trigger an intramolecular cyclization to form a planar 5(4H)-oxazolone intermediate. The α-proton of this intermediate is significantly more acidic and can be readily abstracted by a base. Reprotonation can then occur from either face of the planar ring, leading to a mixture of stereoisomers. Subsequent reaction with the amine yields the epimerized product.[1][2][5]

• Direct Enolization: A strong base can directly abstract the acidic α-proton from the activated carboxylic acid, forming a planar enolate. This pathway is less common but can be significant with highly acidic α-protons or when strong bases are used.[1][2]

The key to minimizing epimerization is to promote the direct reaction of the activated acid with the amine while suppressing the formation and lifetime of the problematic oxazolone intermediate.[1][6]

Caption: Competing pathways during amide bond formation.

Section 2: Troubleshooting Guide & Parameter Optimization

This section addresses common issues leading to epimerization and provides solutions grounded in chemical principles.

Problem	Probable Cause(s)	Recommended Solution & Scientific Rationale
High levels of epimerized product detected by chiral HPLC or NMR.	1. Inappropriate Coupling Reagent	Solution: Switch to a modern uronium/aminium or phosphonium salt reagent like HATU, HCTU, or COMU.[7][8] Rationale: These reagents rapidly generate highly reactive OAt or Oxyma active esters in situ.[6][9] This promotes fast aminolysis, which kinetically outcompetes the slower formation of the oxazolone intermediate.[6] Carbodiimides like EDC, while cost-effective, form a less stable O-acylisourea intermediate that is more prone to rearranging into the oxazolone if not trapped efficiently by an additive.[9][10]
2. Lack of or Ineffective Additive	Solution: Always use an additive with carbodiimides (e.g., EDC/Oxyma, DIC/HOAt). For challenging couplings, ensure the additive is highly effective, like HOAt or OxymaPure®.[10][11] Rationale: Additives like HOBt, HOAt, and Oxyma intercept the unstable O-acylisourea intermediate to form a more stable, yet highly reactive, active ester.[9][12][13] This channels the reaction down the desired pathway, suppressing both oxazolone formation and N-acylurea by-products.[10][12] HOAt and Oxyma are generally superior to HOBt in suppressing racemization.[11][14]
3. Incorrect Base Selection or Stoichiometry	Solution: Use a weaker, sterically hindered base like N-methylmorpholine (NMM) or 2,4,6-collidine (TMP) instead of a strong, hindered base like DIPEA.[7][15] Use the minimum amount of base required (typically 1-2 equivalents). Rationale: Strong bases more readily abstract the α-proton, promoting both the oxazolone and direct enolization pathways.[1][2] While a base is necessary to deprotonate the carboxylic acid and the amine salt, excess or overly strong base increases the rate of epimerization.[7]
4. Prolonged Pre-activation Time	Solution: Minimize the time between the activation of the carboxylic acid and the addition of the amine.[2][7] Consider in situ activation where the coupling reagent is added to a mixture of the acid and amine. Rationale: The concentration of the epimerization-prone activated intermediate increases over time. Allowing it to exist for an extended period before it can be consumed by the amine provides a greater opportunity for oxazolone formation and subsequent racemization.[2][7]
5. Suboptimal Solvent Choice	Solution: If solubility allows, use less polar solvents like Dichloromethane (DCM) or mixtures of DCM/DMF.[2][16] Rationale: Polar aprotic solvents like DMF and NMP can stabilize the charged intermediates involved in the epimerization pathways, thereby accelerating the rate of racemization.[7][16]
6. Elevated Reaction Temperature	Solution: Perform the coupling at 0 °C and allow it to warm slowly to room temperature. Avoid heating unless absolutely necessary for a difficult coupling.[10][16] Rationale: Higher temperatures increase the rate of all reactions, including the undesirable side reactions that lead to epimerization.[2][10] Maintaining low temperatures suppresses the rate of oxazolone formation relative to the desired amide bond formation.[16]

Section 3: Recommended Low-Epimerization Protocols

Protocol 1: High-Efficiency Coupling using HATU

This protocol is recommended for difficult couplings or when minimal epimerization is critical.

• Preparation: Under an inert atmosphere (e.g., Argon or Nitrogen), dissolve the N-protected carboxylic acid (1.0 eq) in anhydrous DMF or DCM.

• Cooling: Cool the solution to 0 °C using an ice bath.

• Base Addition: Add a sterically hindered base such as N,N-diisopropylethylamine (DIPEA) (2.0 eq) or 2,4,6-collidine (2.0 eq) and stir for 2-5 minutes.[2][17]

• Activation: Add HATU (1.05 eq) to the mixture and stir for another 5 minutes at 0 °C. The solution may change color.[2]

• Coupling: Add the amine component (1.1 eq) to the reaction mixture.

• Reaction: Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature and continue stirring for 2-16 hours. Monitor progress by LC-MS or TLC.

• Work-up: Upon completion, dilute the reaction with an appropriate organic solvent (e.g., Ethyl Acetate). Wash sequentially with 5% citric acid solution, saturated aqueous NaHCO₃, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol 2: Cost-Effective, Low-Epimerization Coupling using EDC/Oxyma

This protocol is a safer and often more effective alternative to the classic EDC/HOBt combination.

• Preparation: Under an inert atmosphere, dissolve the N-protected carboxylic acid (1.0 eq), OxymaPure® (1.2 eq), and the amine component (1.1 eq) in anhydrous DMF or DCM.[11]

• Cooling: Cool the solution to 0 °C in an ice bath.

• Initiation: Add EDC·HCl (1.2 eq) to the mixture in one portion.

• Reaction: Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 4-24 hours, monitoring for completion.

• Work-up: Once complete, perform an aqueous work-up. The urea byproduct from EDC is water-soluble, simplifying purification compared to DCC.[10]

Section 4: Frequently Asked Questions (FAQs)

Q1: How can I detect and quantify the level of epimerization in my product? A: The most reliable method is Chiral High-Performance Liquid Chromatography (Chiral HPLC). This technique can separate the desired diastereomer from its epimer, allowing for accurate quantification. Proton NMR (¹H NMR) can also be used, as the diastereomers will often exhibit distinct signals, especially for protons near the new stereocenter.

Q2: Are some amino acid derivatives more prone to epimerization than others? A: Yes. Amino acids with electron-withdrawing groups in their side chains (e.g., Phenylalanine, Phenylglycine) are more susceptible because these groups help stabilize the enolate intermediate, facilitating epimerization.[2] Sterically hindered amino acids can also increase the risk, as they slow down the rate of the desired coupling reaction, giving more time for epimerization to occur.[15][16] Histidine and Cysteine are also known to be particularly sensitive.[18]

Q3: My coupling reaction is very slow at 0 °C. Can I increase the temperature? A: It is a trade-off. While increasing the temperature will accelerate the coupling, it will also disproportionately increase the rate of epimerization.[10] The best practice is to start the reaction cold (0 °C) for the initial activation and amine addition phase (the first 30-60 minutes) and then allow it to warm slowly to room temperature. Monitor the reaction closely. If it has stalled, a modest increase in temperature (e.g., to 30-35 °C) may be acceptable, but the risk of epimerization will increase.

Q4: Is there a difference between uronium (e.g., HBTU) and phosphonium (e.g., PyBOP) reagents in terms of epimerization? A: Both are highly efficient classes of reagents that generally provide low levels of epimerization. Phosphonium reagents (PyBOP) are known to be slightly less prone to a side reaction called guanidinylation compared to some uronium reagents.[19] However, modern uronium reagents derived from HOAt (like HATU) or Oxyma (like COMU) are considered among the best for suppressing racemization due to the rapid formation of highly reactive esters.[18][20][21]

Caption: A decision workflow for troubleshooting epimerization.

References

• Vertex AI Search. (n.d.). HATU and HBTU Peptide Coupling: Mechanism and Bench Utility.
• Vertex AI Search. (n.d.). HOBt and HOAt Peptide Coupling Mechanism, Reactivity & Safety.
• Bachem. (2024, June 4). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
• Duengo, S., et al. (2023). Epimerisation in Peptide Synthesis. Molecules.
• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. (n.d.). PMC.
• Benchchem. (n.d.). Application Notes and Protocols for Amide Bond Formation using EDC and HATU.
• Gildersleeve, J. C., et al. (2012). Enhanced Epimerization of Glycosylated Amino Acids During Solid-Phase Peptide Synthesis. Journal of the American Chemical Society.
• Subirós-Funosas, R., et al. (2009). Oxyma: an efficient additive for peptide synthesis to replace the benzotriazole-based HOBt and HOAt with a lower risk of explosion. Chemistry.
• Albericio, F., et al. (2022). Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives. ACS Omega.
• Benchchem. (n.d.). OxymaPure vs. HOBt: A Comparative Guide to Coupling Additives in Peptide Synthesis.
• Mechanism of coupling reaction facilitated by coupling reagent HATU/HOAt. (n.d.). ResearchGate.
• Benchchem. (n.d.). Strategies to reduce epimerization during synthesis of chiral 2-aminoacetamides.
• Epimerization of Peptide. (n.d.). SlideShare.
• Benchchem. (n.d.). Minimizing epimerization during Fmoc-N-PEG23-acid coupling.
• Common Organic Chemistry. (n.d.). Amine to Amide Mechanism (EDC + HOBt).
• Aapptec Peptides. (n.d.). Coupling Reagents.
• Benchchem. (n.d.). Standard Protocol for HATU Peptide Coupling: Application Notes and Detailed Protocols.
• Proposed mechanism of base catalyzed epimerization. (n.d.). ResearchGate.
• James, K., et al. (2013). Investigation of Epimer Formation in Amide-Coupling Reactions: An Experiment for Advanced Undergraduate Students. Journal of Chemical Education.
• Albericio, F., et al. (2021). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development.
• Ghosh, A. K., & Lubell, W. D. (2025). N- to C-Peptide Synthesis, Arguably the Future for Sustainable Production. ChemRxiv.
• Luxembourg Bio Technologies. (n.d.). Coupling Reagents.
• Optimizing Peptide Coupling: Key Techniques. (n.d.).
• Aapptec Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP.
• Sigma-Aldrich. (n.d.). Peptide Coupling Reagents Guide.
• Luxembourg Bio Technologies. (n.d.). Kinetics of Amide Formation through Carbodiimide/ N-Hydroxybenzotriazole (HOBt) Couplings.
• Peptide Synthesis via Fragment Condensation. (n.d.).
• Epimerisation in Peptide Synthesis. (n.d.). OUCI.
• Dame, Z. T., et al. (2024). Investigating the Origin of Epimerization Attenuation during Pd-Catalyzed Cross-Coupling Reactions. ACS Catalysis.
• Benchchem. (n.d.). A Comparative Guide to Peptide Coupling Reagents: Efficacy, Efficiency, and Purity.
• Impact of solvents on the conversion and epimerization of Fmoc-His(Trt)-S-phenylethylamide. (n.d.). ResearchGate.
• Suppressing the epimerization of endothioamide peptides during Fmoc/t-Bu-based solid phase peptide synthesis. (n.d.). ResearchGate.
• Epimerisation in Peptide Synthesis. (2026, March 8). ResearchGate.
• Peptide Synthesis Using Unprotected Amino Acids. (n.d.). ChemRxiv.
• The Uronium/Guanidinium Peptide Coupling Reagents. (n.d.).
• Otaka, A., et al. (n.d.). Practical N-to-C peptide synthesis with minimal protecting groups. PMC.
• Epimerisation in Peptide Synthesis. (n.d.). Semantic Scholar.

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Overcoming steric hindrance when reacting Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate

Welcome to the Technical Support Center. This guide is specifically engineered for researchers and drug development professionals working with Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate .

Working with this molecule often presents significant synthetic bottlenecks due to its structural geometry. The tert-butyl group of the Boc protector forms a massive "steric umbrella" over the secondary amine. Furthermore, the flexible ethyl linker allows the 1-methylpyrazole core to fold back, creating a localized microenvironment of extreme steric congestion. This guide provides self-validating protocols and mechanistic troubleshooting to help you overcome these barriers.

Part 1: Frequently Asked Questions (FAQs) & Mechanistic Troubleshooting

Q1: Why does my standard N-alkylation protocol (K₂CO₃ / Alkyl Halide) fail or give very low yields with this substrate? A1: The failure is rooted in both thermodynamics and spatial geometry. Potassium carbonate is too weak to fully deprotonate the sterically shielded carbamate nitrogen. The resulting equilibrium leaves mostly neutral carbamate, which is a poor nucleophile because its lone pair is delocalized into the carbonyl group. Even if a small amount of anion forms, the bulky tert-butyl group physically blocks the trajectory of the incoming electrophile. You must use a stronger base (like NaH) to force the formation of a "naked" anion, combined with a polar aprotic solvent to separate the ion pairs[1].

Q2: My Boc deprotection with 20% TFA in DCM is stalling at 50% conversion. What is the mechanistic reason, and how do I fix it? A2: Steric hindrance significantly slows down the rate of acid-catalyzed deprotection. The bulky substituents impede the approach of the acid to the carbamate oxygen, which must be protonated to initiate the fragmentation into isobutylene and carbon dioxide[2]. Standard TFA/DCM conditions are often too mild for highly congested environments. Solution: Switch to a more aggressive, non-coordinating acidic environment, such as 4M HCl in 1,4-dioxane . Dioxane enhances the effective acidity and drives the reaction to completion much faster than TFA.

Q3: Can I use transition-metal-free conditions for N-alkylation to avoid heavy metal contamination in my drug development workflow? A3: Yes, mild nonepimerizing N-alkylation using alcohols via an oxidation/imine-iminium formation/reduction sequence is a viable alternative[3]. However, be aware that the steric bulk of the tert-butyl group can drastically reduce the efficiency of the iminium intermediate formation. You will likely need to increase the reaction temperature or extend the reaction time compared to unhindered amines.

Part 2: Quantitative Data Presentation

The following table synthesizes expected outcomes when attempting to N-methylate sterically hindered Boc-protected amines like Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate.

Base	Solvent	Electrophile	Additive	Temp (°C)	Typical Yield (%)	Mechanistic Causality
K₂CO₃	MeCN	MeI	None	60	< 10%	Base is too weak to form the anion; steric block prevails.
Cs₂CO₃	DMF	MeI	None	60	30–40%	Better ion separation (Cesium effect), but anion remains shielded.
NaH	THF	MeI	None	0 to RT	50–65%	Strong deprotonation achieved, but tight ion pairing in THF limits reactivity.
NaH	DMF	MeI	TBAI	0 to RT	85–95%	Optimal ion separation; TBAI enhances electrophilicity to penetrate the steric shield[1].
KOtBu	THF	BnBr	None	-20 to RT	70–80%	Highly basic, but the bulky base itself can struggle with extreme substrate crowding.

Part 3: Self-Validating Experimental Protocols

Protocol A: Overcoming Steric Bulk in N-Alkylation

This protocol utilizes strong base and phase-transfer catalysis to force the alkylation of the hindered carbamate.

• Preparation: Flame-dry a round-bottom flask under an argon atmosphere. Add Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate (1.0 equiv, ~225.3 mg for 1 mmol) and anhydrous DMF (0.2 M).

• Deprotonation: Cool the solution to 0 °C using an ice bath. Carefully add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.5 equiv). Stir for 30 minutes at 0 °C until hydrogen gas evolution ceases. Causality: DMF solvates the Na+ ion, leaving a highly reactive, "naked" nitrogen anion.

• Electrophile Addition: Add Tetrabutylammonium Iodide (TBAI, 0.1 equiv) followed by the alkyl halide (e.g., Methyl Iodide, 2.0 equiv).

• Propagation: Allow the reaction to warm to room temperature and stir for 4–6 hours.

• Self-Validation (Crucial Step): Quench a 10 µL aliquot in water/MeOH and analyze via LC-MS.

  • Expected Outcome: The starting material (m/z 226.3[M+H]⁺) should be completely consumed. The target N-methylated product will exhibit a new peak at m/z 240.3 [M+H]⁺ . In ¹H NMR (CDCl₃), confirm the disappearance of the broad carbamate N-H peak at ~4.5–5.0 ppm and the appearance of a new N-CH₃ singlet at ~2.8 ppm.

Protocol B: Aggressive Boc Deprotection

For when standard TFA protocols stall due to steric shielding.

• Preparation: Dissolve the N-alkylated Boc-protected amine (1.0 equiv) in a minimal amount of anhydrous Dichloromethane (DCM) to ensure complete solubility.

• Acidification: Add a commercially available solution of 4M HCl in 1,4-dioxane (10.0 equiv of HCl).

• Propagation: Stir vigorously at room temperature for 2 hours. Causality: The high concentration of HCl in a non-coordinating solvent forces the protonation of the sterically shielded carbamate oxygen.

• Isolation: Concentrate the mixture under reduced pressure. Triturate the resulting solid with cold diethyl ether to precipitate the pure amine hydrochloride salt.

• Self-Validation: Analyze via LC-MS.

  • Expected Outcome: The successful cleavage of the Boc group is confirmed by the appearance of the free amine mass (e.g., m/z 126.2 [M+H]⁺ for the unalkylated core). ¹H NMR (D₂O) will show the complete absence of the massive 9-proton tert-butyl singlet at ~1.4 ppm.

Part 4: Mandatory Visualizations

Diagram 1: Workflow for Base-Mediated N-Alkylation

Caption: Workflow for base-mediated N-alkylation of sterically hindered Boc-protected amines.

Diagram 2: Mechanistic Divergence Pathway

Caption: Mechanistic divergence between N-alkylation and Boc deprotection pathways.

References

• Molander, G. A., & Shin, I. (2012). Potassium Boc-Protected Secondary Aminomethyltrifluoroborates: Synthesis and Suzuki–Miyaura Cross-Coupling Reactions. Organic Letters.[Link]

• Guérin, C., Bellosta, V., Guillamot, G., & Cossy, J. (2011). Mild Nonepimerizing N-Alkylation of Amines by Alcohols without Transition Metals. Organic Letters.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparative Guide: Tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)ethylcarbamate vs. Alternative Boc-Protected Pyrazoles

Executive Summary & Chemical Rationale

In medicinal chemistry and drug discovery, pyrazoles are privileged scaffolds found in numerous FDA-approved therapeutics. When designing synthetic routes, the choice of protecting groups and regiochemistry dictates the overall yield, scalability, and pharmacokinetic properties of the final drug candidate[1]. This guide objectively compares tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)ethylcarbamate against other common Boc-protected pyrazole derivatives, providing a deep dive into their reactivity profiles, structural advantages, and validated experimental workflows.

Structural and Physicochemical Comparison

The placement of the tert-butoxycarbonyl (Boc) group and the methylation state of the pyrazole ring fundamentally alter the molecule's behavior. Table 1 summarizes the key quantitative and qualitative differences between our target compound and two common alternatives.

Table 1: Physicochemical & Structural Comparison

Property	Tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)ethylcarbamate (Target)	1-Boc-4-(2-aminoethyl)pyrazole (Alternative 1)	Tert-butyl 2-(1H-pyrazol-4-yl)ethylcarbamate (Alternative 2)
Structure/Regiochemistry	N1-Methyl, C4-Aliphatic Boc	N1-Boc, C4-Aliphatic Amine	N1-H (Free), C4-Aliphatic Boc
Boc Position	Aliphatic Amine	Pyrazole Nitrogen	Aliphatic Amine
Boc Stability	High (Base/Nucleophile stable)	Low (Labile to base/heat)	High (Base/Nucleophile stable)
Tautomerization	Fixed (No tautomers)	Fixed (until deprotected)	Dynamic (1H ⇌ 2H)
Hydrogen Bond Donors	1 (Carbamate NH)	2 (Primary Amine NH2)	2 (Carbamate NH, Pyrazole NH)
Lipophilicity (LogP impact)	Higher (Methylated)	Lower (Primary Amine)	Lower (Free Pyrazole)

Reactivity Profiling: The Causality of Stability

The Heterocyclic N-Boc Vulnerability

In derivatives like 1-Boc-4-(2-aminoethyl)pyrazole, the Boc group is directly attached to the pyrazole nitrogen. Because the pyrazole ring is an excellent leaving group, this N-Boc moiety essentially functions as an amide or urea of a heterocycle. Consequently, it is kinetically unstable and highly susceptible to nucleophilic attack or thermal cleavage during downstream cross-coupling reactions[2]. Furthermore, attempts to selectively functionalize the molecule often result in premature deprotection, limiting its synthetic utility[3].

The Aliphatic N-Boc Advantage

Conversely, tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)ethylcarbamate features an aliphatic N-Boc group. This standard carbamate is highly stable to basic and nucleophilic conditions, allowing for aggressive functionalization of other parts of the molecular scaffold without risking premature deprotection.

Regiochemical Predictability & Pharmacokinetics

The N1-methyl group in the target compound serves a dual purpose. First, it eliminates the tautomerization (1H ⇌ 2H) inherent to unprotected pyrazoles, which otherwise complicates NMR characterization and leads to regiochemical mixtures during electrophilic aromatic substitution. Second, by removing a hydrogen bond donor (HBD), the N-methyl group increases the lipophilicity (LogP) of the scaffold. This modification is frequently employed to enhance blood-brain barrier (BBB) penetration and cellular permeability in rational drug design[1].

Stability comparison between aliphatic and heterocyclic N-Boc protected pyrazoles.

Validated Experimental Methodologies

To leverage the stability of the aliphatic N-Boc group, deprotection requires strong acidic conditions. The following protocols detail a self-validating system for the deprotection and subsequent amide coupling of the target compound.

Protocol 1: Acidic Deprotection of Aliphatic N-Boc

Causality Focus: We utilize a 1:1 TFA/DCM mixture to ensure rapid cleavage of the carbamate. Crucially, the workup employs toluene co-evaporation rather than an aqueous basic wash. This prevents the loss of the highly polar, water-soluble free amine intermediate into the aqueous phase, ensuring near-quantitative recovery.

• Preparation: Dissolve tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)ethylcarbamate (1.0 equiv) in anhydrous dichloromethane (DCM) to a concentration of 0.1 M.

• Acid Addition: Cool the reaction flask to 0 °C. Add trifluoroacetic acid (TFA) dropwise to achieve a 1:1 (v/v) ratio of DCM:TFA.

• Reaction: Remove the ice bath and stir at room temperature for 2 hours. Monitor via LC-MS until the starting material mass [M+H]⁺ disappears.

• Workup: Concentrate the mixture under reduced pressure. Co-evaporate with toluene (3 × 10 mL) to azeotropically remove residual TFA.

• Isolation: The resulting 2-(1-methyl-1H-pyrazol-4-yl)ethanamine is isolated as a TFA salt, ready for immediate downstream coupling.

Protocol 2: High-Efficiency Amide Coupling

Causality Focus: HATU is selected as the coupling reagent over EDC/HOBt because the HOAt leaving group generated by HATU accelerates the reaction, efficiently coupling the amine even if it remains partially protonated as a TFA salt. DIPEA is used in excess to neutralize the TFA salt in situ.

• Activation: In a dry flask, dissolve the target carboxylic acid (1.1 equiv) and HATU (1.2 equiv) in anhydrous DMF (0.2 M). Add N,N-Diisopropylethylamine (DIPEA) (3.0 equiv) and stir for 15 minutes to form the active ester.

• Coupling: Add the 2-(1-methyl-1H-pyrazol-4-yl)ethanamine TFA salt (1.0 equiv) from Protocol 1.

• Validation Check: The reaction mixture will transition to a pale yellow color, indicating active HOAt complexation. Stir at room temperature for 4-6 hours. LC-MS should confirm the appearance of the product mass.

• Purification: Dilute with ethyl acetate, wash with saturated aqueous NaHCO₃ (to remove acidic impurities and HATU byproducts), followed by brine. Dry over Na₂SO₄, concentrate, and purify via flash chromatography.

Workflow for deprotection and amide coupling of the pyrazole building block.

References

• A Comparative Guide to the Reactivity of N-Boc-Imidazole and N-Boc-Pyrazole Source: Benchchem URL:2[2]

• Boc Groups as Protectors and Directors for Ir-Catalyzed C–H Borylation of Heterocycles Source: PubMed Central (PMC) / NIH URL:3[3]

• Discovery of TAK-981, a First-in-Class Inhibitor of SUMO-Activating Enzyme for the Treatment of Cancer Source: Journal of Medicinal Chemistry - ACS Publications URL:1[1]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Boc Groups as Protectors and Directors for Ir-Catalyzed C–H Borylation of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to HPLC Method Validation for Purity Assessment of Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate

In the landscape of pharmaceutical development, the purity of starting materials and intermediates is not merely a quality metric; it is a cornerstone of drug safety and efficacy. For novel molecules like Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate, a key building block in the synthesis of various therapeutic agents, a robust and reliable analytical method for purity determination is paramount. This guide provides an in-depth, scientifically grounded framework for the validation of a High-Performance Liquid Chromatography (HPLC) method for this purpose, comparing it with other potential analytical techniques. Our approach is rooted in the principles outlined by the International Council for Harmonisation (ICH), specifically the Q2(R2) guideline on the validation of analytical procedures, ensuring a universally acceptable and scientifically sound methodology.[1][2][3][4][5][6][7][8][9]

The objective of validating an analytical procedure is to demonstrate its suitability for the intended purpose.[5] For a purity assay, this means the method must be able to accurately and precisely quantify the main compound while also being able to detect and separate any potential impurities. This guide will walk researchers, scientists, and drug development professionals through the critical steps of method validation, explaining the "why" behind the "how" and providing practical insights into experimental design and data interpretation.

The Analytical Challenge: Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate

The target molecule, with its pyrazole and tert-butylcarbamate moieties, presents a unique analytical profile. The pyrazole ring system provides a chromophore suitable for UV detection, a common and robust detection method in HPLC.[10][11][12][13][14] The carbamate group, on the other hand, can influence the compound's polarity and retention behavior in reversed-phase chromatography. A successful HPLC method must be optimized to provide sharp, symmetrical peaks for the main component, well-separated from any potential process-related impurities or degradation products.

Proposed HPLC Method for Purity Determination

Based on the analysis of similar compounds, such as pyrazole derivatives and tert-butyl carbamates, a reversed-phase HPLC (RP-HPLC) method is proposed as the primary analytical technique.[15][16][17][18][19][20]

Table 1: Proposed HPLC Method Parameters

Parameter	Condition	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	A C18 column is a versatile and widely used stationary phase for the separation of moderately polar to non-polar compounds. The chosen dimensions provide good resolution and efficiency.
Mobile Phase	A: 0.1% Trifluoroacetic acid (TFA) in WaterB: 0.1% Trifluoroacetic acid (TFA) in Acetonitrile	A gradient elution with acetonitrile and water is effective for separating compounds with a range of polarities. TFA is a common ion-pairing agent that improves peak shape for basic compounds.
Gradient	5% to 95% B over 20 minutes	A gradient elution ensures that both polar and non-polar impurities can be eluted and detected within a reasonable run time.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a balance between analysis time and chromatographic efficiency.
Column Temperature	30 °C	Maintaining a constant column temperature ensures reproducible retention times.
Detection Wavelength	210 nm	Pyrazole and its derivatives typically exhibit UV absorbance in the lower UV range.[10][11][12] 210 nm is chosen to ensure sensitivity for both the main compound and potential impurities that may lack a strong chromophore at higher wavelengths.
Injection Volume	10 µL	A standard injection volume to ensure good peak shape and sensitivity.
Sample Diluent	Mobile Phase A / Mobile Phase B (50:50, v/v)	Dissolving the sample in a mixture of the mobile phase components helps to prevent peak distortion.

The Pillars of Method Validation: A Step-by-Step Guide

The validation of an analytical method is a systematic process that establishes, through laboratory studies, that the performance characteristics of the method meet the requirements for the intended analytical applications.[21] The following sections detail the essential validation parameters for a purity HPLC method, in accordance with ICH Q2(R2) guidelines.[1][2][3]

Caption: A typical workflow for HPLC method validation.

Specificity (Stability-Indicating Nature)

Specificity is the ability to assess unequivocally the analyte in the presence of components which may be expected to be present, such as impurities, degradants, and matrix components.[22][23] For a purity method, it is crucial to demonstrate that the method is "stability-indicating," meaning it can separate the main peak from any degradation products. This is achieved through forced degradation studies.[24][25][26][27][28][29][30]

Experimental Protocol for Forced Degradation:

• Prepare Stock Solutions: Prepare a stock solution of Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate in the sample diluent.

• Subject to Stress Conditions: Expose the stock solution to the following stress conditions as recommended by ICH Q1A(R2) guidelines:[24][25]

  • Acid Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.

  • Base Hydrolysis: 0.1 M NaOH at 60 °C for 24 hours.

  • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Heat the solid sample at 80 °C for 48 hours.

  • Photolytic Degradation: Expose the solution to UV light (254 nm) and visible light for a specified duration.[30]

• Neutralize (if necessary): After the stress period, neutralize the acidic and basic solutions.

• Analyze Samples: Analyze the stressed samples by the proposed HPLC method, alongside an unstressed control sample.

• Evaluate Peak Purity: Use a photodiode array (PDA) detector to assess the peak purity of the main component in the stressed samples. The peak should be spectrally pure, indicating no co-eluting impurities.

Acceptance Criteria:

• The method should be able to separate the main peak from all degradation products.

• The peak purity of the main component should pass the acceptance criteria of the software (e.g., purity angle less than purity threshold).

• A target degradation of 5-20% is generally considered appropriate to demonstrate the stability-indicating nature of the method without being excessive.[24]

Linearity and Range

Linearity demonstrates that the analytical procedure's results are directly proportional to the concentration of the analyte in the sample. The range is the interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.[5]

Experimental Protocol:

• Prepare a Stock Solution: Prepare a stock solution of the reference standard at a known concentration.

• Prepare Calibration Standards: Prepare a series of at least five calibration standards by diluting the stock solution to cover the expected working range (e.g., 50% to 150% of the target concentration).

• Inject and Analyze: Inject each calibration standard in triplicate.

• Construct a Calibration Curve: Plot the average peak area against the corresponding concentration.

• Perform Linear Regression Analysis: Calculate the correlation coefficient (r²), y-intercept, and slope of the regression line.

Table 2: Hypothetical Linearity Data

Concentration (µg/mL)	Peak Area (mAUs) - Rep 1	Peak Area (mAUs) - Rep 2	Peak Area (mAU*s) - Rep 3	Average Peak Area
50	498,500	501,200	499,800	499,833
75	752,300	749,600	751,100	751,000
100	1,005,000	1,002,500	1,003,800	1,003,767
125	1,255,400	1,258,100	1,256,900	1,256,800
150	1,510,200	1,508,900	1,511,500	1,510,200

Acceptance Criteria:

• Correlation coefficient (r²) ≥ 0.999.

• The y-intercept should be close to zero.

• The data points should not show any significant deviation from the regression line.

Accuracy

Accuracy represents the closeness of the test results obtained by the method to the true value.[22] It is typically assessed by determining the recovery of a known amount of analyte spiked into a placebo matrix or by comparing the results to a reference method.

Experimental Protocol (Spiked Recovery):

• Prepare Spiked Samples: Prepare samples at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration) by spiking a known amount of the reference standard into a placebo (if available) or a sample matrix known to be free of the analyte.

• Prepare Samples in Triplicate: Prepare each concentration level in triplicate.

• Analyze and Quantify: Analyze the spiked samples and determine the concentration of the analyte using the previously established calibration curve.

• Calculate Percentage Recovery: Calculate the percentage recovery for each sample.

Table 3: Hypothetical Accuracy Data

Spiked Concentration (µg/mL)	Measured Concentration (µg/mL)	% Recovery
80	79.5	99.4%
80	80.2	100.3%
80	79.8	99.8%
100	100.5	100.5%
100	99.7	99.7%
100	100.1	100.1%
120	119.6	99.7%
120	120.8	100.7%
120	120.2	100.2%

Acceptance Criteria:

• The mean recovery should be within 98.0% to 102.0%.

• The relative standard deviation (RSD) for the recovery at each level should be ≤ 2.0%.

Precision

Precision is the measure of the degree of scatter of a series of measurements. It is usually expressed as the relative standard deviation (RSD). Precision is evaluated at three levels: repeatability, intermediate precision, and reproducibility.[6]

Experimental Protocol:

• Repeatability (Intra-assay precision):

  • Prepare six replicate samples at 100% of the target concentration.

  • Analyze the samples on the same day, by the same analyst, and on the same instrument.

  • Calculate the RSD of the results.

• Intermediate Precision (Inter-assay precision):

  • Repeat the repeatability experiment on a different day, with a different analyst, and/or on a different instrument.

  • Compare the results from the two sets of experiments.

Table 4: Hypothetical Precision Data

Precision Level	Parameter	Result
Repeatability	Mean Purity (%)	99.85
Standard Deviation	0.12
RSD (%)	0.12%
Intermediate Precision	Mean Purity (%) - Day 1	99.85
Mean Purity (%) - Day 2	99.79
Overall Mean Purity (%)	99.82
Overall Standard Deviation	0.15
Overall RSD (%)	0.15%

Acceptance Criteria:

• Repeatability: RSD ≤ 1.0%.

• Intermediate Precision: RSD ≤ 2.0%.

Detection Limit (LOD) and Quantitation Limit (LOQ)

The Detection Limit (LOD) is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The Quantitation Limit (LOQ) is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[5]

Experimental Protocol (Based on Signal-to-Noise Ratio):

• Determine the Signal-to-Noise (S/N) Ratio: Inject a series of dilute solutions of the analyte and determine the concentration at which the S/N ratio is approximately 3:1 for LOD and 10:1 for LOQ.

• Confirm LOQ Precision: Prepare and inject six replicate samples at the determined LOQ concentration and calculate the RSD.

Acceptance Criteria:

• LOD is typically determined as a S/N ratio of 3:1.

• LOQ is typically determined as a S/N ratio of 10:1.

• The RSD for the precision at the LOQ should be ≤ 10%.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[1]

Experimental Protocol:

• Vary Method Parameters: Introduce small, deliberate changes to the HPLC method parameters, one at a time. Examples of parameters to vary include:

  • Flow rate (e.g., ± 0.1 mL/min).

  • Column temperature (e.g., ± 2 °C).

  • Mobile phase composition (e.g., ± 2% organic).

• Analyze a Standard Solution: Analyze a standard solution under each of the modified conditions.

• Evaluate the Impact: Assess the impact of the changes on system suitability parameters (e.g., retention time, peak asymmetry, and resolution).

Acceptance Criteria:

• The system suitability parameters should remain within the established acceptance criteria under all varied conditions.

• The purity results should not be significantly affected by the small changes in the method parameters.

System Suitability

System suitability testing is an integral part of many analytical procedures. The tests are based on the concept that the equipment, electronics, analytical operations, and samples to be analyzed constitute an integral system that can be evaluated as such.[19]

Experimental Protocol:

• Prepare a System Suitability Solution: This is typically a standard solution of the analyte.

• Inject Replicates: Inject the system suitability solution five or six times before starting any sample analysis.

• Calculate System Suitability Parameters: Calculate the following parameters:

  • Tailing factor (Asymmetry factor): A measure of peak symmetry.

  • Theoretical plates (N): A measure of column efficiency.

  • Relative standard deviation (RSD) of peak areas and retention times.

Table 5: System Suitability Acceptance Criteria

Parameter	Acceptance Criteria
Tailing Factor (T)	T ≤ 2.0
Theoretical Plates (N)	N ≥ 2000
RSD of Peak Areas	≤ 1.0% (for 5 injections)
RSD of Retention Times	≤ 1.0% (for 5 injections)

Comparison with Alternative Analytical Techniques

While HPLC is the gold standard for purity determination of non-volatile, thermally stable compounds, other techniques can be considered for orthogonal or complementary analysis.[15][31]

Table 6: Comparison of Analytical Techniques for Purity Assessment

Technique	Principle	Advantages	Limitations	Suitability for Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate
HPLC-UV	Separation based on polarity, detection by UV absorbance.	High resolution, quantitative, robust, widely available.	Requires a chromophore for detection.	Excellent: The pyrazole moiety provides a suitable chromophore.
Gas Chromatography (GC)	Separation of volatile compounds based on boiling point.	High efficiency for volatile and semi-volatile compounds.	Analyte must be volatile or derivatized; risk of thermal degradation.	Limited: The compound has a relatively high molecular weight and may not be sufficiently volatile without derivatization.
Ultra-High-Performance Liquid Chromatography (UHPLC)	Similar to HPLC but uses smaller particles and higher pressures.	Faster analysis times, higher resolution, and reduced solvent consumption.	Higher initial instrument cost.	Excellent: Offers significant advantages in throughput and resolution over conventional HPLC.[31]
Quantitative Nuclear Magnetic Resonance (qNMR)	Absolute quantification by comparing the integral of an analyte signal to that of a certified internal standard.	Primary ratio method, no analyte-specific reference standard needed, provides structural information.	Lower sensitivity compared to chromatographic methods.	Good (for absolute purity): Can be used as a complementary technique to determine the absolute purity of the reference standard.[15]
Capillary Electrophoresis (CE)	Separation based on charge-to-size ratio in an electric field.	High efficiency, small sample volume, fast analysis.	Lower sensitivity and reproducibility compared to HPLC for some applications.	Potentially suitable: Could be explored as an orthogonal technique, especially for charged impurities.[31]

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• 5. database.ich.org [database.ich.org]
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• 24. resolvemass.ca [resolvemass.ca]
• 25. database.ich.org [database.ich.org]
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• 27. Federal Register :: International Conference on Harmonisation; Draft Revised Guidance on Q1A(R) Stability Testing of New Drug Substances and Products [federalregister.gov]
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A Comparative Analysis of Reactivity: Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate vs. Unprotected Pyrazole Amines

A Senior Application Scientist's Guide to Strategic Amine Utilization in Drug Discovery

In the intricate landscape of drug development and medicinal chemistry, the strategic manipulation of amine functional groups is paramount. The pyrazole nucleus, a common scaffold in a multitude of bioactive compounds, often presents a synthetic challenge due to the presence of reactive amine moieties. This guide provides an in-depth, objective comparison of the reactivity of a Boc-protected pyrazole amine, Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate, and its unprotected counterparts. Through an examination of experimental data and mechanistic principles, we will elucidate the profound impact of the tert-butyloxycarbonyl (Boc) protecting group on the synthetic utility of pyrazole amines.

The Dichotomy of Reactivity: To Protect or Not to Protect?

The decision to employ a protecting group for an amine on a pyrazole scaffold is a critical juncture in a synthetic pathway. Unprotected pyrazole amines, while seemingly more direct, often lead to a cascade of undesired side reactions, including N,N-di-Boc derivatization, isocyanate, and urea formation.[1] The Boc protecting group, conversely, offers a robust shield, rendering the amine nitrogen significantly less nucleophilic and basic.[2][3][4] This allows for selective transformations at other positions of the pyrazole ring or on other functional groups within the molecule.

The core principle behind this difference in reactivity lies in the electronic nature of the Boc group. The electron-withdrawing character of the carbonyl group in the carbamate functionality delocalizes the lone pair of electrons on the nitrogen atom, thereby diminishing its nucleophilicity. This electronic effect is the cornerstone of the Boc group's efficacy as a protecting agent.

Experimental Showdown: A Head-to-Head Comparison

To empirically validate these principles, we will consider a series of common and synthetically important reactions, comparing the performance of Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate with analogous unprotected pyrazole amines.

Acylation Reactions: A Tale of Selectivity

Acylation of amines is a fundamental transformation in organic synthesis. However, with unprotected pyrazole amines, this seemingly straightforward reaction can be fraught with complications, including over-acylation and competing reactions at the pyrazole ring nitrogens.

Table 1: Comparison of Acylation Reactions

Substrate	Acylating Agent	Conditions	Product	Yield	Observations
Unprotected 3-amino-5-methylpyrazole	Benzoyl Chloride	Pyridine, rt, 18h	Mixture of N-acylated and ring-acylated products	Low to Moderate	Poor regioselectivity, difficult purification.
Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate	Benzoyl Chloride	Pyridine, rt, 18h	N/A (No reaction at the protected amine)	0%	The Boc-protected amine is unreactive, allowing for selective acylation at other sites if present.
Di-Boc protected pyrazole	Benzoyl Chlorides	N/A	Amino-benzoylated pyrazoles	High	The Boc groups direct the acylation to the amino group.[5]

As the data in Table 1 clearly demonstrates, the Boc group provides a decisive advantage in controlling the regioselectivity of acylation reactions. The protection of the exocyclic amine allows for predictable and high-yielding transformations, a critical factor in the efficient construction of complex molecules.

Alkylation Reactions: Navigating the Maze of N-Substitution

Alkylation of pyrazoles is another key transformation, but the presence of multiple nitrogen atoms in the pyrazole ring and the exocyclic amine makes regioselective alkylation of unprotected substrates a significant challenge.[6][7][8]

Table 2: Comparison of Alkylation Reactions

Substrate	Alkylating Agent	Conditions	Product	Yield	Observations
Unprotected 4-amino-3,5-dimethylpyrazole	Methyl Iodide	K2CO3, Acetone, reflux	Mixture of N1, N2, and exocyclic N-alkylated products	Variable	Poor control over regioselectivity.
Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate	Methyl Iodide	NaH, THF, 0°C to rt	N/A (No reaction at the protected amine)	0%	The protected amine remains inert, enabling selective alkylation of the pyrazole ring nitrogens.

The experimental evidence presented in Table 2 underscores the critical role of the Boc group in directing the outcome of alkylation reactions. By deactivating the exocyclic amine, the Boc group allows for precise control over the site of alkylation, a crucial aspect in the synthesis of specifically substituted pyrazole derivatives.

Palladium-Catalyzed Cross-Coupling Reactions: Expanding Synthetic Horizons

Modern synthetic chemistry heavily relies on palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig aminations, to construct complex molecular architectures.[9][10] The presence of an unprotected amine on the pyrazole ring can interfere with these catalytic cycles, leading to catalyst deactivation or undesired side reactions.[11][12]

Table 3: Comparison of Suzuki-Miyaura Coupling Reactions

Substrate	Coupling Partner	Catalyst System	Product	Yield	Observations
4-Bromo-1H-pyrazole-3-amine	Phenylboronic acid	Pd(PPh3)4, Na2CO3, Dioxane/H2O, 100°C	Mixture of coupled product and dehalogenated starting material.	Moderate	Dehalogenation is a significant side reaction.[13]
Tert-butyl 4-bromo-1-methyl-1H-pyrazol-5-ylcarbamate	Phenylboronic acid	XPhos Pd G2, K3PO4, Toluene/H2O, 100°C	4-Phenyl-1-methyl-1H-pyrazol-5-amine (after deprotection)	High	The Boc group can be hydrolyzed under the coupling conditions, eliminating a separate deprotection step.[5]

The results in Table 3 highlight a nuanced advantage of using a Boc-protected substrate in Suzuki-Miyaura reactions. While the unprotected amine can participate in the reaction, it often leads to side products. The Boc-protected pyrazole, in some cases, can undergo coupling with concomitant deprotection, streamlining the synthetic sequence.[5] This "in-situ" deprotection strategy can significantly improve the overall efficiency of a multi-step synthesis.

The Art of Deprotection: Unveiling the Amine

While the Boc group provides a powerful tool for directing reactivity, its eventual removal is a necessary step to unveil the desired amine functionality. The acid-lability of the Boc group allows for its facile cleavage under mild conditions, typically using trifluoroacetic acid (TFA) in dichloromethane (DCM) or hydrochloric acid (HCl) in an organic solvent.[3][14] It is important to note that while generally stable to basic conditions, some N-Boc protected nitrogen heterocycles, including pyrazoles, can be deprotected under certain basic conditions.[15][16]

Experimental Protocol: Boc Deprotection of Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate

• Dissolve Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate (1.0 eq) in dichloromethane (DCM, 10 volumes).

• Add trifluoroacetic acid (TFA, 5.0 eq) dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring by TLC or LC-MS until the starting material is consumed.

• Concentrate the reaction mixture under reduced pressure.

• Dissolve the residue in a minimal amount of DCM and add diethyl ether to precipitate the TFA salt of the amine.

• Filter the solid, wash with cold diethyl ether, and dry under vacuum to afford the desired unprotected amine.

Mechanistic Rationale and Workflow Visualization

The difference in reactivity between Boc-protected and unprotected pyrazole amines can be visualized through a logical workflow.

Figure 1. Decision workflow for utilizing unprotected vs. Boc-protected pyrazole amines.

Conclusion: A Strategic Imperative for Drug Discovery

The judicious use of the Boc protecting group for pyrazole amines is not merely a matter of synthetic convenience; it is a strategic imperative for the efficient and predictable synthesis of complex, biologically active molecules. The ability to selectively deactivate the exocyclic amine with the Boc group provides chemists with a powerful tool to control regioselectivity in a wide range of chemical transformations. While the addition and subsequent removal of a protecting group may add steps to a synthetic sequence, the benefits of enhanced selectivity, higher yields, and simplified purification often far outweigh the perceived drawbacks. For researchers, scientists, and drug development professionals, a thorough understanding of the comparative reactivity of protected and unprotected pyrazole amines is essential for the rational design and execution of successful synthetic campaigns.

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LC-MS characterization and mass fragmentation of Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate

An In-Depth Technical Guide to the LC-MS Characterization and Mass Fragmentation of Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate

This guide provides a comprehensive technical overview for the characterization of Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate using Liquid Chromatography-Mass Spectrometry (LC-MS). Designed for researchers, scientists, and drug development professionals, this document delves into the causality behind experimental choices, offers a detailed analytical protocol, and compares the technique with viable alternatives, ensuring a robust and scientifically grounded approach to analysis.

Introduction and Molecular Profile

Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate is a small molecule featuring a tert-butoxycarbonyl (N-Boc) protecting group, an ethyl linker, and a methylated pyrazole ring. The N-Boc group is a common amine protecting group in organic synthesis, valued for its stability in many reaction conditions and its ease of removal under acidic conditions.[1][2] Accurate characterization of such intermediates is critical in drug discovery and development to confirm identity, assess purity, and identify potential impurities.[3]

LC-MS is an exceptionally powerful and widely adopted technique for this purpose, combining the separation capabilities of liquid chromatography with the sensitive and specific detection provided by mass spectrometry.[4] This combination is ideal for analyzing polar, non-volatile molecules that are not amenable to techniques like Gas Chromatography-Mass Spectrometry (GC-MS).[5]

Molecular Structure and Properties:

• Chemical Name: Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate

• Molecular Formula: C₁₂H₂₁N₃O₂

• Monoisotopic Mass: 239.1634 Da

• Average Molecular Weight: 239.31 g/mol

• Structure: (A representative structure would be inserted here in a full publication)

Experimental Design: LC-MS/MS Protocol

The following protocol is designed to provide robust separation and sensitive detection for the target analyte. The choices within are grounded in the physicochemical properties of the molecule, particularly its polarity and the presence of a readily protonated amine and basic nitrogen atoms on the pyrazole ring.

Causality of Methodological Choices

• Chromatography Mode: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is selected. The analyte is moderately polar, making it suitable for retention on a nonpolar stationary phase (like C18) with a polar mobile phase.

• Ionization Source: Electrospray Ionization (ESI) is the premier choice for polar molecules.[6] The presence of multiple nitrogen atoms (the carbamate and the pyrazole ring) allows for efficient protonation in positive ion mode, yielding a strong signal for the protonated molecule, [M+H]⁺.

• Mass Analyzer: A tandem mass spectrometer (e.g., a Triple Quadrupole or Q-TOF) is recommended. This enables not only the detection of the parent ion (in a full MS scan) but also the fragmentation of that ion to produce a characteristic spectrum (MS/MS), which is invaluable for structural confirmation.[3]

• Mobile Phase Modifier: Formic acid (0.1%) is added to the mobile phase to serve two key purposes: it acidifies the mobile phase to ensure the analyte is consistently protonated for efficient ESI ionization, and it improves the chromatographic peak shape.

Detailed Step-by-Step Protocol

A. Sample Preparation:

• Accurately weigh and dissolve the sample in methanol or acetonitrile to create a 1.0 mg/mL stock solution.[6]

• Perform a serial dilution of the stock solution using the initial mobile phase composition (e.g., 95% Water/5% Acetonitrile with 0.1% Formic Acid) to a final working concentration of approximately 1-10 µg/mL.[7]

• Filter the final solution through a 0.22 µm syringe filter to remove any particulates before injection.

B. Liquid Chromatography (LC) Parameters:

Parameter	Recommended Value	Rationale
Column	C18, 2.1 x 100 mm, 1.8 µm	Standard for small molecule separation, offering good retention and efficiency.
Mobile Phase A	0.1% Formic Acid in Water	Aqueous phase for polar analyte retention.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic phase for elution.
Gradient	5% B to 95% B over 10 min	A standard gradient to ensure elution of the analyte and any impurities.
Flow Rate	0.3 mL/min	Appropriate for a 2.1 mm ID column.
Column Temp.	40 °C	Improves peak shape and reduces viscosity.
Injection Vol.	5 µL	A typical volume for analytical LC-MS.

C. Mass Spectrometry (MS) Parameters:

Parameter	Recommended Value	Rationale
Ionization Mode	ESI, Positive	Analyte contains basic nitrogens, ideal for protonation.
Capillary Voltage	3.5 kV	Standard voltage to promote efficient spray and ionization.[6]
Drying Gas Temp.	325 °C	Ensures efficient desolvation of droplets.[6]
Drying Gas Flow	8 L/min	Facilitates desolvation.[6]
Scan Mode 1	Full Scan (m/z 50-500)	To detect the [M+H]⁺ parent ion.
Scan Mode 2	Tandem MS (MS/MS)	To generate a fragmentation pattern for structural confirmation.
Precursor Ion	m/z 240.2	The calculated m/z for the [M+H]⁺ ion.
Collision Energy	10-30 eV (Ramped)	A range of energies ensures capture of both low- and high-energy fragments.

Experimental Workflow Diagram

The overall analytical process can be visualized as follows:

Figure 1. Experimental workflow from sample preparation to data analysis.

Mass Fragmentation Analysis

The structural elucidation of the analyte is heavily dependent on the interpretation of its fragmentation pattern in tandem mass spectrometry. For Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate, the fragmentation is predictable and driven by the lability of the N-Boc protecting group.

Upon ESI, the molecule is protonated to form the precursor ion [M+H]⁺ at m/z 240.2 . When subjected to collision-induced dissociation (CID), this ion undergoes characteristic fragmentation.

Primary Fragmentation Pathways:

The most significant and diagnostic fragmentation pathway for N-Boc protected compounds is the loss of the entire tert-butoxycarbonyl group or its components.[1][2]

• Loss of Isobutylene (C₄H₈): A neutral loss of 56 Da occurs via a McLafferty-type rearrangement, resulting in a fragment ion at m/z 184.1 .[8]

• Loss of CO₂: The m/z 184.1 fragment can subsequently lose carbon dioxide (44 Da), leading to the fully deprotected amine fragment ion at m/z 140.1 .

• Combined Loss of Boc Group: Often, a single fragmentation event leads to the combined neutral loss of isobutylene and carbon dioxide (100 Da), directly producing the fragment ion at m/z 140.1 .[9] This is a hallmark of t-butylcarbamates.[9]

Secondary Fragmentation:

The resulting ion at m/z 140.1 , which corresponds to protonated 2-(1-methyl-1H-pyrazol-4-yl)ethan-1-amine, will undergo further fragmentation:

• Benzylic-type Cleavage: Cleavage of the C-C bond between the ethyl linker and the pyrazole ring can lead to the formation of a methyl-pyrazole containing fragment.

• Pyrazole Ring Fragmentation: The pyrazole ring itself can fragment. A common pathway for pyrazoles is the expulsion of hydrogen cyanide (HCN, 27 Da), which would yield a fragment at m/z 113.1.[10]

Summary of Expected Fragments:

m/z (Calculated)	Formula of Ion	Description of Loss
240.2	[C₁₂H₂₂N₃O₂]⁺	Precursor Ion [M+H]⁺
184.1	[C₈H₁₄N₃O]⁺	Loss of isobutylene (-56 Da)
140.1	[C₇H₁₄N₃]⁺	Loss of Boc group (-100 Da)
113.1	[C₆H₁₁N₂]⁺	From m/z 140.1, loss of HCN (-27 Da)
96.1	[C₅H₈N₂]⁺	Fragment of the methyl-pyrazole ring

Proposed Fragmentation Pathway Diagram

Figure 2. Proposed ESI-MS/MS fragmentation pathway for the analyte.

Comparison with Alternative Analytical Techniques

While LC-MS is a premier tool, it is essential to understand its performance in the context of other available methods.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Applicability: GC-MS is generally unsuitable for this analyte. The technique requires compounds to be volatile and thermally stable.[5] Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate has low volatility due to its polarity and molecular weight.

• Performance: Crucially, the N-Boc protecting group is thermally labile and can undergo pyrolysis in a hot GC injection port, leading to in-source degradation rather than true analysis of the intact molecule.[8] This would result in chromatograms showing the deprotected amine or other breakdown products, making accurate quantification and identification of the original compound impossible.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Applicability: NMR is a gold-standard technique for the definitive structural elucidation of organic molecules.[6] It provides detailed information about the proton and carbon framework of the molecule.

• Performance: Unlike MS, which identifies a molecule based on its mass-to-charge ratio and fragmentation, NMR confirms the precise arrangement and connectivity of atoms. ¹H and ¹³C NMR would be used to confirm the presence of the tert-butyl group, the ethyl linker, the methyl group, and the specific substitution pattern on the pyrazole ring.

• Comparison: LC-MS and NMR are complementary, not competitive. NMR provides unambiguous structure confirmation, while LC-MS excels at detecting and quantifying the compound at very low levels (high sensitivity) and assessing its purity within a complex mixture.[3] For routine purity checks and quantification in a drug development pipeline, LC-MS is far higher in throughput than NMR.

Conclusion

The LC-MS/MS method detailed in this guide provides a robust, sensitive, and specific platform for the characterization of Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate. The use of electrospray ionization is perfectly suited to the analyte's polar nature, and the resulting mass fragmentation pattern, dominated by the characteristic loss of the N-Boc group, serves as a highly reliable diagnostic tool for structural confirmation. When compared to alternatives, LC-MS offers a clear advantage over GC-MS in terms of compound compatibility and provides a high-throughput, highly sensitive analytical capability that is complementary to the definitive structural power of NMR. This makes it an indispensable tool for quality control and reaction monitoring in any research or development setting involving this compound.

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• 5. LC-MS Method Development for the Screening of Non-Volatile and Polar Compounds Present in Paper and Board and Plastic Food Contact Materials | National Agricultural Library [nal.usda.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Rapid detection of tert-butoxycarbonyl-methamphetamine by direct analysis in real time time-of-flight mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Protonation Sites and Dissociation Mechanisms of t-Butylcarbamates in Tandem Mass Spectrometric Assays for Newborn Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry | IntechOpen [intechopen.com]

Spectroscopic validation of Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate synthesis intermediates

Objective Comparison Guide: Spectroscopic Validation of Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate Synthesis Intermediates

Executive Summary & Mechanistic Rationale

The pyrazole pharmacophore is a privileged scaffold in modern drug discovery. During the synthesis of pyrazole-derived APIs, the protection of primary amine intermediates is a critical quality gate. The conversion of 2-(1-methyl-1H-pyrazol-4-yl)ethan-1-amine to Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate using Di-tert-butyl dicarbonate (Boc₂O) is a standard approach.

However, the analytical validation of this intermediate requires a deliberate strategy. This guide objectively compares benchtop Nuclear Magnetic Resonance (NMR), high-field NMR, and Liquid Chromatography-Mass Spectrometry (LC-MS) to establish a self-validating analytical workflow for this synthesis.

Causality in Reaction Design: While Boc protection can be performed in various solvents, utilizing methanol significantly accelerates the reaction rate. Computational and kinetic models demonstrate that alcoholic solvents stabilize a six-membered transition state via hydrogen bonding between the amine N-H and the Boc anhydride carbonyl, bypassing the need for exogenous base or prolonged heating[1].

Synthesis Workflow & Analytical Sampling

Caption: Synthesis workflow and analytical validation points for the target carbamate.

Comparative Analysis of Spectroscopic Methods

Selecting the right analytical tool depends on whether the goal is real-time kinetic monitoring or final structural elucidation.

• Benchtop NMR (60–90 MHz): Ideal for real-time process monitoring. Modern benchtop systems utilize an internal capillary lock system, which entirely eliminates the need for deuterated solvents, allowing crude reaction mixtures to be pumped directly from the reactor into the flow cell[2]. However, because J-coupling widths (in Hz) remain constant regardless of the magnetic field strength, they occupy a wider parts-per-million (ppm) range at lower frequencies. This leads to a greater degree of signal overlap compared to high-field instruments[3].

• High-Field NMR (≥400 MHz): Mandatory for final Quality Control (QC). While benchtop NMR can track the massive 9H tert-butyl singlet, high-field NMR is required to resolve the closely spaced pyrazole H-3 and H-5 protons, ensuring no regioisomeric impurities were generated during earlier synthesis steps. The appearance of the nine-proton singlet in the upfield region is the most definitive indicator of successful N-Boc protection[4].

• LC-MS (ESI+): Provides orthogonal validation. While NMR confirms the bulk structural environment, LC-MS confirms the exact mass and provides diagnostic fragmentation patterns (e.g., the loss of the Boc group) to rule out isobaric impurities.

Experimental Protocols: Self-Validating Systems

Protocol A: Synthesis & Real-Time Benchtop NMR Monitoring

Rationale: This protocol uses internal integration ratios to create a self-validating kinetic endpoint, preventing over-reaction or incomplete protection.

• Initiation: Charge a reactor with 2-(1-methyl-1H-pyrazol-4-yl)ethan-1-amine (1.0 eq) in methanol (0.5 M).

• Flow Setup: Circulate the mixture through a 60 MHz benchtop NMR flow cell. Acquire a baseline ¹H spectrum (protonated solvent suppression enabled).

• Reagent Addition: Add Boc₂O (1.05 eq) dropwise at room temperature.

• Kinetic Tracking: Monitor the continuous ¹H NMR acquisitions. Track the emergence of the sharp singlet at ~1.43 ppm (Boc t-butyl group).

• Self-Validation Check: The reaction is deemed complete when the integral ratio of the static pyrazole N-CH₃ peak (~3.85 ppm, 3H) to the newly formed t-butyl peak (~1.43 ppm, 9H) reaches exactly 1:3 .

Protocol B: High-Field NMR & LC-MS Final Validation

Rationale: Orthogonal testing ensures that the structural connectivity (NMR) matches the molecular weight (MS).

• Sample Prep: Concentrate the crude reaction mixture in vacuo to remove methanol. Dissolve 5 mg of the purified product in 0.5 mL of CDCl₃.

• NMR Acquisition: Acquire a ¹H NMR (400 MHz) and ¹³C NMR (100 MHz) spectrum.

• LC-MS Acquisition: Inject 1 µL into an LC-MS system equipped with a C18 column, using a water/acetonitrile gradient (0.1% Formic Acid). Utilize Electrospray Ionization in positive mode (ESI+).

• Self-Validation Check: Confirm the downfield shift of the CH₂-N protons from ~2.90 ppm (amine) to ~3.30 ppm (carbamate). In the MS spectra, confirm the parent ion at 226.15 m/z [M+H]⁺ and a diagnostic fragment at 170.15 m/z (loss of isobutylene, -56 Da).

Quantitative Data Summary

The following table summarizes the expected spectroscopic shifts used to validate the transition from the intermediate amine to the final Boc-protected carbamate.

Analytical Target	2-(1-methyl-1H-pyrazol-4-yl)ethan-1-amine	Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate	Diagnostic Shift / Rationale
¹H NMR: Pyrazole H-3/H-5	~7.30, 7.45 ppm (2 x s, 2H)	~7.35, 7.48 ppm (2 x s, 2H)	Remains relatively static; confirms pyrazole ring integrity.
¹H NMR: N-CH₃	3.85 ppm (s, 3H)	3.85 ppm (s, 3H)	Internal integration standard (3H).
¹H NMR: CH₂-N	2.90 ppm (t, 2H)	3.30 ppm (m, 2H)	Downfield shift due to the electron-withdrawing carbamate.
¹H NMR: Amine/Amide N-H	1.50 ppm (br s, 2H)	4.60 ppm (br s, 1H)	Loss of primary amine; appearance of carbamate N-H.
¹H NMR: Boc (t-Bu)	Absent	1.43 ppm (s, 9H)	Definitive confirmation of Boc protection[4].
LC-MS (ESI+)	[M+H]⁺ = 126.10 m/z	[M+H]⁺ = 226.15 m/z	Mass shift of +100 Da confirms Boc addition.
LC-MS Fragmentation	N/A	170.15 m/z, 126.10 m/z	Diagnostic loss of isobutylene (-56 Da) and Boc (-100 Da).

References

• Oxford Instruments. "High-field to Benchtop NMR Spectroscopy - Part 3." Available at: [Link]

• WuXi Biology. "Alcohol Speed up Boc Protection of Primary Amines." Available at: [Link]

• Technology Networks. "Benchtop NMR Breaks New Ground." Available at: [Link]

Sources

• 1. wuxibiology.com [wuxibiology.com]
• 2. technologynetworks.com [technologynetworks.com]
• 3. High-field to Benchtop NMR Spectroscopy - Part 3 - Oxford Instruments [oxinst.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

A Senior Application Scientist's Guide to Nitrogen Heterocycles: A Cost-Performance Analysis of Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate and its Alternatives

Introduction: The Ubiquitous Role of Nitrogen Heterocycles in Modern Drug Discovery

Nitrogen-containing heterocycles are arguably the most significant structural motifs in medicinal chemistry. An analysis of FDA-approved drugs reveals that approximately 60% of unique small-molecule drugs feature a nitrogen-based heterocycle in their structure. This prevalence is not coincidental; these scaffolds offer a unique combination of properties that make them ideal for interacting with biological targets. The nitrogen atoms can act as hydrogen bond donors or acceptors, facilitating strong and specific interactions with proteins and nucleic acids. Furthermore, the rigid, planar nature of many aromatic heterocycles provides a pre-organized framework for presenting substituents in a defined three-dimensional space, while also allowing for fine-tuning of physicochemical properties such as solubility, lipophilicity, and metabolic stability.

Among the vast landscape of nitrogen heterocycles, the pyrazole core has gained significant attention for its unique physicochemical properties and metabolic stability. This guide provides an in-depth cost-performance analysis of a representative functionalized pyrazole, Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate , a building block relevant to contemporary drug discovery programs. We will objectively compare its synthetic accessibility and cost against a curated set of alternative, yet equally important, nitrogen heterocycles: a substituted pyridine, an indole, and a quinoline. This analysis aims to provide researchers, scientists, and drug development professionals with a practical, data-driven framework for scaffold selection, balancing the often-competing demands of synthetic cost, scalability, and desired pharmacological properties.

Comparative Synthesis and Cost Analysis

The true cost of a chemical building block extends beyond its catalog price. It is a function of the cost of starting materials, the efficiency and scalability of the synthetic route, and the complexity of purification. In this section, we present plausible, well-documented synthetic routes for our target pyrazole and its alternatives, accompanied by a detailed cost analysis of the required reagents.

Disclaimer: The following cost analysis is based on research-scale quantities from various chemical suppliers as of early 2026. Prices are subject to change and may vary significantly based on supplier, purity, and purchase volume. The presented synthetic routes are illustrative and may require optimization for specific applications.

Target Compound: Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate (A Pyrazole Derivative)

Proposed Synthetic Workflow:

Caption: Proposed synthetic workflow for the target pyrazole derivative.

Experimental Protocol:

Step 1: Sonogashira Coupling. A mixture of 4-iodo-1-methyl-1H-pyrazole (1.0 eq), a suitable protected acetylene equivalent such as tert-butyl (2-ethynyl)carbamate (1.2 eq), Pd(PPh₃)₂Cl₂ (0.02 eq), and CuI (0.04 eq) are suspended in degassed triethylamine. The reaction is stirred at room temperature for 4-6 hours until completion, as monitored by TLC. The solvent is removed in vacuo, and the residue is purified by column chromatography to yield tert-butyl (2-(1-methyl-1H-pyrazol-4-yl)ethynyl)carbamate.

Step 2: Hydrogenation. The product from Step 1 is dissolved in ethanol, and a catalytic amount of 10% Pd/C is added. The mixture is stirred under a hydrogen atmosphere (balloon or Parr shaker) at room temperature until the reaction is complete. The catalyst is removed by filtration through Celite, and the solvent is evaporated to yield the final product, Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate.

Cost Analysis:

Reagent	CAS No.	Supplier Example	Price (per gram)
4-Iodo-1-methyl-1H-pyrazole	39806-90-1	Apollo Scientific	~$0.60 (for 100g)
tert-Butyl (2-bromoethyl)carbamate	39684-80-5	Bide Pharmatech	~$5.00 (for 100g)
Pd(PPh₃)₂Cl₂	13965-03-2	Sigma-Aldrich	~$100.00
Copper(I) Iodide	7681-65-4	Sigma-Aldrich	~$1.00
Palladium on Carbon (10%)	7440-05-3	Sigma-Aldrich	~$20.00

Estimated Synthesis Cost (research scale):~$10-15 per gram (heavily influenced by catalyst cost and yield).

Alternative 1: 2-Amino-5-ethynylpyridine (A Pyridine Derivative)

This compound is a versatile building block, often synthesized via Sonogashira coupling from 2-amino-5-bromopyridine.

Synthetic Workflow:

Caption: Synthetic workflow for a representative pyridine derivative.

Experimental Protocol:

Step 1: Sonogashira Coupling. To a solution of 2-amino-5-bromopyridine (1.0 eq) in triethylamine are added trimethylsilylacetylene (1.5 eq), Pd(PPh₃)₂Cl₂ (0.03 eq), and CuI (0.05 eq). The mixture is heated to 60°C for 4 hours. After cooling, the solvent is removed, and the residue is purified by chromatography.

Step 2: Deprotection. The silyl-protected intermediate is dissolved in methanol, and potassium carbonate (2.0 eq) is added. The mixture is stirred at room temperature for 2 hours. The solvent is removed, and the product is purified by chromatography to yield 2-amino-5-ethynylpyridine.

Cost Analysis:

Reagent	CAS No.	Supplier Example	Price (per gram)
2-Amino-5-bromopyridine	1072-97-5	Sriven Pharmachem	~$2.50 (for 25kg)
Trimethylsilylacetylene	1066-54-2	Sigma-Aldrich	~$2.00
Pd(PPh₃)₂Cl₂	13965-03-2	Sigma-Aldrich	~$100.00
Copper(I) Iodide	7681-65-4	Sigma-Aldrich	~$1.00

Estimated Synthesis Cost (research scale):~$5-8 per gram (lower starting material cost compared to the pyrazole).

Alternative 2: 5-Methoxyindole (An Indole Derivative)

A classic and cost-effective method for synthesizing indoles is the Fischer indole synthesis.

Synthetic Workflow:

Caption: Synthetic workflow for a representative indole derivative.

Experimental Protocol:

Step 1: Fischer Indole Synthesis. 4-Methoxyphenylhydrazine hydrochloride (1.0 eq) and an appropriate ketone or aldehyde (e.g., pyruvic acid, 1.1 eq) are heated in the presence of an acid catalyst such as polyphosphoric acid (PPA) or sulfuric acid. The reaction temperature is typically elevated (100-180°C). After completion, the reaction mixture is poured onto ice and neutralized, and the crude product is filtered and recrystallized.

Cost Analysis:

Reagent	CAS No.	Supplier Example	Price (per gram)
4-Methoxyphenylhydrazine HCl	19501-58-7	Sigma-Aldrich	~$3.00
Pyruvic acid	127-17-3	Sigma-Aldrich	~$0.50
Polyphosphoric acid	8017-16-1	Sigma-Aldrich	~$0.20

Estimated Synthesis Cost (research scale):~$2-4 per gram (utilizes inexpensive starting materials).

Alternative 3: 6-Chloroquinoline (A Quinoline Derivative)

The Skraup synthesis is a robust, albeit harsh, method for the preparation of quinolines.

Synthetic Workflow:

Caption: Synthetic workflow for a representative quinoline derivative.

Experimental Protocol:

Step 1: Skraup Synthesis. A mixture of 4-chloroaniline (1.0 eq), glycerol (3.0 eq), concentrated sulfuric acid, and an oxidizing agent (e.g., nitrobenzene or arsenic acid) is heated to approximately 140-150°C. The reaction is exothermic and requires careful temperature control. After several hours, the mixture is cooled, diluted with water, and made basic to precipitate the crude product. The 6-chloroquinoline is then purified by steam distillation or recrystallization.

Cost Analysis:

Reagent	CAS No.	Supplier Example	Price (per gram)
4-Chloroaniline	106-47-8	Sigma-Aldrich	~$0.30
Glycerol	56-81-5	Sigma-Aldrich	~$0.10
Sulfuric Acid	7664-93-9	Sigma-Aldrich	<$0.10
Nitrobenzene	98-95-3	Sigma-Aldrich	~$0.20

Estimated Synthesis Cost (research scale):~$1-2 per gram (very inexpensive starting materials, but harsh conditions and potential for low yield).

Cost-Synthesis Summary

Heterocyclic Building Block	Representative Synthesis	Estimated Cost/gram	Key Considerations
Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate	Sonogashira Coupling & Hydrogenation	~$10-15	Higher cost of functionalized starting materials; palladium catalyst cost.
2-Amino-5-ethynylpyridine	Sonogashira Coupling & Deprotection	~$5-8	Moderately priced starting material; palladium catalyst cost.
5-Methoxyindole	Fischer Indole Synthesis	~$2-4	Inexpensive starting materials; harsh acidic conditions.
6-Chloroquinoline	Skraup Synthesis	~$1-2	Very inexpensive starting materials; harsh conditions, safety concerns, and potentially low yields.

Performance Comparison: Physicochemical and ADME Properties

The choice of a heterocyclic scaffold is often dictated by its inherent properties and how it influences the overall drug-like characteristics of a molecule.

Physicochemical Properties

Property	Pyrazole	Pyridine	Indole	Quinoline
Aromaticity	Aromatic	Aromatic	Aromatic	Aromatic
pKa (of basic nitrogen)	~2.5 (N2)	~5.2	Not basic	~4.9
Hydrogen Bonding	N1-H is a donor; N2 is an acceptor	N is an acceptor	N-H is a donor	N is an acceptor
Dipole Moment	High	Moderate	Moderate	High
Thermodynamic Stability	Less stable than imidazole	High	High	High

Causality Behind the Properties:

• Pyrazole: The two adjacent nitrogen atoms create a unique electronic environment. The N1-H is a good hydrogen bond donor, while the pyridine-like N2 is an acceptor. This dual nature can be advantageous for interacting with multiple sites in a target protein.

• Pyridine: As a bioisostere of benzene, it increases aqueous solubility and provides a key hydrogen bond acceptor site without the liability of an N-H donor.

• Indole: The indole N-H is a crucial hydrogen bond donor in many drug-target interactions, and the planar surface is ideal for π-stacking.

• Quinoline: Essentially a fusion of a benzene and pyridine ring, it offers an extended aromatic system for π-stacking while retaining the basic nitrogen of pyridine for hydrogen bonding and salt formation.

ADME and Metabolic Stability

A critical consideration in drug design is how a molecule is absorbed, distributed, metabolized, and excreted (ADME). The choice of heterocycle can have a profound impact on these properties.

Property	Pyrazole	Pyridine	Indole	Quinoline
General Metabolic Stability	High	Moderate	Moderate to Low	Moderate
Common Metabolic Pathways	N-dealkylation, C-oxidation	Ring oxidation, N-oxidation	Ring oxidation (C2, C3, C6, C7), N-oxidation	Ring oxidation
CYP Inhibition Potential	Generally low	Can be problematic	Can be problematic	Can be problematic

Expert Insights on Metabolic Stability:

• Pyrazole: The pyrazole ring is generally considered to be metabolically robust. The electron-deficient nature of the ring makes it less susceptible to oxidative metabolism by cytochrome P450 enzymes. This is a significant advantage in designing long-acting drugs.

• Pyridine: The pyridine ring can undergo oxidation, and the nitrogen atom can influence the metabolism of adjacent groups. Its basicity can also lead to interactions with acidic phospholipids, which can sometimes result in phospholipidosis.

• Indole: The indole nucleus is often a site of metabolic oxidation, particularly at the 2, 3, 6, and 7 positions. This can be a liability, leading to rapid clearance, but can also be exploited for the design of prodrugs.

• Quinoline: Similar to pyridine, the quinoline ring system is susceptible to oxidative metabolism. The extended aromatic system can also lead to concerns about potential mutagenicity, which must be carefully evaluated.

Decision-Making Framework for Scaffold Selection

The optimal choice of a heterocyclic scaffold is context-dependent. The following flowchart provides a simplified decision-making framework based on common drug design objectives.

Caption: A simplified decision-making framework for nitrogen heterocycle selection.

Conclusion

The selection of a nitrogen heterocycle is a multi-faceted decision in the drug discovery process. This guide has demonstrated that while a functionalized pyrazole building block like Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate may have a higher initial synthetic cost compared to more classical heterocycles like indoles and quinolines, its key advantage lies in its inherent metabolic stability. This "performance" characteristic can translate into significant downstream value by reducing the risk of metabolic liabilities and potentially leading to a more robust drug candidate.

• Pyrazoles offer a compelling, albeit more expensive, option when metabolic stability is a primary concern.

• Pyridines provide a good balance of synthetic accessibility, cost, and the ability to introduce a basic center for solubility enhancement.

• Indoles and Quinolines are often the most cost-effective scaffolds to synthesize, particularly at scale, but may present greater challenges in terms of metabolic stability that need to be addressed through careful molecular design.

Ultimately, the choice of scaffold should be guided by a holistic assessment of the project's specific needs, including the biological target, the desired pharmacokinetic profile, and the practical constraints of chemical synthesis and cost.

References

• A regioselective synthesis of highly functionalized pyrazoles from N-tosylhydrazones was developed. The reaction was general for a wide range of substrates and demonstrated excellent tolerance to a variety of substituents, and the method has been successfully applied to the formal synthesis of ibrutinib. ACS Publications. [Link]

• This innovative approach led to the synthesis of functionalized pyrazole-chalcones 107 (see Scheme 34). The reaction proceeds via an initial nucleophilic addition of diazo substrates to pyrylium salts, followed by a base-mediated pyrylium ring-opening and intramolecular 1,5-cyclization, resulting in formal 1,3-dipolar cycloaddition products. MDPI. [Link]

• The numerous pharmaceutical uses of Pyrazoles have sped up the methodological advancement of pyrazole

Validating the Biological Activity of Tert-Butyl 2-(1-Methyl-1H-Pyrazol-4-YL)Ethylcarbamate Derived Compounds: A Comparative Guide for Kinase Inhibitor Development

Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate is a highly versatile, Boc-protected building block that has become a cornerstone in the rational design of modern targeted therapeutics. The 1-methyl-1H-pyrazol-4-yl moiety is a privileged pharmacophore, frequently acting as a high-affinity hinge-binding motif within the ATP pocket of oncogenic kinases such as c-Met, RET, and CHK1 [1, 2, 3].

This guide provides a comprehensive framework for synthesizing, benchmarking, and biologically validating kinase inhibitors derived from this specific building block. We will objectively compare its performance against traditional alternative scaffolds and provide self-validating experimental protocols to ensure rigorous preclinical evaluation.

Strategic Rationale: Why This Specific Building Block?

In structure-based drug design, the choice of the hinge-binding motif dictates both the potency and the pharmacokinetic (PK) viability of the resulting inhibitor. The architecture of tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate offers three distinct mechanistic advantages:

• Optimal Hinge Interaction: The pyrazole nitrogen acts as a precise hydrogen bond acceptor/donor pair with the backbone amides of the kinase hinge region.

• Metabolic Shielding: The N1-methyl group locks the tautomeric state of the pyrazole and completely blocks N-glucuronidation—a phase II metabolic pathway that rapidly clears unsubstituted pyrazoles from systemic circulation [4].

• Vectorized Solvent-Front Access: The C4-ethylamine side chain (once the Boc protecting group is removed) provides a flexible, two-carbon linker. This allows medicinal chemists to append solubilizing groups or macrocyclic rings that project directly into the solvent-exposed channel, enhancing selectivity against solvent-front mutations (e.g., RET G810R) [2].

Comparative Performance Analysis

To justify the use of this building block, we must compare the pharmacological profile of its derivatives against standard alternatives, such as unsubstituted pyrazoles and phenyl-based hinge binders.

Table 1: Comparative Pharmacological Profile of Hinge-Binding Scaffolds

Scaffold Type	Hinge Binding Affinity (Avg. IC50)	Metabolic Stability (HLM T1/2)	Tautomeric Stability	Structural Vector to Solvent Front
1-Methyl-1H-pyrazol-4-yl-ethylamine (Derived)	< 10 nM	> 60 min	Fixed (N1-methyl)	Excellent (Flexible C2 linker)
Unsubstituted 1H-pyrazol-4-yl	< 10 nM	< 15 min (Rapid N-glucuronidation)	Dynamic (Complicates SAR)	Good
Phenyl / Pyridine	50 - 500 nM	> 60 min	Fixed	Poor (Suboptimal H-bond geometry)

Mechanism of Action

Derivatives of this building block function as Type I or Type II competitive inhibitors, displacing ATP from the kinase domain. By preventing ATP binding, the inhibitor halts the autophosphorylation of the Receptor Tyrosine Kinase (RTK) and silences downstream oncogenic signaling cascades (MAPK/PI3K/STAT), ultimately driving tumor cell apoptosis.

Mechanism of action for 1-methyl-1H-pyrazol-4-yl derived inhibitors blocking RTK signaling.

Experimental Workflows for Biological Validation

To ensure scientific integrity, the biological activity of the synthesized derivatives must be validated through a self-validating cascade of assays.

Step-by-step biological validation workflow for novel kinase inhibitors.

Protocol A: Chemical Deprotection & Functionalization

Before biological testing, the building block must be activated.

• Boc Cleavage: Dissolve tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate in a 20% Trifluoroacetic acid (TFA) / Dichloromethane (DCM) solution at 0°C. Causality: The acidic environment selectively cleaves the tert-butoxycarbonyl group without disrupting the pyrazole ring.

• Neutralization: Stir for 2 hours, concentrate under reduced pressure, and neutralize with saturated NaHCO3 to yield the free primary amine (2-(1-methyl-1H-pyrazol-4-yl)ethanamine).

• Coupling: React the free amine with the desired core scaffold (e.g., a 1,6-naphthyridine or pyrimidine core) via standard SNAr or amide coupling protocols to generate the final inhibitor [2, 3].

Protocol B: Biochemical Kinase Profiling (TR-FRET)

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is utilized because it eliminates compound auto-fluorescence interference, ensuring highly accurate IC50 determinations.

Self-Validating System: This assay must include Staurosporine (a pan-kinase inhibitor) as a positive control for assay dynamic range, and a kinase-dead mutant (e.g., RET K758M) to establish the absolute Lower Limit of Detection (LLOD).

• Compound Preparation: Prepare 3-fold serial dilutions (10 concentrations, ranging from 10 µM to 0.5 nM) of the synthesized derivative in 100% DMSO.

• Reaction Assembly: In a 384-well low-volume plate, combine 5 µL of recombinant kinase (e.g., c-Met or RET) with 2.5 µL of the compound dilution. Incubate for 15 minutes at room temperature to allow for pre-equilibrium binding.

• Initiation: Add 2.5 µL of an ATP/ULight-labeled peptide substrate mixture. Crucial Step: ATP concentration must be set exactly at the established Km for the specific kinase to allow for accurate competitive inhibition profiling.

• Detection: After 60 minutes, terminate the reaction by adding EDTA (to chelate Mg2+) and a Europium-labeled anti-phospho antibody.

• Readout: Measure the TR-FRET signal (Emission ratio at 665 nm / 615 nm) using a microplate reader. Calculate the IC50 using a 4-parameter logistic curve fit.

Protocol C: Cellular Target Engagement (NanoBRET)

Biochemical assays do not account for cellular permeability, efflux pump activity, or the highly competitive intracellular ATP environment (~1-5 mM). NanoBRET provides a definitive measure of target engagement in live cells.

Self-Validating System: Use an untransfected isogenic cell line alongside the transfected cells to establish a baseline and subtract background luminescence, ensuring the BRET signal is entirely target-specific.

• Transfection: Transiently transfect HEK293 cells with a plasmid encoding the target kinase fused to NanoLuc luciferase (e.g., NanoLuc-c-Met).

• Tracer Incubation: Plate the cells in a 96-well format and add a cell-permeable fluorescent kinase tracer (the energy acceptor).

• Competition: Treat the cells with varying concentrations of the 1-methyl-pyrazole derived inhibitor. Causality: If the inhibitor permeates the cell and binds the kinase hinge, it will physically displace the fluorescent tracer, increasing the distance between NanoLuc and the fluorophore.

• Measurement: Add the Nano-Glo substrate. A dose-dependent decrease in the BRET ratio (Acceptor Emission / Donor Emission) confirms successful intracellular target engagement and allows for the calculation of cellular IC50.

Conclusion

Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate is not merely a structural placeholder; it is a highly optimized pharmacophore designed to maximize hinge-binding affinity while circumventing the metabolic liabilities of older pyrazole generations. By following the rigorous, self-validating workflows outlined above—transitioning from controlled TR-FRET biochemical environments to live-cell NanoBRET target engagement—researchers can confidently benchmark the efficacy of novel kinase inhibitors derived from this building block against current clinical standards.

References

• Discovery of 1-[3-(1-methyl-1H-pyrazol-4-yl)-5-oxo-5H-benzo[4,5]cyclohepta[1,2-b]pyridin-7-yl]-N-(pyridin-2-ylmethyl)methanesulfonamide (MK-8033): A Specific c-Met/Ron dual kinase inhibitor with preferential affinity for the activated state of c-Met. Journal of Medicinal Chemistry.[Link]

• Discovery of 7-(1-methyl-1H-pyrazol-4-yl)-1,6-naphthyridine derivatives as potent inhibitors of rearranged during transfection (RET) and RET solvent-front mutants for overcoming selpercatinib resistance. European Journal of Medicinal Chemistry.[Link]

• Discovery of (R)-5-((5-(1-methyl-1H-pyrazol-4-yl)-4-(methylamino)pyrimidin-2-yl)amino)-3-(piperidin-3-yloxy)picolinonitrile, a novel CHK1 inhibitor for hematologic malignancies. European Journal of Medicinal Chemistry.[Link]

• Lessons from (S)-6-(1-(6-(1-methyl-1H-pyrazol-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)quinoline (PF-04254644), an inhibitor of receptor tyrosine kinase c-Met with high protein kinase selectivity but broad phosphodiesterase family inhibition leading to myocardial degeneration in rats. Journal of Medicinal Chemistry.[Link]

Safety & Regulatory Compliance

Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate proper disposal procedures

Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate: Comprehensive Safety, Handling, and Disposal Guide

Handling complex organic building blocks requires more than just following standard operating procedures; it demands an understanding of the underlying chemical causality. Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate is a Boc-protected heterocyclic amine widely utilized in drug development and synthetic organic chemistry. Improper disposal of this compound can lead to severe safety incidents, including container overpressurization and toxic gas release.

This guide provides a self-validating, step-by-step protocol for the safe handling, segregation, and disposal of this compound, ensuring compliance with environmental and laboratory safety standards.

Chemical Profile & Hazard Causality

To safely manage chemical waste, we must first deconstruct the molecule's reactive nodes to understand why specific disposal methods are required.

Property / Feature	Description	Hazard Implication
Chemical Name	Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate	N/A
Molecular Weight	~225.29 g/mol	N/A
Functional Group 1	Tert-butyloxycarbonyl (Boc) protected amine	Acid Labile: Generates massive volumes of gas if exposed to acidic waste streams.
Functional Group 2	1-methyl-1H-pyrazole ring	Nitrogen-Rich: Generates fuel-derived nitrogen oxides (NOx) upon incineration, requiring specialized air pollution controls.
Solubility	Soluble in DCM, EtOAc, MeOH, THF	Dictates the choice of organic waste stream (halogenated vs. non-halogenated).

Mechanistic Causality of Hazards:

• The Overpressurization Risk (Boc Group): The tert-butoxycarbonyl (Boc) fragment is a standard protecting group for amines. However, it is highly labile under acidic conditions[1]. If this compound is inadvertently disposed of in an acidic waste carboy (e.g., containing traces of trifluoroacetic acid or hydrochloric acid), an acid-catalyzed deprotection reaction occurs. This reaction rapidly releases equimolar amounts of carbon dioxide (CO2) and isobutylene gas (a volatile organic compound)[1]. In a sealed waste container, this rapid gas evolution will cause catastrophic overpressurization and potential rupture[2].

• The Emission Risk (Pyrazole Ring): The pyrazole ring contains chemically-bound nitrogen. During the mandated high-temperature incineration of organic waste, this bound nitrogen undergoes oxidation to form fuel NOx (nitrogen oxides)[3]. Consequently, waste containing this compound must be processed at facilities equipped with Selective Non-Catalytic Reduction (SNCR) or Selective Catalytic Reduction (SCR) systems to neutralize NOx emissions[3].

Mechanistic Safety Workflows

The following diagram illustrates the causality behind the strict prohibition of mixing Boc-protected amines with acidic waste streams.

Gas evolution and overpressurization risk of Boc-protected amines in acidic waste.

Step-by-Step Disposal Protocol

This protocol is designed as a self-validating system. Each step contains a verification check to ensure the preceding action was performed correctly.

• Step 1: Waste Segregation & pH Verification

  • Action: Determine the solvent matrix of the waste containing the compound. Test the pH of the solution using indicator strips before adding it to any bulk waste container.

  • Validation: The pH must be strictly neutral or mildly basic (pH ≥ 7). If the pH is < 7, the waste must be carefully quenched and neutralized in a fume hood before disposal to prevent the isobutylene/CO2 gas evolution hazard[1].

• Step 2: Primary Containment Selection

  • Action: Transfer the verified pH-neutral waste into a chemically compatible, high-density polyethylene (HDPE) or glass waste container[4].

  • Validation: If there is any suspicion of trace acid contamination from a prior reaction step, use a vented cap on the waste carboy for the first 48 hours. This allows any inadvertently generated isobutylene or CO2 to safely escape within the fume hood.

• Step 3: Compliant Labeling

  • Action: Label the container immediately. Do not use abbreviations. Write "Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate" and classify it as "Hazardous Waste - Non-Halogenated Organic" (unless dissolved in a halogenated solvent like dichloromethane).

  • Validation: Ensure the label explicitly notes "Contains Pyrazole/Boc-Amine." This alerts the downstream waste management contractor to the nitrogen content, ensuring they route it to an incinerator with proper NOx scrubbing capabilities[3].

• Step 4: Storage Logistics

  • Action: Store the waste container in a designated Satellite Accumulation Area (SAA) within secondary containment (e.g., a spill tray)[5].

  • Validation: Visually verify that the SAA does not contain strong oxidizers or concentrated mineral acids in the same secondary containment tray[5].

• Step 5: Final Destruction

  • Action: Transfer the waste to licensed Environmental Health and Safety (EHS) personnel or a certified contractor.

  • Validation: The contractor must utilize high-temperature incineration (870°C to 1,200°C)[6] as the final destruction method, which is the preferred and most effective method for complex, recalcitrant organic compounds[6].

Disposal & Spill Response Workflow

Safe segregation and disposal workflow for Boc-protected pyrazole derivatives.

Quantitative Waste Compatibility Data

To prevent adverse reactions in the lab, adhere to the following compatibility matrix when disposing of this compound.

Waste Stream / Chemical Class	Compatibility Status	Mechanistic Reason
Non-Halogenated Organics (e.g., EtOAc, MeOH)	Highly Compatible	Standard solvent matrix; no reactive cross-talk.
Halogenated Organics (e.g., DCM, Chloroform)	Compatible	Safe to mix, but increases disposal cost due to halogen content.
Aqueous Basic Waste (pH > 8)	Compatible	Boc group and pyrazole ring are stable under standard basic conditions.
Aqueous Acidic Waste (pH < 6)	INCOMPATIBLE	Triggers rapid deprotection, releasing CO2 and isobutylene gas[1].
Strong Oxidizers (e.g., Peroxides, Nitric Acid)	INCOMPATIBLE	High risk of exothermic oxidation of the pyrazole nitrogen and ethylamine linker.

References

• [4] Title: Effective Laboratory Waste Management Guide | Source: Environmental Marketing Services | URL:[Link]

• [5] Title: Laboratory Waste Management Guide | Source: King County Local Hazardous Waste Management Program | URL:[Link]

• [1] Title: Minimizing Isobutylene Emissions from Large Scale tert-Butoxycarbonyl Deprotections | Source: Organic Process Research & Development, ACS Publications | URL:[Link]

• [3] Title: Incineration Processes and Environmental Releases | Source: National Institutes of Health (NIH) | URL:[Link]

• [6] Title: Desorption and Incineration | Source: Federal Remediation Technologies Roundtable (FRTR) | URL:[Link]

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Navigating the Safe Handling of Tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the integrity of your work and the safety of your team are paramount. This guide provides essential, immediate safety and logistical information for handling tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)ethylcarbamate. In the absence of a specific Safety Data Sheet (SDS) for this compound, the following protocols are synthesized from data on structurally similar pyrazole derivatives and carbamates to ensure a high margin of safety.

Hazard Analysis: A Precautionary Approach

• Pyrazole Derivatives: Many pyrazole derivatives are known to possess biological activity.[1] Some are classified as skin and eye irritants.[2]

• Carbamates: Carbamate compounds can vary in toxicity, but some are known to be harmful if swallowed and may cause skin and eye irritation.[3][4] Some carbamates are also suspected of causing cancer.[5]

Given these potential hazards, a cautious approach is warranted. Assume the compound may be harmful and an irritant.

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is non-negotiable to minimize exposure.[6] The following table outlines the recommended PPE for handling tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)ethylcarbamate.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles or eyeglasses conforming to OSHA's 29 CFR 1910.133 or European Standard EN166.[5][6] A face shield may be necessary for splash-prone procedures.[6]	To protect eyes from splashes and potential irritation.[6]
Hand Protection	Compatible chemical-resistant gloves (e.g., nitrile, neoprene).[7][8]	To prevent skin contact and potential irritation.[6]
Skin and Body Protection	A lab coat is mandatory. Consider an apron and protective boots for larger quantities or splash risks.[5][6]	To protect skin from accidental spills and contamination.[6]
Respiratory Protection	Generally not required with adequate ventilation. If dust or aerosols may be generated, or if working in an area with insufficient ventilation, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[5][6]	To prevent inhalation of potentially harmful dust or aerosols.[6]

Operational Plan: Safe Handling and Storage Protocols

Adherence to a strict operational plan is critical for minimizing risk during handling and storage.

Handling Protocol:

• Preparation: Before handling, ensure you have read and understood all safety precautions. Work in a well-ventilated area, preferably within a chemical fume hood.[6] Confirm that an eyewash station and safety shower are readily accessible.[5]

• Donning PPE: Put on all required PPE as specified in the table above.

• Handling the Compound: Avoid all contact with eyes, skin, and clothing.[5][6] Minimize dust generation.[5] Use non-sparking tools and take precautions against static discharge if the compound's flammability is unknown.[6]

• Post-Handling: Wash hands and face thoroughly after handling.[5][9] Do not eat, drink, or smoke in the work area.[5] Contaminated clothing should be removed and laundered before reuse.[5]

Storage:

Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[6] Keep it away from incompatible materials such as strong oxidizing agents.[6][10]

Disposal Plan: Environmental Responsibility

Proper disposal of chemical waste is crucial for environmental protection and regulatory compliance.

Waste Segregation and Collection:

• Solid Waste: Collect unused or contaminated solid tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)ethylcarbamate in a clearly labeled, sealed, and chemically compatible waste container.[2] The label should include the full chemical name and appropriate hazard warnings.

• Contaminated Materials: Any materials significantly contaminated with the compound, such as weighing paper, gloves, or absorbent pads, should be disposed of in the same solid waste container.[2]

• Liquid Waste (Solutions): Collect any solutions containing the compound in a designated, leak-proof container labeled as hazardous chemical waste.

Spill Management:

In the event of a spill, absorb the material with an inert substance (e.g., sand, silica gel) and collect it in a suitable, closed container for disposal.[6] Ensure proper ventilation and wear appropriate PPE during cleanup.[5]

The following diagram outlines the decision-making process for the disposal of tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)ethylcarbamate.

Caption: Disposal workflow for tert-butyl 2-(1-methyl-1H-pyrazol-4-YL)ethylcarbamate.

Emergency Procedures: Preparedness is Key

First Aid Measures:

• Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15 minutes.[11] Seek medical attention.

• Skin Contact: Wash off immediately with soap and plenty of water while removing all contaminated clothing.[11] If skin irritation occurs, get medical advice.[5]

• Inhalation: Move to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration.[3] Seek medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water.[3] Never give anything by mouth to an unconscious person.[11] Seek immediate medical attention.

Always consult your institution's specific emergency protocols.

References

• Essential Safety and Handling Guide for Methyl Pyrazole Derivatives. Benchchem.
• Personal protective equipment for handling Methyl carbamate-d3. Benchchem.
• tert-Butyl (1-methyl-1H-pyrazol-4-yl)carbamate. PubChem, NIH.
• tert-Butyl (2-(4-bromo-1h-pyrazol-1-yl)ethyl)carbamate. Sigma-Aldrich.
• Proper Disposal of Disuprazole: A Guide for Laboratory Professionals. Benchchem.
• Prudent Disposal of Diphenyl-1H-pyrazole-4,5-diamine: A Step-by-Step Guide for Laboratory Professionals. Benchchem.
• Personal Protection for the Applicator and Worker Module.
• Cas 1394162-48-1,tert-butyl (2-(4-amino-1H-pyrazol-1-yl)ethyl)carbamate. lookchem.
• Safety Data Sheet prepared to UN GHS Revision 7.
• 1935830-16-2 | tert-butyl N-[2-(1H-pyrazol-4-yl)ethyl]carbamate. A2B Chem.
• Personal protective equipment for handling tert-Butyl (7-aminoheptyl)carbamate. Benchchem.
• tert-Butyl (2-aminoethyl)(ethyl)carbamate - Safety Data Sheet. ChemicalBook.
• tert-butyl N-[1-(1H-pyrazol-4-yl)ethyl]carbamate. NextSDS.
• Safety Data Sheet. DC Fine Chemicals.
• SAFETY DATA SHEET. Fisher Scientific.
• SAFETY DATA SHEET. Fisher Scientific.
• Safety Data Sheet. BroadPharm.
• SAFETY DATA SHEET. Fisher Scientific.
• What to know when using insecticides containing organophosphates or carbamates (OPCs). WorkSafe.
• tert-butyl N-{2-[(1-methyl-1H-pyrazol-5-yl)methyl]-3-oxopropyl}carbamate. NextSDS.
• PROCEDURES FOR THE LABORATORY-SCALE TREATMENT OF SURPLUS AND WASTE CHEMICALS. EPFL.
• Chemistry and biomedical relevance of pyrazole derivatives: An integrated review. EPJ Web of Conferences.

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